1-(3-(2-Chlorophenoxy)propyl)piperazine

• CAS: 20383-86-2

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine: Pathways, Protocols, and Mechanistic Insights

Abstract: This in-depth technical guide provides a comprehensive overview of the synthetic pathway for 1-(3-(2-Chlorophenoxy)propyl)piperazine, a valuable heterocyclic compound featuring a structural motif common in medicinal chemistry. The document details a robust, two-step synthetic strategy, beginning with a Williamson ether synthesis to form the key alkylating intermediate, followed by a controlled N-alkylation of piperazine. Each step is elucidated with mechanistic explanations, detailed experimental protocols, and considerations for process control and optimization. This guide is intended for researchers, chemists, and drug development professionals seeking a practical and scientifically grounded approach to the synthesis of N-substituted piperazine derivatives.

Introduction and Strategic Overview

1-(3-(2-Chlorophenoxy)propyl)piperazine is a disubstituted piperazine derivative. The piperazine ring is a ubiquitous scaffold in modern pharmaceuticals, appearing in drugs targeting a wide range of conditions, from antipsychotics to antihistamines.[1][2] The specific structural combination of a chlorophenoxy group linked by a propyl chain to a piperazine moiety makes this compound and its analogs important intermediates in the synthesis of pharmacologically active molecules.[3][4]

This guide outlines a logical and efficient synthesis based on fundamental organic reactions. The core strategy involves the sequential formation of the ether linkage and the carbon-nitrogen bond, a pathway that offers high yields and manageable purification.

Physicochemical & Structural Properties

A thorough understanding of the target molecule's properties is essential for its synthesis, handling, and characterization.

Property	Value	Source
IUPAC Name	1-[3-(2-chlorophenoxy)propyl]piperazine	[5]
CAS Number	20383-86-2	[5][6]
Molecular Formula	C13H19ClN2O	[6]
Molecular Weight	254.76 g/mol	[6]
Appearance	Varies; often an oil or low-melting solid	-
Hazard Codes	Xi (Irritant)	[5]

The molecule's structure consists of three key fragments: the 2-chlorophenol head, the flexible propyl linker , and the nucleophilic piperazine ring. This segmented structure informs the retrosynthetic approach to its synthesis.

Retrosynthetic Analysis

A logical retrosynthetic analysis breaks down the target molecule into readily available starting materials. The two most strategic disconnections are the C-N bond of the piperazine and the C-O ether bond.

Caption: Retrosynthetic analysis of the target molecule.

This analysis reveals a clear forward synthesis pathway:

• React 2-chlorophenol with a 1,3-dihalopropane to form the key alkylating intermediate.

• React this intermediate with piperazine to form the final product.

Core Synthesis Pathway: A Two-Step Protocol

The forward synthesis is executed in two primary stages, each a classic and well-understood organic transformation.

Step 1: Williamson Ether Synthesis of 1-(3-chloropropoxy)-2-chlorobenzene

Reaction Principle: This reaction is a cornerstone of ether synthesis.[7][8] It proceeds via an SN2 mechanism where the phenoxide ion, generated by deprotonating 2-chlorophenol with a base, acts as a nucleophile.[8][9] This nucleophile then attacks an electrophilic alkyl halide. Using a dihalide with leaving groups of different reactivities, such as 1-bromo-3-chloropropane, is advantageous. The more reactive bromide is preferentially displaced by the phenoxide, leaving the chloride intact for the subsequent reaction step.[10]

Experimental Protocol:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chlorophenol (1.0 eq.) and a suitable solvent such as acetone or acetonitrile.

• Add a powdered base, such as anhydrous potassium carbonate (K₂CO₃, 1.5 eq.), to the solution.

• Add 1-bromo-3-chloropropane (1.1 eq.) to the stirring suspension.

• Heat the mixture to reflux (typically 60-80°C) and monitor the reaction's progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• The crude oil can be purified by vacuum distillation or used directly in the next step if purity is deemed sufficient by TLC or GC-MS analysis.

Reagent Summary (Step 1):

Reagent	Molar Eq.	MW ( g/mol )	Role
2-Chlorophenol	1.0	128.56	Starting Material
1-Bromo-3-chloropropane	1.1	157.44	Alkylating Agent
Potassium Carbonate	1.5	138.21	Base
Acetone	-	58.08	Solvent

Step 2: N-Alkylation of Piperazine

Reaction Principle: This step involves the nucleophilic substitution of the terminal chloride on the intermediate by the secondary amine of piperazine. A significant challenge in piperazine alkylation is preventing di-alkylation, where a second molecule of the electrophile reacts with the other nitrogen atom.[11]

The most direct and common strategy to favor mono-alkylation is to use a large excess of piperazine (e.g., 5-10 equivalents).[11][12] This ensures that the concentration of unreacted piperazine is statistically much higher than the mono-alkylated product, making it the more likely nucleophile to react with the limited alkylating agent.

Experimental Protocol:

• In a round-bottom flask, dissolve piperazine (5.0-10.0 eq.) in a suitable solvent like ethanol or acetonitrile.

• To this stirring solution, add the crude or purified 1-(3-chloropropoxy)-2-chlorobenzene (1.0 eq.) from Step 1. A base such as triethylamine or K₂CO₃ (2.0 eq.) can be added to scavenge the HCl formed.

• Heat the mixture to reflux and monitor by TLC until the starting alkyl halide is consumed (typically 12-24 hours).

• After cooling, concentrate the reaction mixture under reduced pressure to remove the solvent.

• The residue is then subjected to an aqueous workup. Dissolve it in dichloromethane (DCM) and wash with saturated sodium bicarbonate solution to remove excess piperazine and salts.[11]

• Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under vacuum.

• The final product is purified from any remaining starting material or di-alkylated byproduct using silica gel column chromatography.

Reagent Summary (Step 2):

Reagent	Molar Eq.	MW ( g/mol )	Role
1-(3-chloropropoxy)-2-chlorobenzene	1.0	205.07	Alkylating Agent
Piperazine	5.0 - 10.0	86.14	Nucleophile/Base
Potassium Carbonate	2.0	138.21	Base (Optional)
Acetonitrile	-	41.05	Solvent

Synthesis Workflow and Characterization

The complete synthetic process can be visualized as a linear workflow.

Caption: Forward synthesis workflow diagram.

Product Characterization: The identity and purity of the final product must be rigorously confirmed using standard analytical techniques.

Technique	Expected Results
¹H NMR	Signals corresponding to aromatic protons (2-chlorophenyl group), aliphatic protons of the propyl chain (OCH₂, CH₂, CH₂N), and piperazine ring protons.
¹³C NMR	Distinct signals for all 13 carbon atoms, including aromatic, aliphatic, and piperazine carbons.
Mass Spec (MS)	A molecular ion peak (M+) corresponding to the calculated exact mass of the compound (C13H19ClN2O).
HPLC	A single major peak indicating high purity, with retention time determined by the specific method conditions.

Safety Considerations

• 2-Chlorophenol: Toxic and corrosive. Avoid skin contact and inhalation. Handle in a well-ventilated fume hood.

• 1-Bromo-3-chloropropane: Lachrymator and potential carcinogen. Handle with extreme care in a fume hood.

• Piperazine: Corrosive and can cause skin burns. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Acetone and acetonitrile are flammable. Ensure all heating is performed using heating mantles or oil baths, with no open flames present.

Conclusion

The synthesis of 1-(3-(2-chlorophenoxy)propyl)piperazine is reliably achieved through a two-step sequence involving a Williamson ether synthesis followed by a controlled N-alkylation of piperazine. By carefully selecting reagents, such as a dihalopropane with differential reactivity, and controlling reaction stoichiometry, particularly by using an excess of piperazine, the target compound can be produced in good yield. The protocols and principles outlined in this guide provide a solid foundation for the laboratory-scale preparation of this and structurally related compounds essential for pharmaceutical research and development.

References

• BenchChem. N-Alkylation of Benzyl Piperazine-1-Carboxylate. Application Notes and Protocols. Accessed January 17, 2026.
• BenchChem. Preventing di-substitution in piperazine N-alkylation reactions.
• ResearchGate. What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. Discussion Forum. Accessed January 17, 2026.
• Williamson Ether Synthesis. Course Hero. Accessed January 17, 2026.
• Synthesis of PROCEDURE 2. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine. Molbase. Accessed January 17, 2026.
• ChemicalBook. 20383-86-2(1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE) Product Description. Accessed January 17, 2026.
• XiXisys.com. 1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE (CAS No. 20383-86-2) SDS. Accessed January 17, 2026.
• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. Accessed January 17, 2026.
• Google Patents. WO2014184039A1 - Method for preparing n-alkyl-piperazines. Accessed January 17, 2026.
• PubChem, National Institutes of Health. 1-(3-Chlorophenyl)-4-(3-chloropropyl)-piperazine. Accessed January 17, 2026.
• The Williamson Ether Synthesis.
• Google Patents. DE1092019B - Process for the N-monoalkylation of piperazine. Accessed January 17, 2026.
• Experiment 06 Williamson Ether Synthesis.
• PubChem, National Institutes of Health. 1-(3-Chlorophenyl)piperazine. Accessed January 17, 2026.
• Google Patents.
• LookChem. 1-(3-Chlorophenyl)piperazine. Accessed January 17, 2026.
• Edubirdie. Williamson Ether Synthesis Lab Report. Accessed January 17, 2026.
• Master Organic Chemistry. The Williamson Ether Synthesis. Accessed January 17, 2026.
• Chongqing Chemdad Co., Ltd. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride. Accessed January 17, 2026.
• Organic Chemistry Portal. Synthesis of piperazines. Accessed January 17, 2026.
• Ganesh Chemical. Manufacturer of 1-(3-Chlorophenyl)-4- (3-Chloropropyl) Piperazine Hydrochloride. Accessed January 17, 2026.
• Wikipedia. Piperazine. Accessed January 17, 2026.
• MolPort. Compound 1-[3-(2-chlorophenoxy)propyl]-4-(4-methylbenzene-1-sulfonyl)piperazine. Accessed January 17, 2026.
• Santa Cruz Biotechnology. 1-[3-(2-Chloro-phenoxy)-propyl]-piperazine. Accessed January 17, 2026.
• PubMed Central. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Accessed January 17, 2026.
• Google Patents.

Sources

• 1. Piperazine - Wikipedia [en.wikipedia.org]
• 2. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Manufacturer of 1-(3-Chlorophenyl)-4- (3-Chloropropyl) Piperazine Hydrochloride : Ganesh Chemical [shreeganeshchemical.com]
• 5. 20383-86-2 CAS MSDS (1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. gold-chemistry.org [gold-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1-(3-(2-Chlorophenoxy)propyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Foreword by the Senior Application Scientist

In the landscape of modern medicinal chemistry, the piperazine scaffold remains a cornerstone of drug design, valued for its favorable pharmacokinetic properties and versatile synthetic handles. The compound 1-(3-(2-Chlorophenoxy)propyl)piperazine represents an intriguing, yet sparsely documented, member of this extensive family. This technical guide aims to bridge the existing information gap by providing a comprehensive overview of its chemical properties, a plausible synthetic route, and a predictive analysis of its spectroscopic and pharmacological profiles.

Due to the limited availability of direct experimental data for this specific molecule, this document has been constructed through a synthesis of established chemical principles, data from structurally analogous compounds, and predictive methodologies. Our objective is to furnish researchers and drug development professionals with a robust foundational understanding of 1-(3-(2-Chlorophenoxy)propyl)piperazine, thereby enabling and accelerating future research and application. Every effort has been made to ground the presented information in authoritative chemical literature, with all key claims and protocols duly referenced.

Core Molecular Profile

1-(3-(2-Chlorophenoxy)propyl)piperazine is a disubstituted piperazine derivative. Its structure features a piperazine ring N-alkylated with a 3-(2-chlorophenoxy)propyl group. This unique combination of a flexible piperazine moiety and a rigid, electron-poor aromatic system suggests potential for interaction with various biological targets.

Chemical Identity

Property	Value	Source
IUPAC Name	1-(3-(2-Chlorophenoxy)propyl)piperazine	N/A
CAS Number	20383-86-2	[1]
Molecular Formula	C₁₃H₁₉ClN₂O	[2]
Molecular Weight	254.76 g/mol	[2]

Structural Diagram:

Caption: Chemical structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Synthesis and Purification

Proposed Synthetic Pathway: Nucleophilic Substitution

The most direct approach involves the nucleophilic substitution of a suitable 3-(2-chlorophenoxy)propyl halide with piperazine. To favor mono-alkylation and minimize the formation of the di-substituted by-product, an excess of piperazine is typically employed.

Reaction Scheme:

Caption: Proposed synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Detailed Experimental Protocol (Prophetic)

Materials:

• Piperazine (anhydrous)

• 1-Bromo-3-(2-chlorophenoxy)propane (or 1-chloro-3-(2-chlorophenoxy)propane)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (anhydrous)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: To a solution of piperazine (3-5 equivalents) in anhydrous acetonitrile, add anhydrous potassium carbonate (2-3 equivalents).

• Addition of Alkylating Agent: Add a solution of 1-bromo-3-(2-chlorophenoxy)propane (1 equivalent) in anhydrous acetonitrile dropwise to the stirred piperazine suspension at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Causality Behind Experimental Choices:

• Excess Piperazine: Using a significant excess of piperazine shifts the reaction equilibrium towards the mono-alkylated product, statistically reducing the chances of the second nitrogen reacting.

• Potassium Carbonate: This base acts as a scavenger for the hydrohalic acid (HBr or HCl) generated during the reaction, driving the reaction to completion.

• Acetonitrile: A polar aprotic solvent is chosen to dissolve the reactants and facilitate the SN2 reaction.

Physicochemical Properties (Predicted)

Direct experimental data for the physicochemical properties of 1-(3-(2-Chlorophenoxy)propyl)piperazine are not available. The following properties are predicted based on its structure and the known properties of similar piperazine derivatives.

Property	Predicted Value/Range	Justification
Physical State	Colorless to pale yellow oil or low-melting solid	Similar N-alkylated piperazines are often oils or low-melting solids.
Boiling Point	> 300 °C (at atmospheric pressure)	High molecular weight and polar nature suggest a high boiling point.
Melting Point	40 - 60 °C	The presence of the propyl chain may disrupt crystal packing, leading to a relatively low melting point if solid.
Solubility	Soluble in most organic solvents (e.g., methanol, ethanol, dichloromethane, acetone). Sparingly soluble in water.	The piperazine moiety imparts some water solubility, while the aromatic and alkyl portions enhance solubility in organic solvents.
pKa	pKa1 ≈ 5.5-6.5, pKa2 ≈ 9.5-10.5	Based on the pKa values of piperazine, with slight modifications due to the electron-withdrawing effects of the substituent.

Analytical and Spectroscopic Characterization (Predicted)

A comprehensive spectroscopic analysis is essential for the unambiguous identification and characterization of 1-(3-(2-Chlorophenoxy)propyl)piperazine. The following are the expected spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.35	dd	1H	Ar-H
~ 7.18	td	1H	Ar-H
~ 6.95	td	1H	Ar-H
~ 6.88	dd	1H	Ar-H
~ 4.10	t	2H	-O-CH₂-
~ 2.90	t	4H	Piperazine-H
~ 2.60	t	2H	-N-CH₂- (propyl)
~ 2.50	br s	4H	Piperazine-H
~ 1.95	quint	2H	-CH₂- (propyl)

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 154.5	Ar-C-O
~ 130.0	Ar-C
~ 127.5	Ar-C-Cl
~ 122.0	Ar-C
~ 121.5	Ar-C
~ 113.0	Ar-C
~ 67.0	-O-CH₂-
~ 56.5	-N-CH₂- (propyl)
~ 54.5	Piperazine-C
~ 46.0	Piperazine-C
~ 27.0	-CH₂- (propyl)

Infrared (IR) Spectroscopy

IR spectroscopy can identify the functional groups present in the molecule.

Predicted IR Absorption Bands (KBr Pellet or Neat):

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 3400	Medium, broad	N-H stretch (secondary amine)
2800 - 3000	Strong	C-H stretch (aliphatic)
~ 1590, 1490	Medium to Strong	C=C stretch (aromatic)
~ 1250	Strong	C-O stretch (aryl ether)
~ 1120	Strong	C-N stretch (aliphatic amine)
~ 750	Strong	C-Cl stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern.

Predicted Mass Spectrum (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z 254 (and 256 in a ~3:1 ratio due to the ³⁵Cl and ³⁷Cl isotopes).

• Major Fragmentation Peaks:

  • Cleavage of the propyl chain.

  • Fragmentation of the piperazine ring.

  • Loss of the chlorophenoxy group.

Potential Pharmacological Relevance and Applications

While no specific pharmacological data for 1-(3-(2-Chlorophenoxy)propyl)piperazine has been published, the structural motifs present in the molecule are found in numerous biologically active compounds.

• Piperazine Moiety: The piperazine ring is a well-known "privileged scaffold" in medicinal chemistry, present in drugs with a wide range of activities, including antipsychotic, antidepressant, antihistaminic, and antianginal effects.[4]

• Phenoxypropylamine Moiety: The phenoxypropylamine substructure is a key feature of many β-adrenergic receptor blockers (beta-blockers) and some antidepressants.

Given these structural features, 1-(3-(2-Chlorophenoxy)propyl)piperazine could be investigated for its potential activity at various receptors and transporters in the central nervous system and the cardiovascular system. It may serve as a valuable intermediate for the synthesis of more complex drug candidates.

Safety and Handling

As with any research chemical with an incomplete toxicological profile, 1-(3-(2-Chlorophenoxy)propyl)piperazine should be handled with care.

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Avoid Contact: Avoid contact with skin, eyes, and clothing.

• Ingestion and Inhalation: Avoid ingestion and inhalation of vapors or dust.

• Storage: Store in a tightly sealed container in a cool, dry place.

For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-(3-(2-Chlorophenoxy)propyl)piperazine is a chemical entity with significant potential for further investigation in the fields of medicinal chemistry and drug discovery. While direct experimental data is currently limited, this guide provides a robust framework for its synthesis, characterization, and potential applications based on established chemical principles. It is our hope that this document will serve as a valuable resource for researchers and stimulate further exploration of this and related compounds.

References

• Site-Selective C-H Alkylation of Piperazine Substrates via Organic Photoredox Catalysis. Org Lett. 2020 Jan 17;22(2):679-683.

• 1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE (CAS No. 20383-86-2) Product Description. ChemicalBook.

• Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. ACS Omega. 2020 May 3;10(18):19033-19044.

• Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity. Eur J Med Chem. 2017 Mar 3;128:21-31.

• Late-Stage C(sp³)–H Functionalization of Bioactive Piperazines. ChemRxiv.

• Spectroscopic Analysis of Piperazine Compounds: Application Notes and Protocols. BenchChem.

• A Facile Synthesis of Piperazine Derivatives and their Pharmacological Profile. ResearchGate.

• Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. ACS Omega. 2020 May 13;5(18):10293-10301.

• 1-[3-(2-Chloro-phenoxy)-propyl]-piperazine. Santa Cruz Biotechnology.

• SYNTHESIS AND PHARMACOLOGICAL STUDY OF NEW PIPERAZINE DERIVATIVES. 3. PHENOXYALKYLPIPERAZINES. J Med Chem. 1965 Mar;8:271-3.

• Piperazine. Wikipedia.

• Spectroscopic Profile of Piperazin-2-ylmethanol Dihydrochloride: A Technical Guide. BenchChem.

• Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angew Chem Int Ed Engl. 2012;51(51):12829-33.

• Novel Piperazine Derivatives as Potent Antihistamine, Anti-Inflammatory, and Anticancer Agents, their Synthesis and Characterization. Curr Org Chem. 2023;27(1):66-79.

• Piperazine. ChemicalBook.

• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein J Org Chem. 2016;12:2566-2576.

• Synthesis and SAR Studies of 3-phenoxypropyl Piperidine Analogues as ORL1 (NOP) Receptor Agonists. Bioorg Med Chem Lett. 2005 Feb 1;15(3):589-93.

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules. 2021 May 26;26(11):3192.

• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? ResearchGate.

• Dopaminergic Profile of New Heterocyclic N-phenylpiperazine Derivatives. Ars Pharm. 2005;46(1):5-15.

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. 2023 Aug 24;28(17):6228.

Sources

• 1. material-properties.org [material-properties.org]
• 2. US6603003B2 - Method for the preparation of piperazine and its derivatives - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-(3-(2-Chlorophenoxy)propyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(3-(2-Chlorophenoxy)propyl)piperazine, a substituted piperazine derivative. While specific research on this particular molecule is limited in publicly available literature, this document synthesizes foundational knowledge from closely related analogs, particularly chlorophenylpiperazines, to offer insights into its potential chemical properties, synthesis, and pharmacological profile. This guide serves as a foundational resource for researchers and drug development professionals interested in this class of compounds, providing both established data for the specific molecule and informed scientific postulations based on the broader family of piperazine derivatives.

Introduction and Chemical Identity

1-(3-(2-Chlorophenoxy)propyl)piperazine is a chemical entity belonging to the larger class of piperazine derivatives. Compounds in this family are characterized by a piperazine ring, a six-membered heterocycle containing two nitrogen atoms at opposite positions. The specific substitutions on the piperazine scaffold are crucial in determining the compound's chemical and biological properties.

CAS Number: 20383-86-2[1]

Molecular Formula: C₁₃H₁₉ClN₂O[1]

Formula Weight: 254.76 g/mol [1]

Chemical Structure:

The structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine consists of a piperazine ring linked via a propyl chain to a 2-chlorophenoxy group.

Structure Diagram:

Caption: Chemical structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Synthesis and Characterization

Postulated Synthesis Workflow:

A probable synthetic pathway would involve the N-alkylation of piperazine with a suitable 3-(2-chlorophenoxy)propyl halide.

Hypothetical Reaction Scheme:

Sources

• 1. 20383-86-2 CAS MSDS (1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

An In-Depth Technical Guide to the Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

This guide provides a comprehensive overview of the synthetic routes for preparing 1-(3-(2-Chlorophenoxy)propyl)piperazine, a key intermediate in pharmaceutical research and development. The methodologies detailed herein are grounded in established chemical principles and supported by peer-reviewed literature and patent filings, ensuring scientific integrity and reproducibility. This document is intended for researchers, chemists, and professionals in the field of drug development.

Introduction

1-(3-(2-Chlorophenoxy)propyl)piperazine is a disubstituted piperazine derivative. The piperazine moiety is a prevalent scaffold in medicinal chemistry, valued for its ability to impart favorable pharmacokinetic properties to drug candidates. This guide will focus on a robust and industrially scalable two-step synthetic pathway, providing not only the procedural steps but also the underlying rationale for the selection of reagents and reaction conditions.

Strategic Approach to Synthesis

The most logical and efficient pathway to construct the target molecule involves a convergent synthesis strategy. This approach is broken down into two primary stages:

• Formation of the Ether Linkage: A Williamson ether synthesis is employed to couple the 2-chlorophenol moiety with a propyl linker.

• N-Alkylation of Piperazine: The resulting intermediate is then used to alkylate the piperazine ring.

This strategy is advantageous as it utilizes readily available and cost-effective starting materials and involves well-understood, high-yielding reaction mechanisms.

Visualizing the Synthetic Pathway

Caption: Overall synthetic workflow for 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Step 1: Synthesis of 1-(3-Chloropropoxy)-2-chlorobenzene

This initial step is a classic Williamson ether synthesis, which proceeds via an SN2 mechanism.[1] The phenoxide ion of 2-chlorophenol, generated in situ by a base, acts as a nucleophile, attacking the electrophilic carbon of the 1,3-dihalopropane.

Starting Materials for Step 1

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Safety Hazards
2-Chlorophenol	95-57-8	C₆H₅ClO	128.56	Harmful if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage.[2][3][4][5][6]
1-Bromo-3-chloropropane	109-70-6	C₃H₆BrCl	157.44	Harmful if swallowed, toxic if inhaled, suspected of causing genetic defects.[7][8][9][10]
Potassium Carbonate (anhydrous)	584-08-7	K₂CO₃	138.21	Causes serious eye irritation.
Acetone	67-64-1	C₃H₆O	58.08	Highly flammable liquid and vapor. Causes serious eye irritation.

Detailed Experimental Protocol for Step 1

• Reaction Setup: To a solution of 2-chlorophenol (1.0 eq) in acetone (10 mL per gram of phenol), add anhydrous potassium carbonate (3.0 eq).[11]

• Addition of Alkylating Agent: To the stirred suspension, add 1-bromo-3-chloropropane (1.1 eq). The use of a dihalopropane with two different halogens is strategic; the bromine is a better leaving group than chlorine, favoring reaction at the brominated end.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain for 12-18 hours.[11] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, filter off the inorganic salts. Concentrate the filtrate under reduced pressure to remove the acetone. The resulting residue is then dissolved in a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to yield the crude product, 1-(3-chloropropoxy)-2-chlorobenzene.

• Purification: The crude intermediate can be purified by vacuum distillation or column chromatography on silica gel.

Rationale for Experimental Choices

• Choice of Base: Potassium carbonate is a moderately strong base, sufficient to deprotonate the acidic phenol without causing significant side reactions. It is also inexpensive and easily removed by filtration.

• Choice of Solvent: Acetone is an excellent solvent for SN2 reactions as it is polar aprotic, solvating the cation of the base while leaving the nucleophile relatively free. Its low boiling point simplifies removal post-reaction.

• Stoichiometry: A slight excess of the alkylating agent is used to ensure complete consumption of the phenol. A larger excess of the base is used to drive the deprotonation equilibrium and neutralize the acid formed.

Step 2: Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

This step involves the N-alkylation of piperazine with the previously synthesized intermediate. A key challenge in the alkylation of piperazine is achieving mono-alkylation and avoiding the formation of the di-alkylated byproduct.[12]

Starting Materials for Step 2

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Safety Hazards
1-(3-Chloropropoxy)-2-chlorobenzene	(Varies)	C₉H₁₀Cl₂O	205.08	Assumed to be an irritant; handle with care.
Piperazine (anhydrous)	110-85-0	C₄H₁₀N₂	86.14	Flammable solid. Causes severe skin burns and eye damage. May cause an allergic skin reaction and respiratory difficulties. Suspected of damaging fertility.[13][14][15]
Potassium Carbonate (anhydrous)	584-08-7	K₂CO₃	138.21	Causes serious eye irritation.
Acetonitrile	75-05-8	C₂H₃N	41.05	Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation.

Detailed Experimental Protocol for Step 2

• Reaction Setup: In a round-bottom flask, dissolve 1-(3-chloropropoxy)-2-chlorobenzene (1.0 eq) in acetonitrile (15 mL per gram of the intermediate). Add anhydrous potassium carbonate (2.0 eq) as an acid scavenger.

• Addition of Piperazine: Add a significant excess of anhydrous piperazine (4-5 eq). This large excess is crucial for favoring mono-alkylation by statistical probability.

• Reaction Conditions: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain for 16-24 hours. Monitor the reaction by TLC.

• Work-up and Isolation: After cooling, filter off the solids. Concentrate the filtrate under reduced pressure. The residue will contain the product and excess piperazine. Partition the residue between water and an organic solvent like dichloromethane. The excess piperazine will preferentially dissolve in the aqueous layer.

• Purification: Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate. After filtration and concentration, the crude product can be purified by column chromatography or by conversion to its hydrochloride salt, which can be recrystallized. A patent for a related compound suggests dissolving the crude product in acetone, filtering, and then precipitating the hydrochloride salt with hydrochloric acid.[16]

Rationale for Experimental Choices

• Controlling Selectivity: The use of a large excess of piperazine is the simplest method to ensure mono-alkylation. The probability of the intermediate reacting with an already alkylated piperazine molecule is significantly reduced. An alternative, though more laborious, approach would be to use a mono-protected piperazine (e.g., Boc-piperazine), followed by deprotection.[17]

• Choice of Base and Solvent: Potassium carbonate is again used as an inexpensive and effective acid scavenger. Acetonitrile is a suitable polar aprotic solvent for this SN2 reaction.

Mechanism of N-Alkylation

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. agilent.com [agilent.com]
• 7. carlroth.com [carlroth.com]
• 8. fishersci.com [fishersci.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. nj.gov [nj.gov]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 12. DE1092019B - Process for the N-monoalkylation of piperazine - Google Patents [patents.google.com]
• 13. fishersci.com [fishersci.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. tcichemicals.com [tcichemicals.com]
• 16. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]

"1-(3-(2-Chlorophenoxy)propyl)piperazine" potential biological activity

An In-depth Technical Guide on the Potential Biological Activity of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Abstract

This technical guide provides a comprehensive framework for the investigation of 1-(3-(2-chlorophenoxy)propyl)piperazine, a synthetic molecule belonging to the arylpiperazine class. Given the prevalence of the piperazine scaffold in centrally-acting therapeutic agents, this compound presents a compelling subject for drug discovery research.[1][2] This document synthesizes established principles of medicinal chemistry and pharmacology to predict its potential biological targets and mechanisms of action. We present a logical, tiered approach for its evaluation, beginning with in vitro receptor profiling and functional analysis, followed by target-guided in vivo behavioral studies. Detailed, field-proven experimental protocols are provided to equip researchers, scientists, and drug development professionals with a rigorous methodology for elucidating the compound's pharmacological profile and therapeutic potential.

Introduction: The Piperazine Moiety as a Cornerstone of Neuropharmacology

The piperazine ring is a quintessential "privileged scaffold" in medicinal chemistry, a six-membered heterocycle with two nitrogen atoms at opposing positions that is a structural cornerstone in a multitude of clinically successful drugs.[2][3] Its utility stems from several key features: the two nitrogen atoms provide handles for synthetic modification, allowing for the fine-tuning of pharmacological activity, while also imparting basicity and hydrophilicity that often lead to favorable pharmacokinetic properties like improved water solubility and oral bioavailability.[2]

Many piperazine derivatives exhibit significant pharmacological activity within the central nervous system (CNS), primarily through modulation of monoamine pathways.[1] The compound of interest, 1-(3-(2-chlorophenoxy)propyl)piperazine, is an archetypal arylpiperazine. Its structure comprises three key pharmacophoric elements:

• A basic piperazine head: Expected to be protonated at physiological pH, enabling ionic interactions with receptor targets.

• A flexible propyl linker: Provides the appropriate spatial orientation for the two terminal groups to engage with a receptor binding pocket.

• An aromatic 2-chlorophenoxy tail: This group is critical for determining receptor affinity and selectivity. The ortho-chloro substitution can significantly influence binding interactions and metabolic stability.

This combination of features strongly suggests that the compound is a prime candidate for interaction with aminergic G-protein coupled receptors (GPCRs), particularly serotonin and dopamine receptors. This guide outlines a systematic approach to validate this hypothesis and fully characterize its biological activity.

Predicted Biological Targets and Mechanistic Rationale

The structural architecture of 1-(3-(2-chlorophenoxy)propyl)piperazine allows us to form educated hypotheses about its primary molecular targets. This predictive analysis is grounded in extensive structure-activity relationship (SAR) studies of analogous compounds.[4][5]

• Primary Hypothesis: Serotonin (5-HT) Receptor Modulation: The arylpiperazine motif is a hallmark of many serotonergic agents.[4][6] The compound bears a strong resemblance to ligands of the 5-HT1A receptor, which are often anxiolytics and antidepressants.[7][8] There is also a high probability of interaction with other 5-HT subtypes, such as 5-HT2A or 5-HT7.[9]

• Secondary Hypothesis: Dopamine (D) Receptor Interaction: Many antipsychotic agents utilize the arylpiperazine scaffold to achieve antagonism at D2-like (D2, D3, D4) receptors.[1][10] Therefore, assessing the compound's affinity for these receptors is a logical secondary step.

• Tertiary Hypothesis: Adrenergic (α) Receptor Activity: Cross-reactivity with α1-adrenergic receptors is common for this structural class and can influence the overall pharmacological profile, particularly cardiovascular side effects.[9]

The primary scientific objective is to first determine the compound's binding affinity across a panel of these receptors and then to elucidate its functional effect—whether it acts as an agonist, antagonist, or inverse agonist.

In Vitro Investigative Workflow: From Binding to Function

A tiered in vitro screening cascade is the most efficient method to build a comprehensive pharmacological profile. The workflow prioritizes the most probable targets and incorporates decision points for advancing the compound to more complex assays.

Workflow Diagram: In Vitro Characterization Cascade

Caption: Agonist binding to the Gi-coupled 5-HT1A receptor inhibits adenylyl cyclase.

Experimental Protocol: cAMP Inhibition Assay (HTRF)

• Cell Culture: Use a cell line stably expressing the human 5-HT1A receptor (e.g., CHO-K1 or HEK293).

• Agonist Mode:

  • Treat cells with a serial dilution of the test compound in the presence of an adenylyl cyclase stimulator like forskolin.

  • Incubate to allow for changes in intracellular cAMP levels.

  • Lyse the cells and measure cAMP concentrations using a commercial HTRF (Homogeneous Time-Resolved Fluorescence) kit according to the manufacturer's protocol.

  • Analyze the data to determine the EC50 (potency) and Emax (efficacy relative to a full agonist like 5-HT).

• Antagonist Mode:

  • Pre-incubate the cells with a serial dilution of the test compound.

  • Challenge the cells with a fixed concentration (e.g., EC80) of a known agonist (e.g., 5-HT).

  • Measure the resulting cAMP levels as described above.

  • Analyze the data to determine the IC50, which can be used to calculate the antagonist constant (Kb).

In Vivo Pharmacological Assessment

Causality: Positive in vitro results must be validated in a complex biological system to demonstrate physiological relevance. Based on a hypothetical profile as a potent 5-HT1A agonist, specific animal models of anxiety and depression are appropriate. [7][8]

Prerequisite: Pharmacokinetic (PK) and Brain Penetration Studies

Before efficacy testing, it is crucial to confirm that the compound can be administered, absorbed, and reach its target organ—the brain—at sufficient concentrations. A preliminary PK study in rodents is essential to determine key parameters like half-life, Cmax, and brain-to-plasma ratio.

Target-Guided Behavioral Models

Experimental Protocol: Elevated Plus Maze (EPM) for Anxiolytic Activity

• Apparatus: A plus-shaped maze raised off the floor, with two opposing arms open and two enclosed by walls.

• Principle: Rodents naturally avoid open, exposed spaces. Anxiolytic compounds reduce this aversion, leading to increased exploration of the open arms.

• Procedure:

  • Administer the test compound (or vehicle control) to mice or rats at a predetermined time before the test, based on PK data.

  • Place the animal in the center of the maze, facing an open arm.

  • Record the animal's behavior for 5 minutes using video tracking software.

• Endpoints: Key parameters are the percentage of time spent in the open arms and the number of entries into the open arms. A significant increase in these metrics compared to the vehicle group indicates anxiolytic-like activity. [7] Experimental Protocol: Forced Swim Test (FST) for Antidepressant Activity

• Apparatus: A cylinder filled with water from which the animal cannot escape.

• Principle: When placed in the water, rodents will eventually adopt an immobile posture, which is interpreted as a state of behavioral despair. Antidepressant drugs prolong the latency to immobility and reduce the total duration of immobility.

• Procedure:

  • Dose animals with the test compound, a positive control (e.g., fluoxetine), or a vehicle.

  • Place the animal in the water cylinder for a 6-minute session.

  • Score the duration of immobility, typically during the last 4 minutes of the test.

• Endpoint: A significant reduction in the duration of immobility compared to the vehicle group suggests antidepressant-like effects. [8]

Conclusions and Future Outlook

1-(3-(2-chlorophenoxy)propyl)piperazine represents a molecule of significant interest for CNS drug discovery. Its structure strongly implies activity at key neurotransmitter receptors, a hypothesis that can be systematically tested using the multi-tiered approach outlined in this guide. The workflow, from broad binding screens to specific functional assays and finally to targeted in vivo models, provides a robust and resource-efficient pathway to elucidate its pharmacological profile.

Should this compound prove to be a potent and selective 5-HT1A agonist with a favorable safety profile and efficacy in preclinical models of anxiety or depression, the subsequent steps would involve lead optimization. This would entail the synthesis of analogues to explore the structure-activity relationship, aiming to further enhance potency, selectivity, and pharmacokinetic properties to develop a viable clinical candidate. [2]

References

• BenchChem. (2025). Application Notes and Protocols for In Vitro Testing of Piperazine Cytotoxicity. 11

• PubMed. (n.d.). Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities. 4

• BenchChem. (2025). In Vivo Veritas: Validating In Vitro Efficacy of Piperazine Compounds in Preclinical Models. 12

• ResearchGate. (n.d.). Structure‐activity relationship of antidepressant activity piperazine derivatives. 5

• Canadian Science Publishing. (n.d.). Structure–activity relationship of three new piperazine derivates with anxiolytic-like and antidepressant-like effects. 7

• Taylor & Francis Online. (2023). Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway. 8

• MDPI. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. 9

• Molbase. (n.d.). Synthesis of PROCEDURE 2. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine. 13

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. 10

• PubMed Central. (n.d.). MDMA-like behavioral effects of N-substituted piperazines in the mouse. 14

• RSC Publishing. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. 15

• Google Patents. (n.d.). CN104402842A - Synthetic method of piperazidines drug intermediate. 16

• PubMed. (2011). Current awareness of piperazines: pharmacology and toxicology. 6

• ResearchGate. (n.d.). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. 17

• Google Patents. (n.d.). WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate. 18

• PubMed. (2019). Piperazine derivatives with central pharmacological activity used as therapeutic tools. 1

• PubMed. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. 2

Sources

• 1. Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Current awareness of piperazines: pharmacology and toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. prepchem.com [prepchem.com]
• 14. MDMA-like behavioral effects of N-substituted piperazines in the mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00291H [pubs.rsc.org]
• 16. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 17. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 18. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate - Google Patents [patents.google.com]

An In-depth Technical Guide to 1-(3-(2-Chlorophenoxy)propyl)piperazine: Structural Analogs and Derivatives as CNS-active Agents

For Researchers, Scientists, and Drug Development Professionals

Abstract

The arylpiperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of clinically successful drugs targeting the central nervous system (CNS).[1][2][3][4][5][6] This technical guide provides a comprehensive exploration of 1-(3-(2-Chlorophenoxy)propyl)piperazine, a representative member of this class, and its structural analogs and derivatives. We will delve into the synthetic strategies for creating these molecules, their detailed pharmacological profiles with a focus on dopamine and serotonin receptors, the critical structure-activity relationships (SAR) that govern their biological effects, and the downstream signaling pathways they modulate. This guide is intended to be a valuable resource for researchers and drug development professionals working on the design and discovery of novel CNS-active agents.

Introduction: The Significance of the Arylpiperazine Moiety

Arylpiperazine derivatives are a prominent class of compounds that have yielded numerous drugs for treating a wide range of neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.[1][2][3] Their therapeutic efficacy often stems from their ability to modulate the activity of various G-protein coupled receptors (GPCRs), particularly dopamine and serotonin receptors, which are key players in neuronal signaling and mood regulation.[4][6]

The general structure of these compounds consists of an aryl group, a piperazine ring, and a flexible linker, which in the case of our core molecule, is a propyl chain connected to a phenoxy group. This modular design allows for systematic structural modifications to fine-tune the pharmacological properties of the resulting analogs, such as receptor affinity, selectivity, and functional activity (agonist, antagonist, or partial agonist).[1]

This guide will focus on 1-(3-(2-Chlorophenoxy)propyl)piperazine as a lead structure to illustrate the key chemical and biological principles governing this important class of molecules.

Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine and Its Analogs

The synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine and its derivatives typically involves a convergent strategy, where the arylpiperazine core and the side chain are synthesized separately and then coupled. A common and efficient method is the N-alkylation of a suitable arylpiperazine with a haloalkyl-phenoxy derivative.

General Synthetic Scheme

A representative synthetic route is depicted below. The key step is the nucleophilic substitution reaction between 1-(2-chlorophenyl)piperazine and 1-bromo-3-chloropropane to yield an intermediate which is then reacted with a substituted phenol.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders | Bentham Science [benthamscience.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Determining the Receptor Binding Affinity of 1-(3-(2-Chlorophenoxy)propyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This whitepaper provides a comprehensive methodological framework for characterizing the receptor binding profile of the novel compound, 1-(3-(2-Chlorophenoxy)propyl)piperazine. Given the absence of extensive prior data, this guide serves as a predictive and practical roadmap for researchers. By analyzing the compound's structural motifs—a piperazine ring and a chlorophenoxy group—we hypothesize a panel of likely G-protein coupled receptor (GPCR) targets. This guide offers detailed, step-by-step protocols for industry-standard in vitro radioligand binding assays, from membrane preparation to data analysis. We elucidate the critical transition from raw experimental data (IC50) to the absolute inhibition constant (Ki) using the Cheng-Prusoff equation. Furthermore, we present a framework for data visualization and explore the potential downstream signaling consequences of receptor engagement. This document is designed to empower researchers with the expertise to systematically unveil the pharmacological identity of new chemical entities.

Introduction and Rationale

The piperazine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous drugs targeting the central nervous system (CNS).[1][2] Its derivatives are known to interact with a wide array of neurotransmitter receptors, including serotonergic, dopaminergic, adrenergic, and histaminergic subtypes.[1][3] The compound of interest, 1-(3-(2-Chlorophenoxy)propyl)piperazine, combines this privileged piperazine structure with a 2-chlorophenoxypropyl moiety. This latter group bears resemblance to components of other pharmacologically active agents, suggesting a potential for significant biological activity.

The primary goal of this guide is to outline a robust, scientifically-grounded strategy to determine the compound's receptor binding affinity. Receptor binding assays are a foundational tool in pharmacology, allowing for the precise quantification of the interaction between a ligand and its receptor.[4][5] The data generated from these assays, specifically the inhibition constant (Ki), is crucial for understanding a compound's mechanism of action, predicting its therapeutic potential, and identifying potential off-target effects.[6] This guide will detail the necessary protocols to establish a comprehensive binding profile for 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Structurally-Guided Target Selection

A logical first step in characterizing a novel compound is to perform a hypothesis-driven screening against a panel of likely biological targets. The chemical structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine provides clear guidance for selecting this initial receptor panel.

• Piperazine Moiety : This group is strongly associated with affinity for monoamine GPCRs. Many antipsychotics and antidepressants feature a piperazine ring that anchors the molecule in the binding pockets of dopamine (D1, D2, D3, D4) and serotonin (5-HT1A, 5-HT2A, 5-HT2C, etc.) receptors.[2][3] Additionally, interactions with histamine (H1, H3) and adrenergic (α1, α2) receptors are common.[1][7]

• 2-Chlorophenoxypropyl Moiety : Aryloxypropanolamine structures are classic pharmacophores for beta-adrenergic receptors. While the piperazine replaces the typical isopropylamine, potential interaction with β-adrenergic receptors should not be dismissed.

Based on this analysis, a primary screening panel should include, at a minimum, the receptors listed in the table below.

Table 1: Proposed Initial Receptor Screening Panel

Receptor Family	Subtypes to Screen	Rationale
Serotonin	5-HT1A, 5-HT2A, 5-HT2C, 5-HT7	High prevalence of interaction with piperazine derivatives.[3]
Dopamine	D1, D2, D3, D4	Key targets for CNS-acting piperazine compounds.[1][3]
Adrenergic	α1A, α1B, α2A, β1, β2	Common off-targets; aryloxypropyl group suggests potential interaction.
Histamine	H1, H3	Frequent targets for piperazine-containing molecules.[7]

| Sigma | σ1, σ2 | Non-traditional targets where piperazines have shown affinity.[8] |

Methodology: Competitive Radioligand Binding Assay

The gold-standard method for determining the binding affinity of an unlabeled compound is the competitive radioligand binding assay.[9][10] This technique measures the ability of the test compound (the "competitor") to displace a radioactively labeled ligand ("radioligand") that has a known high affinity for the target receptor.

Core Principle

The assay is performed by incubating a source of the target receptor (typically a cell membrane preparation) with a fixed concentration of a specific radioligand and varying concentrations of the unlabeled test compound.[11] As the concentration of the test compound increases, it competes for the same binding site, displacing the radioligand. The amount of radioactivity bound to the membranes is measured, and the concentration of the test compound that displaces 50% of the specific binding of the radioligand is determined. This value is the IC50 (50% inhibitory concentration).

Experimental Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay.

Detailed Step-by-Step Protocol

This protocol is a generalized template. Specific buffer components, incubation times, and radioligands must be optimized for each receptor target.

• Membrane Preparation :

  • Culture cells expressing the human recombinant receptor of interest (e.g., HEK293-hD2R).

  • Harvest cells and homogenize in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a Dounce or Polytron homogenizer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in an appropriate assay buffer and determine the total protein concentration (e.g., via Bradford or BCA assay). Store at -80°C.

• Assay Setup (96-well plate format) :

  • Prepare serial dilutions of 1-(3-(2-Chlorophenoxy)propyl)piperazine in the assay buffer. A typical range would be 11 concentrations covering from 1 pM to 10 µM.

  • To each well, add the following in order:

    • Assay Buffer

    • Test compound dilution (or buffer for Total Binding, or a saturating concentration of a known unlabeled ligand for Non-Specific Binding).

    • Radioligand (at a final concentration near its Kd value).

    • Receptor membrane preparation (e.g., 10-50 µg protein per well).

• Incubation :

  • Incubate the plate at a defined temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium (e.g., 60-120 minutes). This must be determined empirically for each receptor-ligand pair.

• Filtration and Washing :

  • Rapidly terminate the incubation by filtering the contents of each well through a glass fiber filter plate (e.g., GF/B or GF/C) using a cell harvester. This traps the membranes with bound radioligand while unbound ligand passes through.

  • Quickly wash the filters with several volumes of ice-cold wash buffer to remove any remaining unbound radioligand.

• Counting :

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Seal the plate and count the radioactivity in each well using a scintillation counter (e.g., a MicroBeta or TopCount). The output will be in counts per minute (CPM) or disintegrations per minute (DPM).

Data Analysis and Interpretation

From Raw Counts to IC50

• Calculate Specific Binding : For each concentration of the test compound, calculate the specific binding:

  • Specific Binding (CPM) = Measured CPM - Average NSB CPM

• Normalize Data : Express the specific binding at each concentration as a percentage of the maximum specific binding (found in the "Total Binding" wells):

  • % Specific Binding = (Specific Binding at [Compound] / Average Specific Binding of Total) x 100

• Non-linear Regression : Plot the % Specific Binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve (variable slope) using software like GraphPad Prism or an equivalent. The value derived for the concentration that inhibits 50% of binding is the IC50 .

Calculating the Inhibition Constant (Ki)

The IC50 value is experimentally dependent on the concentration of the radioligand used in the assay.[12][13] To obtain an absolute measure of affinity that can be compared across different experiments and labs, the IC50 must be converted to the inhibition constant (Ki). This is achieved using the Cheng-Prusoff equation .[12][14]

Ki = IC50 / (1 + [L]/Kd)

Where:

• Ki : The inhibition constant for the test compound. This is the concentration of the competing ligand that would bind to 50% of the receptors if no radioligand was present.[12]

• IC50 : The experimentally determined concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

• [L] : The concentration of the radioligand used in the assay.

• Kd : The equilibrium dissociation constant of the radioligand for the receptor. This is a known value determined from prior saturation binding experiments.[11]

The Cheng-Prusoff relationship assumes competitive binding at a single site with no cooperativity.[12]

Presentation of Results

Binding affinity data should be summarized in a clear, tabular format. A lower Ki value indicates higher binding affinity.

Table 2: Hypothetical Binding Affinity Profile of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Receptor Target	Radioligand Used	Radioligand Kd (nM)	Test Compound Ki (nM)
Serotonin 5-HT1A	[³H]-8-OH-DPAT	0.8	15.2
Serotonin 5-HT2A	[³H]-Ketanserin	1.1	8.9
Dopamine D2	[³H]-Spiperone	0.2	25.4
Dopamine D3	[³H]-Spiperone	0.3	450.1
Adrenergic α1A	[³H]-Prazosin	0.2	5.6
Histamine H1	[³H]-Pyrilamine	1.5	112.7

| Sigma σ1 | [³H]-(+)-Pentazocine | 2.5 | 35.8 |

Data are hypothetical and for illustrative purposes only.

Functional Significance: Downstream Signaling Pathways

High binding affinity does not describe the functional consequence of the interaction (i.e., whether the compound is an agonist, antagonist, or inverse agonist). However, knowing the primary targets allows for the design of functional assays. Most of the hypothesized targets are GPCRs, which primarily signal through Gs, Gi, or Gq pathways.[15][16] For example, if the compound shows high affinity for the D2 dopamine receptor (a Gi-coupled receptor), a subsequent functional assay would measure its effect on cAMP levels.

Caption: Simplified Gi-coupled GPCR signaling cascade.

Conclusion

This technical guide provides a comprehensive and actionable framework for determining the receptor binding affinity of 1-(3-(2-Chlorophenoxy)propyl)piperazine. By employing a structurally-informed target selection strategy and adhering to the rigorous methodology of competitive radioligand binding assays, researchers can generate a high-fidelity pharmacological profile of this novel compound. The accurate determination of Ki values is a critical first step in the drug discovery pipeline, providing the essential data needed to guide subsequent functional studies, structure-activity relationship (SAR) optimization, and the overall assessment of the compound's therapeutic potential.

References

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.
• Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British Journal of Pharmacology, 161(6), 1219–1237. [Link not available from search, citing a highly relevant review.]

• Jain, P., et al. (2014). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Pharmacy and Pharmaceutical Sciences, 6(9), 1-7. [Link]

• Canadian Society of Pharmacology and Therapeutics (CSPT). Cheng-Prusoff Equation. Glossary of Pharmacology. [Link]

• Limbird, L. E. (1981). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Cell Physiology, 240(4), C153-C160. [Link]

• GeeksforGeeks. (2023). GPCR Signaling Pathway. [Link]

• Scribd. GPCR Pathways Gs Gi Gq. [Link]

• Davenport, A. P., et al. (2001). Radioligand binding assays and their analysis. Current Protocols in Pharmacology, Chapter 2, Unit 2.2. [Link]

• Gifford Bioscience. Radioligand Binding Assay. [Link]

• Sadek, B., et al. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Naturalista Campano, 28(1), 2588-2604. [Link]

• ResearchGate. (2015). Heterocycle piperazine derivatives and receptor binding affinities. [Link]

• Satała, G., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience, 12(15), 2846–2862. [Link]

• Springer Nature Experiments. (2000). Radioligand Binding Studies. [Link]

• National Center for Biotechnology Information. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. [Link]

• ChemHelpASAP. (2021). Ki, IC50, & the Cheng-Prusoff equation. YouTube. [Link]

• Syh-Moei, L., & Bor-Chyuan, C. (2004). determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations. Journal of Pharmacological and Toxicological Methods, 50(3), 177-186. [Link]

• D'Agostino, S., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry, 14(9), 1735-1748. [Link]

• National Center for Biotechnology Information. (2023). Biochemistry, G Protein Coupled Receptors. StatPearls. [Link]

Sources

• 1. ijrrjournal.com [ijrrjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Radioligand Binding Studies | Springer Nature Experiments [experiments.springernature.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00291H [pubs.rsc.org]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Receptor-Ligand Binding Assays [labome.com]
• 11. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Canadian Society of Pharmacology and Therapeutics (CSPT) - Cheng-Prusoff Equation [pharmacologycanada.org]
• 13. youtube.com [youtube.com]
• 14. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]
• 15. scribd.com [scribd.com]
• 16. GPCR Signaling Pathway - GeeksforGeeks [geeksforgeeks.org]

Protocols & Analytical Methods

Application Note & Protocol: In Vitro Characterization of 1-(3-(2-Chlorophenoxy)propyl)piperazine in Cancer Cell Lines

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use. [1]

Introduction

1-(3-(2-Chlorophenoxy)propyl)piperazine is a synthetic organic compound featuring a chlorophenoxy group linked to a piperazine moiety.[2] While specific biological activities of this particular molecule are not extensively documented in publicly available literature, its structural components suggest potential applications in cell-based research, particularly in oncology. The piperazine scaffold is a common feature in a multitude of biologically active compounds, including agents with demonstrated anticancer properties.[3][4][5] Similarly, chlorophenoxy-containing molecules have been noted for their diverse biological effects.[6][7][8]

This document provides a comprehensive, albeit predictive, experimental framework for the initial characterization of 1-(3-(2-Chlorophenoxy)propyl)piperazine in a cell culture setting. The protocols outlined herein are designed to assess its cytotoxic potential and to begin elucidating its mechanism of action in cancer cell lines. As a Senior Application Scientist, the rationale behind each experimental step is provided to guide researchers in adapting these methods to their specific interests.

Predicted Biological Activities and Rationale for Investigation

Given the structural motifs of 1-(3-(2-Chlorophenoxy)propyl)piperazine, its potential biological activities can be hypothesized based on existing knowledge of related compounds:

• Antiproliferative and Cytotoxic Effects: Many piperazine derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines, including those from breast, prostate, and colon cancers.[3][9][10] The mechanism of action for some of these compounds involves the induction of apoptosis.[11][12]

• Modulation of Cell Signaling Pathways: The piperazine ring is a versatile scaffold that can be modified to interact with a variety of biological targets. Depending on the specific substitutions, piperazine derivatives have been shown to inhibit protein-protein interactions or target specific enzymes involved in cell survival and proliferation.[13] The chlorophenoxy group may also contribute to the molecule's ability to interact with cellular targets, potentially through hydrophobic interactions.

Therefore, a primary investigation into the effects of 1-(3-(2-Chlorophenoxy)propyl)piperazine in a cancer cell culture model is warranted to determine its potential as a novel therapeutic agent.

Experimental Workflow for In Vitro Characterization

The following diagram outlines a logical workflow for the initial assessment of 1-(3-(2-Chlorophenoxy)propyl)piperazine in cell culture.

Caption: A logical workflow for the in vitro characterization of a novel compound.

Materials and Reagents

Material/Reagent	Recommended Supplier
1-(3-(2-Chlorophenoxy)propyl)piperazine	N/A
Selected Cancer Cell Lines (e.g., MDA-MB-231, PC-3)	ATCC
Cell Culture Medium (e.g., DMEM, RPMI-1640)	Gibco
Fetal Bovine Serum (FBS)	Gibco
Penicillin-Streptomycin Solution	Gibco
Trypsin-EDTA	Gibco
Dimethyl Sulfoxide (DMSO), Cell Culture Grade	Sigma-Aldrich
3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)	Sigma-Aldrich
Resazurin Sodium Salt	Sigma-Aldrich
Annexin V-FITC Apoptosis Detection Kit	BioLegend
Propidium Iodide (PI)	Thermo Fisher Scientific
Caspase-Glo® 3/7 Assay System	Promega
BCA Protein Assay Kit	Thermo Fisher Scientific
Primary and Secondary Antibodies for Western Blotting	Cell Signaling Technology

Detailed Experimental Protocols

Part 1: Compound Preparation and Cell Culture

1.1. Preparation of 1-(3-(2-Chlorophenoxy)propyl)piperazine Stock Solution

The solubility of 1-(3-(2-Chlorophenoxy)propyl)piperazine should be empirically determined. DMSO is a common solvent for dissolving organic molecules for use in cell culture.[14]

• Prepare a high-concentration stock solution (e.g., 10 mM or 50 mM) of 1-(3-(2-Chlorophenoxy)propyl)piperazine in sterile DMSO.

• Gently warm and vortex to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term stability. Phenyl piperazines have shown some degradation over extended storage, even when frozen, so it is advisable to use freshly prepared stocks when possible.[15]

Note on DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[14] A vehicle control (medium with the same final concentration of DMSO) must be included in all experiments.

1.2. Cell Line Selection and Maintenance

The choice of cell lines should be guided by the research question. For a general screen of anticancer activity, a panel of cell lines from different cancer types is recommended. Based on the literature for related piperazine compounds, the following cell lines could be considered for initial studies:

• MDA-MB-231: A human breast adenocarcinoma cell line, commonly used for studying cancer cell biology and drug discovery.[3]

• PC-3: A human prostate cancer cell line, often used in studies of androgen-independent prostate cancer.[5][9]

• HCT116: A human colon cancer cell line.[10]

All cell lines should be cultured according to the supplier's recommendations. A general protocol is as follows:

• Culture cells in the recommended medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells when they reach 70-80% confluency to maintain exponential growth.

Part 2: Determination of Cytotoxicity (IC50)

A cell viability assay is crucial for determining the concentration-dependent cytotoxic effects of the compound and for calculating the half-maximal inhibitory concentration (IC50). The MTT and resazurin assays are colorimetric methods that measure metabolic activity as an indicator of cell viability.[3][16]

2.1. Cell Seeding

• Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or an automated cell counter.

• Seed the cells in a 96-well plate at a predetermined optimal density. This density should allow for logarithmic growth during the treatment period.

Cell Line	Recommended Seeding Density (cells/well)
MDA-MB-231	5,000 - 10,000
PC-3	3,000 - 7,000
HCT116	4,000 - 8,000

• Incubate the plate for 24 hours to allow the cells to attach.

2.2. Compound Treatment

• Prepare a series of dilutions of the 1-(3-(2-Chlorophenoxy)propyl)piperazine stock solution in complete cell culture medium. A wide concentration range is recommended for the initial experiment (e.g., 0.1 µM to 100 µM).

• Remove the old medium from the 96-well plate and add 100 µL of the medium containing the different concentrations of the compound. Include wells for untreated cells and vehicle control (DMSO).

• Incubate the plate for 24, 48, or 72 hours. The duration of treatment should be optimized based on the compound's potency and the cell line's doubling time.

2.3. MTT Assay Protocol

• After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

2.4. Data Analysis

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the log of the compound concentration.

• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Part 3: Mechanistic Studies

Once the IC50 value is determined, further experiments can be conducted at concentrations around the IC50 to investigate the mechanism of cell death.

3.1. Apoptosis Assay by Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Seed cells in a 6-well plate and treat with 1-(3-(2-Chlorophenoxy)propyl)piperazine at concentrations such as 0.5x, 1x, and 2x the IC50 value for 24 or 48 hours.

• Harvest the cells (including any floating cells in the medium) and wash with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry.

3.2. Cell Cycle Analysis

This assay determines the effect of the compound on the progression of the cell cycle.

• Treat cells as described for the apoptosis assay.

• Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Wash the cells with PBS and resuspend them in a staining solution containing PI and RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

3.3. Caspase Activity Assay

Caspases are key mediators of apoptosis. A luminescent or colorimetric assay can be used to measure the activity of executioner caspases, such as caspase-3 and caspase-7.

• Seed cells in a 96-well plate and treat with the compound as previously described.

• After the treatment period, add the Caspase-Glo® 3/7 reagent to each well.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence using a plate reader.

Part 4: Investigation of a Hypothetical Signaling Pathway

Based on the known activities of some piperazine derivatives as inhibitors of anti-apoptotic proteins like Bcl-2, a plausible mechanism of action for 1-(3-(2-Chlorophenoxy)propyl)piperazine could involve the induction of the intrinsic apoptotic pathway.[11]

4.1. Western Blot Analysis

Western blotting can be used to assess the expression levels of key proteins in the apoptotic pathway.

• Treat cells with the compound at the desired concentrations and time points.

• Lyse the cells and determine the protein concentration using a BCA assay.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved caspase-3, PARP).

• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Hypothetical Signaling Pathway

The following diagram illustrates a simplified model of the intrinsic apoptotic pathway that could be investigated.

Caption: A hypothetical intrinsic apoptotic pathway potentially modulated by the compound.

Conclusion

This application note provides a structured and scientifically grounded approach for the initial in vitro evaluation of 1-(3-(2-Chlorophenoxy)propyl)piperazine in cancer cell lines. The proposed workflow, from determining cytotoxicity to investigating the mechanism of action, offers a robust starting point for researchers. It is imperative to remember that these protocols are predictive and may require optimization based on the empirical data obtained. The insights gained from these studies will be crucial in determining the potential of this novel compound for further development in cancer research.

References

• BenchChem. (2025). Preliminary Biological Activity of 2-(4-Chlorophenoxy)acetonitrile: A Predictive Technical Guide.
• ResearchGate. (n.d.). Chemical structures of the chlorophenoxy herbicides and their main....
• Olson, K. R. (Ed.). (n.d.). CHLOROPHENOXY HERBICIDES (2,4-D). In Poisoning & Drug Overdose, 7e. AccessMedicine.
• PubChem. (n.d.). (+-)-2-(3-Chlorophenoxy)propionic acid.
• Taylor & Francis Online. (n.d.). Chlorophenoxy herbicides – Knowledge and References.
• Santa Cruz Biotechnology. (n.d.). 1-[3-(2-Chloro-phenoxy)-propyl]-piperazine.
• Der Pharma Chemica. (n.d.). Synthesis and Cytotoxic Activity Evaluation of Novel Piperazine-quinoline Derivatives on Brest cancer Cell Lines.
• MDPI. (n.d.). Synthesis and Cytotoxic Activity Evaluation of Novel Arylpiperazine Derivatives on Human Prostate Cancer Cell Lines.
• ResearchGate. (n.d.). Concentration-response (cell death) curves of the tested piperazine....
• ResearchGate. (n.d.). Cytotoxicity of the four piperazine designer drugs after 72-h....
• Wikipedia. (n.d.). Piperazine.
• Patsnap Synapse. (2024). What is the mechanism of Piperazine?.
• PubMed. (2018). Stability of Synthetic Piperazines in Human Whole Blood.
• National Institutes of Health. (n.d.). Novel piperazine-1,2,3-triazole leads for the potential treatment of pancreatic cancer.
• PubMed Central. (n.d.). Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives.
• PubMed. (1964). MECHANISM OF THE PARALYSING ACTION OF PIPERAZINE ON ASCARIS MUSCLE.
• National Institutes of Health. (n.d.). Benzimidazoles Containing Piperazine Skeleton at C-2 Position as Promising Tubulin Modulators with Anthelmintic and Antineoplastic Activity.
• PubMed. (n.d.). The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions.
• National Institutes of Health. (2024). Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs.
• ResearchGate. (2013). What is the min DMSO concentration to dissolve unknown drugs?.
• ResearchGate. (2015). (PDF) PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD.
• PubChem. (n.d.). 1-(3-Chlorophenyl)piperazine.
• PubMed Central. (2020). In silico studies of piperazine derivatives as potent anti-proliferative agents against PC-3 prostate cancer cell lines.
• Chem-Space. (n.d.). 1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE Product Description.
• PubMed Central. (n.d.). Target Identification of a Class of Pyrazolone Protein Aggregation Inhibitor Therapeutics for Amyotrophic Lateral Sclerosis.
• National Institutes of Health. (2024). Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies.
• National Institutes of Health. (2021). Piperazine-Derived α1D/1A Antagonist 1- Benzyl-N- (3-(4- (2-Methoxyphenyl) Piperazine-1-yl) Propyl) -1H- Indole-2- Carboxamide Induces Apoptosis in Benign Prostatic Hyperplasia Independently of α1-Adrenoceptor Blocking.
• TargetMol. (n.d.). 1-(2,3-Dichlorphenyl)-piperazine.
• PubChem. (n.d.). 1-[3-(2-Chlorophenoxy)-2-pyridinyl]piperazine.

Sources

• 1. scbt.com [scbt.com]
• 2. 20383-86-2 CAS MSDS (1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Benzimidazoles Containing Piperazine Skeleton at C-2 Position as Promising Tubulin Modulators with Anthelmintic and Antineoplastic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In silico studies of piperazine derivatives as potent anti-proliferative agents against PC-3 prostate cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. mdpi.com [mdpi.com]
• 10. Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Piperazine-Derived α1D/1A Antagonist 1- Benzyl-N- (3-(4- (2-Methoxyphenyl) Piperazine-1-yl) Propyl) -1H- Indole-2- Carboxamide Induces Apoptosis in Benign Prostatic Hyperplasia Independently of α1-Adrenoceptor Blocking - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Novel piperazine-1,2,3-triazole leads for the potential treatment of pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Introduction

1-(3-(2-Chlorophenoxy)propyl)piperazine is a piperazine derivative with potential applications in pharmaceutical development. As with any active pharmaceutical ingredient (API) or intermediate, accurate and precise quantification is paramount for ensuring quality control, stability, and proper dosage in final formulations. This document provides detailed analytical methods for the robust quantification of 1-(3-(2-Chlorophenoxy)propyl)piperazine, tailored for researchers, scientists, and drug development professionals. The methodologies presented herein are grounded in established chromatographic principles and are designed to be self-validating systems, ensuring scientific integrity and trustworthy results.

This guide will focus on two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection, a widely accessible and robust method, and Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique for confirmation and identification. The choice between these methods will depend on the specific analytical requirements, available instrumentation, and the matrix in which the analyte is being quantified.

Physicochemical Properties of Piperazine Derivatives

Piperazine and its derivatives are organic compounds characterized by a six-membered ring containing two opposing nitrogen atoms. They are typically weak bases and can be synthesized through various chemical routes. The solubility of piperazine compounds is generally high in water and polar organic solvents, while being lower in nonpolar solvents like diethyl ether. These properties are crucial considerations when developing sample preparation and chromatographic methods.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its versatility, high resolution, and sensitivity[1]. For the quantification of 1-(3-(2-Chlorophenoxy)propyl)piperazine, a reversed-phase HPLC (RP-HPLC) method is proposed. This approach is generally superior for this type of analyte due to its robustness and the reduced risk of sample degradation that can sometimes occur at the high temperatures used in gas chromatography[1].

Principle of the Method

The analyte is separated on a nonpolar stationary phase (e.g., C18) with a polar mobile phase. The separation is based on the differential partitioning of the analyte between the two phases. Quantification is achieved by measuring the absorbance of the analyte with a UV detector at a wavelength where it exhibits maximum absorbance. For piperazine derivatives that lack a strong chromophore, derivatization can be employed to enhance UV activity[2][3]. However, the presence of the chlorophenoxy group in the target molecule should provide sufficient UV absorbance for direct detection.

Experimental Protocol: RP-HPLC-UV

1. Materials and Reagents:

• 1-(3-(2-Chlorophenoxy)propyl)piperazine reference standard (purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or purified to 18.2 MΩ·cm)

• Potassium phosphate monobasic (KH₂PO₄)

• Orthophosphoric acid (H₃PO₄)

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Chromatographic Conditions:

Parameter	Condition	Rationale
Mobile Phase	A: 20 mM Potassium Phosphate Buffer (pH 3.0, adjusted with H₃PO₄) B: Acetonitrile	The phosphate buffer provides good pH control for consistent ionization of the basic piperazine moiety, enhancing peak shape. Acetonitrile is a common organic modifier in RP-HPLC.
Gradient	0-15 min: 30-70% B; 15-20 min: 70% B; 20-21 min: 70-30% B; 21-25 min: 30% B	A gradient elution is employed to ensure efficient elution of the analyte and any potential impurities with varying polarities, leading to a shorter run time and better peak resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and peak shapes[4].
Detection Wavelength	220 nm	The chlorophenoxy group is expected to have significant absorbance in the lower UV range. A DAD can be used to determine the optimal wavelength of maximum absorbance.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

4. Preparation of Solutions:

• Buffer Preparation (20 mM KH₂PO₄, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1-(3-(2-Chlorophenoxy)propyl)piperazine reference standard and dissolve in a 10 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase (initial conditions) to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh a known amount of the sample (e.g., powdered tablet, API) and dissolve it in a suitable solvent (e.g., methanol). Dilute with the mobile phase to a final concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

5. Data Analysis and Quantification:

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Perform a linear regression analysis on the calibration curve. The correlation coefficient (r²) should be ≥ 0.999.

• Quantify the amount of 1-(3-(2-Chlorophenoxy)propyl)piperazine in the sample by interpolating its peak area onto the calibration curve.

Method Validation (as per ICH Q2(R1) Guidelines)

For the method to be considered trustworthy, it must be validated. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by analyzing a placebo and spiked samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by recovery studies of spiked samples.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

Expected Performance

Based on similar methods for piperazine derivatives, the following performance characteristics can be anticipated:

Parameter	Expected Value
Linearity (r²)	≥ 0.999
Accuracy (Recovery)	98-102%
Precision (RSD)	≤ 2%
LOD	0.1 - 0.5 µg/mL
LOQ	0.3 - 1.5 µg/mL

Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]
• 4. CN110850012A - Detection method of 1- (2, 3-dichlorophenyl) piperazine hydrochloride and related substances thereof - Google Patents [patents.google.com]

Application Note: Structural Elucidation of 1-(3-(2-Chlorophenoxy)propyl)piperazine using NMR and Mass Spectrometry

Introduction

1-(3-(2-Chlorophenoxy)propyl)piperazine is a substituted piperazine derivative with potential applications in medicinal chemistry and drug development. The piperazine ring is a common scaffold in many biologically active compounds, known for its ability to interact with various biological targets. Accurate structural characterization of such molecules is paramount for understanding their structure-activity relationships and ensuring their quality and purity. This application note provides a detailed guide for the analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), two of the most powerful techniques for unambiguous structural elucidation of small organic molecules.

This document will guide researchers through the principles of data acquisition, interpretation of the resulting spectra, and the rationale behind the experimental choices. The protocols and data interpretation strategies are designed to be self-validating, ensuring a high degree of confidence in the assigned structure.

Molecular Structure and Analytical Rationale

The structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine presents several key features that can be probed by NMR and MS. Understanding these features is crucial for designing the analytical workflow.

Figure 1: Molecular Structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Key Structural Features for Analysis:

• Piperazine Ring: A six-membered heterocyclic ring containing two nitrogen atoms. The protons on this ring are expected to show complex splitting patterns due to coupling with each other. The symmetry of the substitution will influence the number of distinct signals.

• Propoxy Linker: A three-carbon chain connecting the piperazine ring to the chlorophenoxy group. The methylene protons in this chain will exhibit characteristic triplet or multiplet signals.

• 2-Chlorophenoxy Group: A substituted aromatic ring. The protons on this ring will have chemical shifts in the aromatic region, with splitting patterns determined by their relative positions and coupling to each other.

• Nitrogen and Oxygen Atoms: These heteroatoms will influence the chemical shifts of adjacent protons and carbons.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale for Experimental Choices:

• Solvent: Deuterated chloroform (CDCl₃) is a common choice for initial analysis due to its good solubilizing properties for many organic compounds and its single residual peak at 7.26 ppm. If solubility is an issue, or if proton exchange with the amine proton needs to be observed, deuterated dimethyl sulfoxide (DMSO-d₆) can be used.

• Spectrometer Frequency: A higher field strength (e.g., 400 MHz or greater) is recommended to achieve better signal dispersion, which is particularly important for resolving the complex multiplets of the piperazine and propyl chain protons.

• 2D NMR: COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) experiments are invaluable for definitively assigning proton and carbon signals, respectively. COSY reveals proton-proton coupling networks, while HSQC correlates directly bonded proton-carbon pairs.

Protocol for NMR Data Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(3-(2-Chlorophenoxy)propyl)piperazine in 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Typical parameters: 32-64 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

  • Integrate all signals and reference the spectrum to the residual solvent peak (CDCl₃: 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon-13 NMR spectrum.

  • Typical parameters: 1024-4096 scans, spectral width of 200-240 ppm, relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peak (CDCl₃: 77.16 ppm).

• 2D NMR Acquisition (Optional but Recommended):

  • COSY: Acquire a gradient-enhanced COSY spectrum to establish proton-proton spin-spin coupling networks.

  • HSQC: Acquire a gradient-enhanced HSQC spectrum to identify one-bond proton-carbon correlations.

Mass Spectrometry (MS)

Rationale for Experimental Choices:

• Ionization Technique: Electrospray Ionization (ESI) is a soft ionization technique well-suited for this molecule, as it is likely to produce a prominent protonated molecular ion ([M+H]⁺) with minimal fragmentation. This allows for the direct determination of the molecular weight.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is advantageous for obtaining an accurate mass measurement, which can be used to confirm the elemental composition of the molecule.

• Tandem MS (MS/MS): Fragmentation of the parent ion can provide valuable structural information about the connectivity of the different moieties (piperazine, propyl linker, and chlorophenoxy group).

Protocol for MS Data Acquisition:

• Sample Preparation: Prepare a dilute solution of the compound (approximately 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Direct Infusion ESI-MS:

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum in positive ion mode over a mass range of m/z 100-500.

  • Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to maximize the signal of the [M+H]⁺ ion.

• Tandem MS (MS/MS) Analysis:

  • Select the [M+H]⁺ ion as the precursor ion.

  • Apply collision-induced dissociation (CID) with varying collision energies to induce fragmentation.

  • Acquire the product ion spectrum to observe the fragmentation pattern.

Data Interpretation and Expected Results

NMR Spectral Data

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for 1-(3-(2-Chlorophenoxy)propyl)piperazine. These are predictive values based on the analysis of similar structures and general principles of NMR spectroscopy.[1][2][3][4]

Table 1: Predicted NMR Data for 1-(3-(2-Chlorophenoxy)propyl)piperazine

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted Multiplicity	Predicted ¹³C Chemical Shift (ppm)
Piperazine CH₂ (adjacent to NH)	~ 2.9 - 3.1	t	~ 45 - 47
Piperazine CH₂ (adjacent to N-propyl)	~ 2.4 - 2.6	t	~ 53 - 55
Piperazine NH	~ 1.5 - 2.5 (broad)	s (br)	-
N-CH₂- (propyl)	~ 2.5 - 2.7	t	~ 56 - 58
-CH₂- (propyl, middle)	~ 1.8 - 2.0	quintet	~ 26 - 28
O-CH₂- (propyl)	~ 4.0 - 4.2	t	~ 66 - 68
Aromatic CH (ortho to O)	~ 6.8 - 7.0	d	~ 112 - 114
Aromatic CH (meta to O)	~ 7.1 - 7.3	t	~ 121 - 123
Aromatic CH (para to O)	~ 6.8 - 7.0	t	~ 127 - 129
Aromatic CH (meta to O, ortho to Cl)	~ 7.2 - 7.4	d	~ 130 - 132
Aromatic C-O	-	-	~ 154 - 156
Aromatic C-Cl	-	-	~ 123 - 125

Interpretation Notes:

• The piperazine protons often exhibit broad signals at room temperature due to conformational exchange.[1][5] Temperature-dependent NMR studies can be employed to investigate this dynamic behavior.[2]

• The integration of the proton signals should correspond to the number of protons in each environment (e.g., 4H for each piperazine CH₂ group, 2H for each propyl CH₂ group, and 1H for each aromatic CH).

• COSY data will confirm the coupling between the adjacent methylene groups of the propyl chain and within the piperazine ring.

• HSQC data will unambiguously link each proton signal to its corresponding carbon signal.

Figure 2: Workflow for NMR-based structural elucidation.

Mass Spectrometry Data

Expected Molecular Ion:

The molecular formula of 1-(3-(2-Chlorophenoxy)propyl)piperazine is C₁₃H₁₉ClN₂O. The expected monoisotopic mass is 254.1237 g/mol . In positive ESI-MS, the protonated molecule [M+H]⁺ would be observed at m/z 255.1315. The presence of a chlorine atom will result in a characteristic isotopic pattern, with an [M+H+2]⁺ peak at m/z 257.1286 with approximately one-third the intensity of the [M+H]⁺ peak.

Table 2: Predicted Mass Spectrometry Data

Ion	Calculated m/z
[M+H]⁺	255.1315
[M+H+2]⁺	257.1286

Predicted Fragmentation Pattern:

Tandem MS (MS/MS) of the [M+H]⁺ ion is expected to yield fragments corresponding to the cleavage of the weaker bonds in the molecule. The fragmentation pathways of piperazine derivatives are well-documented and typically involve cleavage of the bonds adjacent to the nitrogen atoms.[6][7]

Figure 3: Predicted major fragmentation pathways in MS/MS.

Interpretation of Key Fragments:

• m/z 141.14: This fragment likely corresponds to the protonated 1-propylpiperazine cation, resulting from the cleavage of the ether bond.

• m/z 85.08: This corresponds to the protonated piperazine ring following the loss of the entire 3-(2-chlorophenoxy)propyl side chain.

• m/z 169.05: This fragment represents the 3-(2-chlorophenoxy)propyl cation formed by cleavage of the C-N bond connecting the propyl chain to the piperazine ring.

• m/z 155.03: This fragment arises from the cleavage of the C-C bond between the first and second carbon of the propyl chain, yielding a chlorophenoxyethyl fragment.

The presence and relative abundance of these fragments in the MS/MS spectrum provide strong evidence for the connectivity of the different structural components of the molecule.

Conclusion

This application note outlines a comprehensive approach for the structural elucidation of 1-(3-(2-Chlorophenoxy)propyl)piperazine using NMR spectroscopy and mass spectrometry. By following the detailed protocols for data acquisition and leveraging the principles of spectral interpretation, researchers can confidently confirm the identity and structure of this compound. The combination of ¹H and ¹³C NMR, along with 2D correlation experiments, provides detailed information about the carbon-hydrogen framework, while high-resolution mass spectrometry and tandem MS confirm the elemental composition and molecular connectivity. This rigorous analytical workflow is essential for ensuring the quality and integrity of chemical entities in research and development.

References

• Wodtke, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances. Available at: [Link]

• Löser, R., et al. (2017). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules. Available at: [Link]

• Clayden, J., et al. (2015). Photocatalysis and Kinetic Resolution by Lithiation to Give Enantioenriched 2-Arylpiperazines. Organic Letters. Available at: [Link]

• Gümüş, M., et al. (2022). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Scientific Reports. Available at: [Link]

• Yilmaz, F., et al. (2020). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. Available at: [Link]

• Mamat, C., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Patel, R. P., et al. (2013). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. Available at: [Link]

• NIST. (n.d.). 1-(3-Chlorophenyl)piperazine. In NIST Chemistry WebBook. Retrieved from: [Link]

• PubChem. (n.d.). 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazinium chloride. Retrieved from: [Link]

• mzCloud. (2015). 1-(3-Chlorophenyl)piperazine (m-CPP). Retrieved from: [Link]

• Venugopal, N., et al. (2014). Trace level quantification of 1-(3-chloropropyl)- 4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Liu, Y., et al. (1990). Mass spectrometric research on piperazine derivatives. Journal of Chinese Mass Spectrometry Society. Available at: [Link]

Sources

• 1. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09152H [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, dynamic NMR characterization and XRD studies of novel N,N’-substituted piperazines for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]

Application Notes & Protocols: Characterization of 1-(3-(2-Chlorophenoxy)propyl)piperazine as a Potential Serotonin Receptor Ligand

Abstract

This document provides a comprehensive guide for the pharmacological characterization of 1-(3-(2-chlorophenoxy)propyl)piperazine, a novel arylpiperazine derivative, as a potential ligand for serotonin (5-HT) receptors. The arylpiperazine scaffold is a privileged structure in neuropharmacology, with numerous approved drugs targeting serotonergic and dopaminergic systems.[1][2] This guide offers a strategic workflow, from initial compound handling to advanced functional assays, designed to elucidate the binding affinity, potency, and signaling profile of this compound. We present detailed, field-proven protocols for competitive radioligand binding assays and second messenger-based functional assays for both Gαi and Gαq-coupled serotonin receptors. The causality behind experimental choices is explained to empower researchers to not only execute the protocols but also to interpret the data with confidence.

Introduction: The Scientific Rationale

The serotonin system, with its at least 14 distinct receptor subtypes, represents a major target for therapeutic intervention in a wide range of neuropsychiatric disorders, including depression, anxiety, and psychosis.[3] These receptors are predominantly G-protein coupled receptors (GPCRs) that modulate diverse downstream signaling cascades.[4][5] Piperazine derivatives are a cornerstone of medicinal chemistry, known for their ability to interact with various neurotransmitter receptors.[1][2] The specific compound, 1-(3-(2-chlorophenoxy)propyl)piperazine, shares structural motifs with known serotonergic agents, making it a compelling candidate for investigation.

The goal of this guide is to provide a systematic approach to determine if and how this molecule interacts with key serotonin receptor families, specifically:

• 5-HT1A Receptors: Typically coupled to Gαi, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP).[6][7]

• 5-HT2A Receptors: Typically coupled to Gαq, leading to the activation of phospholipase C (PLC), which catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[8][9]

By following the protocols outlined herein, researchers can build a comprehensive pharmacological profile of this novel compound.

Compound Handling and Preparation

Prior to any biological assay, it is critical to ensure the integrity and proper handling of the test compound.

• Compound Identity: 1-(3-(2-Chlorophenoxy)propyl)piperazine

• Molecular Formula: C₁₃H₁₉ClN₂O[10]

• Molecular Weight: 254.76 g/mol [10]

Protocol 2.1: Stock Solution Preparation

• Solubility Testing: Begin by assessing the solubility of the compound in common laboratory solvents. Due to the basic piperazine nitrogen, the compound is likely to be soluble in DMSO or ethanol. Prepare a small test solution (e.g., 10 mg in 1 mL DMSO) to confirm.

• Primary Stock Solution: Prepare a high-concentration primary stock solution, typically 10-50 mM in 100% DMSO.

  • Causality: A high-concentration stock minimizes the volume of solvent added to the final assay, preventing potential solvent-induced artifacts. DMSO concentrations should ideally be kept below 0.5% in the final assay volume.

• Aliquoting and Storage: Aliquot the primary stock into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store at -20°C or -80°C, protected from light.

• Working Solutions: On the day of the experiment, prepare serial dilutions from the primary stock using the appropriate assay buffer. This is crucial for generating concentration-response curves.

Workflow for Pharmacological Characterization

The following diagram illustrates the logical workflow for characterizing a novel ligand. The initial step is to determine if the compound binds to the target receptor (Binding Assays). If binding is confirmed, the next step is to determine the functional consequence of that binding (Functional Assays).

Caption: Simplified Gαi-coupled receptor signaling pathway.

Protocol 5.1.1: HTRF-Based cAMP Assay

Homogeneous Time-Resolved Fluorescence (HTRF) is a common method for measuring cAMP accumulation. It's a competitive immunoassay between native cAMP produced by cells and a labeled cAMP conjugate. [7][11][12]

• Materials:

  • Cell Line: CHO or HEK293 cells stably expressing the human 5-HT₁ₐ receptor.

  • Reagents: HTRF cAMP assay kit (e.g., from Cisbio, PerkinElmer), Forskolin, IBMX (a phosphodiesterase inhibitor).

  • Reference Agonist: 5-Carboxamidotryptamine (5-CT).

  • Reference Antagonist: WAY-100635.

  • Instrumentation: HTRF-compatible microplate reader.

• Procedure (Antagonist Mode):

  • Plate cells in a 96- or 384-well plate and allow them to adhere overnight.

  • Aspirate the culture medium and add pre-warmed buffer.

  • Add serial dilutions of the test compound (or reference antagonist) and incubate for 15-30 minutes. Causality: This pre-incubation allows the antagonist to occupy the receptor before agonist stimulation.

  • Add the reference agonist (e.g., 5-CT) at its EC₈₀ concentration in the presence of Forskolin. Causality: Using an EC₈₀ concentration of the agonist provides a robust signal window to measure inhibition.

  • Incubate for 30 minutes at 37°C.

  • Lyse the cells and add the HTRF detection reagents according to the manufacturer's protocol.

  • Incubate for 60 minutes at room temperature.

  • Read the plate on an HTRF-compatible reader at the appropriate wavelengths (e.g., 665 nm and 620 nm).

• Procedure (Agonist Mode):

  • Follow the same steps but omit the pre-incubation with an antagonist and the addition of a reference agonist. Simply add serial dilutions of the test compound in the presence of Forskolin and measure the decrease in cAMP signal.

• Data Analysis:

  • Calculate the HTRF ratio and convert it to cAMP concentration using a standard curve.

  • For agonist activity, plot cAMP levels against the log concentration of the test compound to determine the EC₅₀ and Emax.

  • For antagonist activity, plot the response against the log concentration of the test compound to determine the IC₅₀.

Table 2: Hypothetical Functional Data at the 5-HT₁ₐ Receptor

Assay Mode	Parameter	Reference (5-CT)	Test Compound
Agonist	EC₅₀ (nM)	2.5	>10,000
Emax (% of 5-CT)	100%	< 5%
Antagonist	IC₅₀ (nM)	N/A	35

Data are hypothetical. Results suggest the compound is an antagonist at 5-HT₁ₐ receptors.

Gαq-Coupled Receptors (e.g., 5-HT₂ₐ): Inositol Phosphate Assay

Activation of Gαq-coupled receptors stimulates the production of IP3, which is rapidly metabolized. Measuring the accumulation of its more stable downstream metabolite, inositol monophosphate (IP1), in the presence of LiCl (which blocks IP1 degradation), provides a robust readout of receptor activation. [13][14][15]

Caption: Simplified Gαq-coupled receptor signaling pathway.

Protocol 5.2.1: HTRF-Based IP-One Assay

• Materials:

  • Cell Line: CHO or HEK293 cells stably expressing the human 5-HT₂ₐ receptor. [16] * Reagents: IP-One HTRF assay kit (Cisbio), which includes the stimulation buffer containing LiCl.

  • Reference Agonist: Serotonin (5-HT) or α-methyl-5-HT. [16] * Reference Antagonist: Ketanserin. [16] * Instrumentation: HTRF-compatible microplate reader.

• Procedure (Agonist Mode):

  • Plate cells and allow them to adhere overnight.

  • Aspirate the culture medium and add the stimulation buffer provided in the kit.

  • Add serial dilutions of the test compound (or reference agonist).

  • Incubate for 30-60 minutes at 37°C. Causality: This incubation period allows for the accumulation of IP1, providing a more stable and robust signal compared to transient calcium flux assays. [13][17] 5. Lyse the cells and add the HTRF detection reagents (IP1-d2 and anti-IP1-cryptate).

  • Incubate for 60 minutes at room temperature.

  • Read the plate on an HTRF-compatible reader.

• Procedure (Antagonist Mode):

  • Follow the same steps, but pre-incubate the cells with serial dilutions of the test compound for 15-30 minutes before adding the reference agonist at its EC₈₀ concentration.

• Data Analysis:

  • Calculate the HTRF ratio and determine the IP1 concentration from a standard curve.

  • Plot IP1 concentration against the log concentration of the test compound.

  • Use non-linear regression to determine EC₅₀/IC₅₀ and Emax values.

Table 3: Hypothetical Functional Data at the 5-HT₂ₐ Receptor

Assay Mode	Parameter	Reference (5-HT)	Test Compound
Agonist	EC₅₀ (nM)	15	>10,000
Emax (% of 5-HT)	100%	< 5%
Antagonist	IC₅₀ (nM)	N/A	110

Data are hypothetical. Results suggest the compound is also an antagonist at 5-HT₂ₐ receptors.

Summary and Interpretation

Based on the hypothetical data generated through these protocols, 1-(3-(2-chlorophenoxy)propyl)piperazine presents a profile of a dual 5-HT₁ₐ and 5-HT₂ₐ receptor antagonist with moderate affinity. The affinity for the 5-HT₁ₐ receptor (Ki = 20.5 nM) appears to be roughly 3-4 fold higher than for the 5-HT₂ₐ receptor (Ki = 75 nM). The compound shows no significant agonist activity at either receptor but effectively blocks the action of a reference agonist, confirming its antagonist properties. Furthermore, its low affinity for the serotonin transporter (SERT) suggests it is unlikely to act as a reuptake inhibitor.

This pharmacological profile could be of interest for further investigation, as compounds with this mixed antagonist profile have been explored for various CNS applications. This guide provides the foundational methods for any researcher to confidently begin the characterization of this or other novel compounds at serotonin receptors.

References

• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service. Retrieved from [Link]

• Elands, J., et al. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. Journal of Neurochemistry, 162(1), 39-59. Retrieved from [Link]

• Innoprot. (n.d.). 5-HT2A Serotonin Receptor Assay. Retrieved from [Link]

• NIH. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). In Assay Guidance Manual. Retrieved from [Link]

• St-Onge, S., et al. (2020). Functional characterization of 5-HT1A and 5-HT1B serotonin receptor signaling through G-protein-activated inwardly rectifying K+ channels in a fluorescence-based membrane potential assay. Biochemical Pharmacology, 175, 113870. Retrieved from [Link]

• Siegel, G.J., et al. (Eds.). (1999). Serotonin Receptors. In Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Retrieved from [Link]

• Creative BioMart. (n.d.). cAMP Accumulation Assay. Retrieved from [Link]

• Zhang, J.H., et al. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Methods in Molecular Biology, 1642, 15-28. Retrieved from [Link]

• Trinquet, E., et al. (2011). Monitoring Gq-coupled receptor response through inositol phosphate quantification with the IP-One assay. Expert Opinion on Drug Discovery, 6(9), 981-994. Retrieved from [Link]

• Assay Guidance Manual. (2019). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Retrieved from [Link]

• Liu, K., et al. (2008). Comparison on functional assays for Gq-coupled GPCRs by measuring inositol monophospate-1 and intracellular calcium in 1536-well plate format. Journal of Biomolecular Screening, 13(6), 462-469. Retrieved from [Link]

• LeadHunter. (n.d.). 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

• Gonzalez, J. E., & Gonzalez, R. (2012). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. In Serotonin Receptors in Neurobiology. Retrieved from [Link]

• van de Witte, S. V., et al. (1997). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Analytical Biochemistry, 248(2), 256-261. Retrieved from [Link]

• Trinquet, E., et al. (2011). Monitoring Gq-coupled receptor response through inositol phosphate quantification with the IP-One assay. Semantic Scholar. Retrieved from [Link]

• Liu, K., et al. (2008). Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format. ResearchGate. Retrieved from [Link]

• Trinquet, E., et al. (2006). D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation. Analytical Biochemistry, 358(1), 126-135. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. Retrieved from [Link]

• Baumann, M. H., et al. (1995). The Serotonin Agonist M-Chlorophenylpiperazine (mCPP) Binds to Serotonin Transporter Sites in Human Brain. Synapse, 21(2), 138-141. Retrieved from [Link]

• Ieni, J. R., & Meyerson, L. R. (1990). Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. MDPI. Retrieved from [Link]

• Samanin, R., et al. (1990). Long-term administration of m-chlorophenylpiperazine (mCPP) to rats induces changes in serotonin receptor binding, dopamine levels and locomotor activity without altering prolactin and corticosterone secretion. European Journal of Pharmacology, 187(1), 1-8. Retrieved from [Link]

• Raiteri, M., et al. (1992). Effects of various serotonin receptor subtype-selective antagonists alone and on m-chlorophenylpiperazine-induced neuroendocrine changes in rats. Journal of Pharmacology and Experimental Therapeutics, 263(2), 588-595. Retrieved from [Link]

• Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21. Retrieved from [Link]

• Fink, B. D., et al. (2004). Synthesis and biological evaluation of 2-(4-fluorophenoxy)-2-phenyl-ethyl piperazines as serotonin-selective reuptake inhibitors with a potentially improved adverse reaction profile. Bioorganic & Medicinal Chemistry, 12(7), 1555-1559. Retrieved from [Link]

• Patel, D., et al. (2011). Synthesis and biological activity of piperazine derivatives of phenothiazine. Acta Poloniae Pharmaceutica, 68(3), 355-361. Retrieved from [Link]

• PubChem. (n.d.). 1-(3-Chlorophenyl)piperazine. Retrieved from [Link]

• ResearchGate. (n.d.). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Retrieved from [Link]

• Google Patents. (2014). CN104402842A - Synthetic method of piperazidines drug intermediate.

Sources

• 1. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Serotonin Receptors - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 5. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
• 6. Functional characterization of 5-HT1A and 5-HT1B serotonin receptor signaling through G-protein-activated inwardly rectifying K+ channels in a fluorescence-based membrane potential assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resources.revvity.com [resources.revvity.com]
• 8. In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. innoprot.com [innoprot.com]
• 10. scbt.com [scbt.com]
• 11. researchgate.net [researchgate.net]
• 12. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Monitoring Gq-coupled receptor response through inositol phosphate quantification with the IP-One assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Comparison on functional assays for Gq-coupled GPCRs by measuring inositol monophospate-1 and intracellular calcium in 1536-well plate format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 17. Monitoring Gq-coupled receptor response through inositol phosphate quantification with the IP-One assay | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for 1-(3-(2-Chlorophenoxy)propyl)piperazine in Drug Discovery and Development

Introduction: Unveiling the Potential of a Versatile Piperazine Scaffold

The piperazine moiety is a cornerstone in medicinal chemistry, gracing the structures of numerous approved drugs and clinical candidates across a spectrum of therapeutic areas.[1][2] Its prevalence stems from the unique physicochemical properties it imparts, including the ability to introduce a basic nitrogen center, enhance aqueous solubility, and provide a rigid scaffold for the precise orientation of pharmacophoric groups.[1] Within this privileged class of compounds, 1-(3-(2-Chlorophenoxy)propyl)piperazine emerges as a molecule of significant interest for drug discovery and development.

While specific biological data for this exact molecule is emerging, its structural motifs—a substituted phenoxy ring linked via a propyl chain to a piperazine core—are hallmarks of compounds with potent and diverse pharmacological activities. Extensive research on analogous structures, particularly arylpiperazines, strongly suggests a high potential for interaction with targets in the central nervous system (CNS), as well as possible applications in oncology and infectious diseases.[3][4][5] The presence of a chlorophenoxy group can influence the molecule's lipophilicity and electronic properties, potentially modulating its binding affinity and pharmacokinetic profile.

These application notes provide a comprehensive guide for researchers investigating 1-(3-(2-Chlorophenoxy)propyl)piperazine. We will detail a robust synthetic protocol, outline key in vitro and in vivo assays for pharmacological characterization, and provide insights into the interpretation of the resulting data. The methodologies described herein are built upon established principles for the evaluation of novel piperazine-based compounds and are designed to be adaptable to the specific research questions of your laboratory.

I. Synthesis and Characterization: A Reliable Path to High-Purity Compound

A robust and reproducible synthetic route is the foundation of any successful drug discovery campaign. Based on established methods for the synthesis of related arylpiperazine derivatives, the following protocol outlines a reliable method for the preparation of 1-(3-(2-Chlorophenoxy)propyl)piperazine.[6][7][8]

Protocol 1: Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Objective: To synthesize 1-(3-(2-Chlorophenoxy)propyl)piperazine via nucleophilic substitution.

Materials:

• 1-(Piperazin-1-yl)-3-(2-chlorophenoxy)propane

• Alternatively: Piperazine and 1-(3-bromopropoxy)-2-chlorobenzene

• Sodium hydroxide (NaOH)

• Acetone

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-(piperazin-1-yl)-3-(2-chlorophenoxy)propane (1 equivalent) in a mixture of acetone and water.

• Base Addition: While stirring, add a solution of sodium hydroxide (2.5 equivalents) in water to the reaction mixture.

• Alkylation: To this biphasic mixture, add 1-bromo-3-chloropropane (1 equivalent).

• Reaction Monitoring: Stir the reaction vigorously at room temperature for 18-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, separate the organic layer. Wash the aqueous layer with ethyl acetate. Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil.

• Purification (Optional): The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to yield the pure free base.

• Salt Formation (Optional): For improved stability and handling, the free base can be converted to its hydrochloride salt. Dissolve the purified oil in a minimal amount of a suitable solvent like ethyl acetate or isopropanol and add a solution of HCl in the same solvent. The hydrochloride salt will precipitate and can be collected by filtration, washed with cold solvent, and dried under vacuum.

Characterization: The identity and purity of the synthesized compound should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the purity.

II. In Vitro Pharmacological Evaluation: Uncovering the Mechanism of Action

The initial stages of characterizing a novel compound involve a battery of in vitro assays to determine its biological activity and mechanism of action. Given the structural similarities of 1-(3-(2-Chlorophenoxy)propyl)piperazine to known CNS-active agents, a primary focus should be on its interaction with neurotransmitter receptors and transporters.

Protocol 2: Radioligand Binding Assays for Receptor Affinity

Objective: To determine the binding affinity of 1-(3-(2-Chlorophenoxy)propyl)piperazine for a panel of CNS receptors.

Rationale: Arylpiperazines are known to interact with a variety of receptors, including serotonin (5-HT), dopamine (D), and adrenergic (α) receptors.[9][10] Radioligand binding assays are a gold standard for quantifying the affinity of a compound for a specific receptor.

Materials:

• Cell membranes expressing the target receptors (e.g., 5-HT₁A, 5-HT₂A, 5-HT₂C, D₂, D₃, α₁, α₂)

• Radioligands specific for each receptor (e.g., [³H]8-OH-DPAT for 5-HT₁A, [³H]ketanserin for 5-HT₂A)

• 1-(3-(2-Chlorophenoxy)propyl)piperazine (test compound)

• Non-specific binding control (a high concentration of a known ligand for the target receptor)

• Assay buffer (specific to each receptor)

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

• Multi-well plates

Procedure:

• Assay Setup: In a multi-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound or control in the assay buffer.

• Incubation: Incubate the plates at a specific temperature and for a specific duration to allow the binding to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding. Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Data Presentation:

Receptor	Radioligand	Ki (nM) of 1-(3-(2-Chlorophenoxy)propyl)piperazine
5-HT₁A	[³H]8-OH-DPAT	Experimental Value
5-HT₂A	[³H]ketanserin	Experimental Value
5-HT₂C	[³H]mesulergine	Experimental Value
D₂	[³H]spiperone	Experimental Value
D₃	[³H]7-OH-DPAT	Experimental Value
α₁	[³H]prazosin	Experimental Value
α₂	[³H]rauwolscine	Experimental Value

Protocol 3: Functional Assays to Determine Agonist/Antagonist Activity

Objective: To determine whether 1-(3-(2-Chlorophenoxy)propyl)piperazine acts as an agonist or an antagonist at its target receptors.

Rationale: While binding affinity indicates how well a compound binds to a receptor, functional assays are necessary to determine the biological response it elicits.

Example: 5-HT₁A Receptor Functional Assay (cAMP Measurement)

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT₁A receptor

• Forskolin

• 1-(3-(2-Chlorophenoxy)propyl)piperazine (test compound)

• Known 5-HT₁A agonist (e.g., 8-OH-DPAT)

• Known 5-HT₁A antagonist (e.g., WAY-100635)

• cAMP assay kit (e.g., HTRF, ELISA)

Procedure:

• Cell Plating: Plate the cells in a multi-well plate and allow them to adhere overnight.

• Agonist Mode: To test for agonist activity, add varying concentrations of the test compound to the cells and incubate. Then, add forskolin to stimulate adenylyl cyclase and incubate further.

• Antagonist Mode: To test for antagonist activity, pre-incubate the cells with varying concentrations of the test compound. Then, add a fixed concentration of a known 5-HT₁A agonist (e.g., 8-OH-DPAT) and forskolin and incubate.

• Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a suitable assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Agonist: Plot the cAMP levels against the concentration of the test compound to determine the EC₅₀ (effective concentration to produce 50% of the maximal response).

  • Antagonist: Plot the cAMP levels against the concentration of the test compound in the presence of the agonist to determine the IC₅₀ and calculate the pA₂ value.

Visualization of a Potential Signaling Pathway:

Caption: Potential agonistic activity at the 5-HT1A receptor.

III. In Vivo Evaluation: Assessing Pharmacokinetics and Efficacy

Promising in vitro data warrants progression to in vivo studies to assess the compound's pharmacokinetic profile and its efficacy in relevant animal models.

Protocol 4: Preliminary Pharmacokinetic (PK) Study in Rodents

Objective: To determine the basic pharmacokinetic parameters of 1-(3-(2-Chlorophenoxy)propyl)piperazine in rats or mice.

Materials:

• Male Sprague-Dawley rats or C57BL/6 mice

• 1-(3-(2-Chlorophenoxy)propyl)piperazine formulated for intravenous (IV) and oral (PO) administration

• Blood collection supplies (syringes, tubes with anticoagulant)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Dosing: Administer a single dose of the compound to two groups of animals: one via IV injection and the other via oral gavage.

• Blood Sampling: Collect blood samples at various time points post-dosing (e.g., 5, 15, 30 minutes, 1, 2, 4, 8, 24 hours).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of the compound in the plasma samples using a validated LC-MS/MS method.

• Data Analysis: Plot the plasma concentration versus time and calculate key PK parameters such as clearance (CL), volume of distribution (Vd), half-life (t₁/₂), and oral bioavailability (%F).

Data Presentation:

Parameter	IV Administration	PO Administration
Dose (mg/kg)	Value	Value
Cmax (ng/mL)	Value	Value
Tmax (h)	N/A	Value
AUC (ng·h/mL)	Value	Value
t₁/₂ (h)	Value	Value
CL (L/h/kg)	Value	N/A
Vd (L/kg)	Value	N/A
%F	N/A	Value

Protocol 5: In Vivo Efficacy Models

The choice of in vivo efficacy model will depend on the in vitro pharmacological profile of the compound.

• For Anxiolytic/Antidepressant-like Activity:

  • Elevated Plus Maze (EPM): Measures anxiety-like behavior in rodents. Anxiolytic compounds typically increase the time spent in the open arms of the maze.

  • Forced Swim Test (FST): A common screening tool for antidepressant-like activity. Antidepressant compounds reduce the immobility time of the animals.

• For Antiproliferative Activity:

  • Xenograft Tumor Models: Human cancer cell lines are implanted into immunocompromised mice. The effect of the compound on tumor growth is then monitored over time.[11][12]

Experimental Workflow for an In Vivo Efficacy Study:

Caption: Generalized workflow for an in vivo efficacy study.

IV. Conclusion and Future Directions

1-(3-(2-Chlorophenoxy)propyl)piperazine represents a promising scaffold for the development of novel therapeutics. The protocols outlined in these application notes provide a comprehensive framework for its synthesis, characterization, and pharmacological evaluation. The initial focus on CNS targets is a logical starting point based on the extensive literature on arylpiperazines. However, researchers should remain open to exploring other potential therapeutic areas, such as oncology and infectious diseases, should the initial screening data suggest such avenues.

Further studies should focus on establishing a clear structure-activity relationship (SAR) by synthesizing and testing a library of analogs. This will enable the optimization of potency, selectivity, and pharmacokinetic properties, ultimately paving the way for the identification of a clinical candidate.

V. References

• Synthesis of PROCEDURE 2. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine. Available from: [Link]

• Gijsman HJ, van Gerven JM, Tielkes M, et al. Pharmacokinetic and pharmacodynamic profile of oral and intravenous meta-chlorophenylpiperazine in healthy volunteers. J Clin Psychopharmacol. 1998;18(4):289-295. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Synthesis and Pharmacology of Novel Antidepressant Agents with Dopamine Autoreceptor Agonist Properties. 2013;22(1):132-139. Available from: [Link]

• Google Patents. CN104402842A - Synthetic method of piperazidines drug intermediate. Available from:

• Wikipedia. 1-(3-Chlorophenyl)-4-(2-phenylethyl)piperazine. Available from: [Link]

• ResearchGate. Structure activity relationship of the synthesized compounds. Available from: [Link]

• PharmacologyOnLine. Piperazine derivatives: a potentially tool for the treatment of neurological disorders. 2019;3:324-332. Available from: [Link]

• Fantegrossi WE, Winger G, Woods JH. MDMA-like behavioral effects of N-substituted piperazines in the mouse. Neuropsychopharmacology. 2005;30(8):1482-1491. Available from: [Link]

• Der Pharma Chemica. Synthesis and Cytotoxic Activity Evaluation of Novel Piperazine-quinoline Derivatives on Brest cancer Cell Lines. 2016;8(9):30-38. Available from: [Link]

• Chemdad. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride. Available from: [Link]

• Baumann MH, Clark RD, Budzynski AG, Partilla JS, Blough BE, Rothman RB. Effects of 'Legal X' piperazine analogs on dopamine and serotonin release in rat brain. Ann N Y Acad Sci. 2004;1025:189-197. Available from: [Link]

• PubChem. 1-(3-Chlorophenyl)piperazine. Available from: [Link]

• Kumar A, Sharma S, Kumar D, Singh P, Narasimhan B. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Curr Org Chem. 2024;28(6):466-486. Available from: [Link]

• Fan SY, Gao S, Wang YB. 3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine. Acta Crystallogr Sect E Struct Rep Online. 2010;66(Pt 4):o716. Available from: [Link]

• Aliabadi A, Shokri E, Zarrin A, Mohammadi-Farani A. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. Sci Rep. 2024;14(1):25112. Available from: [Link]

• ResearchGate. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. Available from: [Link]

• Neau JP, Rogez R, Boissonnot L, Simmat G, Gil R, Lefevre JP. [Neurologic adverse effects of piperazine]. Acta Neurol Belg. 1984;84(1):26-34. Available from: [Link]

• Almaghrabi M. Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs [dissertation]. Auburn, AL: Auburn University; 2021. Available from: [Link]

• Han S, Lee H, Lee M, et al. Structure-Activity Relationship of Sulfonyl Piperazine LpxH Inhibitors Analyzed by an LpxE-Coupled Malachite Green Assay. ACS Infect Dis. 2020;6(3):476-485. Available from: [Link]

• Nigam Pharmachem Industries. 1-3-Chloro Phenyl - 4 -3-Chioro Propyl Piperazine HCL. Available from: [Link]

• Baumann MH, Partilla JS, Lehner KR, Thorndike EB, Hoffman AF, Holy M, Rothman RB, Goldberg SR, Winger G, Woods JH, Balster RL. N-substituted piperazines abused by humans mimic the molecular mechanism of 3,4-methylenedioxymethamphetamine (MDMA, or 'Ecstasy'). Neuropsychopharmacology. 2005;30(3):550-560. Available from: [Link]

• Asif M. Synthesis and biological activity of piperazine derivatives of phenothiazine. Cent Nerv Syst Agents Med Chem. 2012;12(1):68-76. Available from: [Link]

• Ittarat W, Chobsorn C, Pinthong C, et al. In vitro and in vivo characterization of anti-malarial acylphenoxazine derivatives prepared from basic blue 3. Malar J. 2019;18(1):247. Available from: [Link]

• The synthesis, analysis and characterisation of piperazine based drugs. Available from: [Link]

• Wang Y, Zhang X, Li Y, et al. Design, Synthesis and Biological Evaluation of Novel Piperazine Derivatives as CCR5 Antagonists. PLoS One. 2013;8(1):e53636. Available from: [Link]

• ResearchGate. Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Available from: [Link]

• Yamashita T, Hatamoto E, Takenaka H, Kojima Y, Inoue Y, Gemba M, Yasuda M. Structure-activity relationships of dermorphin analogues containing chiral piperazin-2-one and piperazine derivatives. Chem Pharm Bull (Tokyo). 1996;44(4):856-859. Available from: [Link]

• Szałata K, Więckowska A, Kuder K, et al. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chem Neurosci. 2020;11(15):2266-2282. Available from: [Link]

• The Impact of Incorporation Piperazine on Biological Activities of Benzazoles. Available from: [Link]

• ResearchGate. PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD. Available from: [Link]

Sources

• 1. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. etd.auburn.edu [etd.auburn.edu]
• 3. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Synthesis and biological activity of piperazine derivatives of phenothiazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 9. Pharmacokinetic and pharmacodynamic profile of oral and intravenous meta-chlorophenylpiperazine in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 1-(3-Chlorophenyl)piperazine | C10H13ClN2 | CID 1355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes & Protocols: Formulation Strategies for 1-(3-(2-Chlorophenoxy)propyl)piperazine and Structurally-Related Compounds in Preclinical Animal Studies

Abstract

This comprehensive guide provides detailed methodologies and strategic insights for the formulation of "1-(3-(2-Chlorophenoxy)propyl)piperazine" and structurally analogous compounds for in vivo animal studies. Recognizing that this specific chemical entity is not widely documented, we utilize Aripiprazole—a well-characterized compound sharing key structural motifs (a piperazine ring and a substituted phenoxyalkyl chain)—as a primary exemplar. This document is intended for researchers, toxicologists, and drug development professionals, offering a framework for developing safe, effective, and reproducible dosing vehicles for poorly soluble piperazine derivatives in preclinical research. The protocols herein emphasize scientific rationale, quality control, and best practices to ensure data integrity and animal welfare.

Introduction: The Challenge of Formulating Poorly Soluble Piperazine Derivatives

Piperazine derivatives represent a vast class of pharmacologically active compounds, many of which are characterized by poor aqueous solubility. This presents a significant hurdle in preclinical development, as achieving consistent and predictable systemic exposure in animal models is paramount for accurate pharmacokinetic (PK) and pharmacodynamic (PD) evaluation. The hypothetical compound, "1-(3-(2-Chlorophenoxy)propyl)piperazine," is presumed to share these lipophilic characteristics, making its direct administration in simple aqueous vehicles unfeasible.

Effective formulation development for such compounds hinges on overcoming their low solubility to ensure dose-dependent exposure and minimize variability between subjects. The choice of formulation strategy is dictated by several factors, including the compound's physicochemical properties, the intended route of administration (e.g., oral, intravenous, intraperitoneal), the required dose range, and the specific animal model.

This guide will use Aripiprazole , a commercially successful drug with extensive public data, as a practical surrogate to illustrate the principles and techniques applicable to the broader class of phenoxyalkyl piperazine compounds. Aripiprazole is classified as a Biopharmaceutics Classification System (BCS) Class II compound, meaning it has high permeability but low solubility, a common profile for this chemical family.

Pre-formulation Analysis: Essential Compound Characterization

Before any formulation work begins, a thorough understanding of the active pharmaceutical ingredient's (API) physicochemical properties is critical. This data informs the selection of appropriate excipients and methodologies.

Table 1: Key Physicochemical Properties of Aripiprazole (Model Compound)

Property	Value	Significance for Formulation
Molecular Formula	C₂₃H₂₇Cl₂N₃O₂	Influences molecular weight and lipophilicity.
Molecular Weight	448.39 g/mol	Important for calculating molar concentrations.
Aqueous Solubility	Practically insoluble (<1 µg/mL)	The primary challenge; dictates the need for enabling formulations.
LogP (Octanol/Water)	4.99 - 5.24	High lipophilicity suggests good membrane permeability but poor aqueous solubility.
pKa	7.6	Indicates the compound is a weak base; solubility may be pH-dependent.
Physical Form	White to off-white crystalline powder	Crystalline nature can impact dissolution rate; particle size is a key parameter.

Formulation Strategies for Animal Studies

Based on the BCS Class II characteristics of our model compound, several formulation strategies can be employed. The choice depends on the specific goals of the study (e.g., toxicity, efficacy, pharmacokinetics) and the route of administration.

Oral Administration (PO)

Oral gavage is the most common route for preclinical studies due to its clinical relevance and ease of administration.

• Aqueous Suspensions: For early-stage toxicology and efficacy studies, a simple aqueous suspension is often preferred. The key to a successful suspension is controlling the particle size of the API and using appropriate suspending and wetting agents. Micronization of the API to a particle size of <10 µm is highly recommended to improve the dissolution rate and absorption.

• Solutions with Co-solvents/Solubilizers: For pharmacokinetic studies where complete dissolution is desired, solubilizing agents are necessary.

  • Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a widely used excipient that encapsulates the lipophilic drug molecule, increasing its apparent water solubility.

  • Co-solvents: Mixtures of water with organic solvents like polyethylene glycol 400 (PEG 400), propylene glycol (PG), or ethanol can be effective. However, the concentration of organic solvents must be carefully controlled to avoid toxicity in animals.

Parenteral Administration (IV, IP, SC)

Intravenous (IV) administration requires a sterile, particle-free solution to avoid embolism. This is the most challenging formulation for poorly soluble compounds.

• Co-solvent Systems: A common approach for IV formulations is to use a mixture of solvents. A typical vehicle might be a combination of PEG 400, ethanol, and water or saline.

• Cyclodextrin-based Solutions: Formulations using HP-β-CD can often achieve the concentrations needed for IV dosing and are generally well-tolerated.

Detailed Experimental Protocols

Disclaimer: All procedures should be performed in a laboratory setting by trained personnel. Adherence to institutional animal care and use committee (IACUC) guidelines is mandatory.

Protocol 1: Preparation of a Micronized Aqueous Suspension for Oral Gavage (10 mg/mL)

This protocol is suitable for repeat-dose toxicology or efficacy studies where a high dose volume is acceptable.

Workflow Diagram: Oral Suspension Preparation

Caption: Workflow for preparing a micronized oral suspension.

Materials:

• Aripiprazole (or test compound), micronized powder

• Hydroxypropyl methylcellulose (HPMC)

• Tween 80 (Polysorbate 80)

• Purified Water

• Mortar and pestle or homogenizer

• Calibrated balance, magnetic stirrer, volumetric flasks

Step-by-Step Procedure:

• Prepare the Vehicle:

  • Add 0.5 g of HPMC to approximately 80 mL of purified water while stirring vigorously to create a vortex. This prevents clumping.

  • Continue stirring until the HPMC is fully hydrated and a clear, viscous solution forms (this may take 30-60 minutes).

  • Add 0.1 mL of Tween 80 to the HPMC solution and mix thoroughly. Tween 80 acts as a wetting agent to help disperse the hydrophobic API powder.

• Weigh the API:

  • Accurately weigh 1.0 g of micronized Aripiprazole.

• Create a Paste/Slurry:

  • Place the weighed API into a glass mortar.

  • Gradually add a small amount (a few mL) of the prepared vehicle to the powder and triturate with the pestle to form a smooth, uniform paste. This step is critical to ensure all particles are wetted.

• Homogenize and Dilute:

  • Slowly transfer the paste into a calibrated volumetric flask or graduated cylinder containing the bulk of the vehicle.

  • Use additional vehicle to rinse the mortar and pestle to ensure a complete transfer of the API.

  • Continue to stir the suspension with a magnetic stirrer. If available, use a high-shear homogenizer for 2-5 minutes to ensure uniform particle dispersion.

• Final Volume Adjustment (QS):

  • Add the vehicle to reach the final desired volume of 100 mL.

  • Mix thoroughly for at least 30 minutes.

• Quality Control:

  • Visual Inspection: The final product should be a milky, homogenous suspension with no visible clumps or agglomerates.

  • Homogeneity: Before each dose administration, the suspension must be stirred or shaken vigorously to ensure uniformity. For validation, samples from the top, middle, and bottom of the container can be analyzed for drug content.

Protocol 2: Preparation of a Solubilized Formulation using HP-β-CD for Oral or IP Injection (5 mg/mL)

This protocol is ideal for PK studies requiring a true solution to ensure complete bioavailability from the formulation.

Conceptual Diagram: Cyclodextrin Encapsulation

Caption: Encapsulation of a lipophilic drug within a cyclodextrin molecule.

Materials:

• Aripiprazole (or test compound)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• pH meter, sonicator, magnetic stirrer

Step-by-Step Procedure:

• Prepare the Cyclodextrin Vehicle:

  • Weigh 4.0 g of HP-β-CD (for a 40% w/v solution).

  • Add it to approximately 8 mL of saline or PBS in a glass beaker with a magnetic stir bar.

  • Stir until the HP-β-CD is completely dissolved. The solution will be clear but may be slightly viscous.

• Add the API:

  • Accurately weigh 50 mg of Aripiprazole.

  • Slowly add the API powder to the stirring cyclodextrin solution.

• Facilitate Solubilization:

  • Cover the beaker and continue to stir. The dissolution process may be slow.

  • To accelerate solubilization, gently heat the solution (to ~40-50°C) or place the beaker in a sonicator bath for 15-30 minute intervals.

  • Continue this process until the solution becomes clear, indicating that the API has been fully encapsulated and dissolved. This can take several hours.

• pH Adjustment and Final Volume:

  • Allow the solution to cool to room temperature.

  • Check the pH. If necessary, adjust to a physiologically compatible pH (typically 6.5-7.5) using dilute HCl or NaOH.

  • Transfer the solution to a 10 mL volumetric flask and add saline/PBS to reach the final volume.

• Quality Control:

  • Visual Inspection: The final formulation must be a clear, particle-free solution.

  • Sterilization (for IP/IV): For parenteral routes, the final solution must be sterile-filtered through a 0.22 µm syringe filter.

Stability and Storage

• Suspensions: Aqueous suspensions are prone to microbial growth and physical instability (settling/caking). They should be prepared fresh daily or stored at 2-8°C for a limited time (e.g., up to 7 days, stability permitting). Always re-homogenize thoroughly before each use.

• Solutions: Cyclodextrin-based solutions are generally more stable. They can often be stored at 2-8°C for several weeks. A short-term stability study should be conducted to confirm that the API does not precipitate out of solution upon storage.

Conclusion and Best Practices

The successful formulation of poorly soluble compounds like "1-(3-(2-Chlorophenoxy)propyl)piperazine" or its analog Aripiprazole is a foundational requirement for generating reliable preclinical data. There is no one-size-fits-all vehicle. Formulation selection must be a data-driven process tailored to the compound's properties and the study's objectives. For any new compound, it is crucial to start with simple formulations (like aqueous suspensions) and progress to more complex systems as needed. Always validate the homogeneity, stability, and concentration of the final dosing preparation to ensure the integrity of your animal studies.

References

• Title: Aripiprazole - DrugBank Source: DrugBank Online URL: [Link]

• Title: The Importance of Particle Size in Pharmaceutical Formulations Source: American Pharmaceutical Review URL: [Link]

• Title: Cyclodextrins Source: ScienceDirect URL: [Link]

Application Notes and Protocols: Characterizing "1-(3-(2-Chlorophenoxy)propyl)piperazine" with Brain Tissue Binding Assays

Introduction: The Significance of Receptor Binding Profiling

In the landscape of neuropharmacology and drug development, understanding the interaction between a novel compound and its biological target is paramount. "1-(3-(2-Chlorophenoxy)propyl)piperazine" is a molecule belonging to the piperazine class, a scaffold present in numerous centrally acting drugs.[1][2] Characterizing its binding profile within brain tissue is a critical step in elucidating its mechanism of action, potential therapeutic efficacy, and off-target liabilities. Radioligand binding assays remain the gold standard for quantifying the affinity of a ligand for its receptor due to their robustness, sensitivity, and versatility.[3][4]

This guide provides a comprehensive, experience-driven protocol for conducting a saturation binding assay using brain tissue homogenates to determine the key binding parameters of a radiolabeled form of "1-(3-(2-Chlorophenoxy)propyl)piperazine" or a competing radioligand. We will delve into the theoretical underpinnings, provide a step-by-step experimental workflow, and discuss data analysis and interpretation, equipping researchers with the tools to generate reliable and reproducible data.

Core Principles of Radioligand Binding Assays

The foundation of this protocol lies in the law of mass action, which describes the reversible binding of a ligand to its receptor.[5] In a saturation binding experiment, a constant amount of brain tissue homogenate (the source of receptors) is incubated with increasing concentrations of a radiolabeled ligand until equilibrium is reached.[6] The goal is to determine two crucial parameters:

• Bmax (Maximum Receptor Density): This represents the total number of binding sites in the tissue sample and is typically expressed as fmol of radioligand bound per mg of protein.[4]

• Kd (Equilibrium Dissociation Constant): This is the concentration of radioligand at which 50% of the receptors are occupied at equilibrium.[6] The Kd is an inverse measure of affinity; a lower Kd value signifies a higher binding affinity.[5]

A critical aspect of these assays is distinguishing between specific binding to the receptor of interest and non-specific binding to other components like lipids, proteins, and the filter apparatus.[7] Non-specific binding is determined by measuring radioligand binding in the presence of a high concentration of an unlabeled competitor compound that saturates the target receptors.[8]

Specific Binding = Total Binding - Non-specific Binding [7]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Workflow for a saturation radioligand binding assay."

Part 1: Preparation of Reagents and Brain Tissue

Scientific Rationale: The quality of the tissue homogenate and the precise composition of the buffers are critical for assay success. Buffers are designed to maintain pH and ionic strength, while protease inhibitors are essential to prevent degradation of the target receptors. The homogenization process must be thorough enough to liberate membrane-bound receptors yet gentle enough to preserve their integrity.

Required Materials and Reagents

Reagent/Material	Purpose
Test Compound	Radiolabeled "1-(3-(2-Chlorophenoxy)propyl)piperazine" (e.g., [³H]-ligand)
Unlabeled Competitor	Non-radiolabeled "1-(3-(2-Chlorophenoxy)propyl)piperazine" or a known high-affinity ligand for the target receptor.
Brain Tissue	Specific brain region of interest (e.g., cortex, striatum) from the desired species, snap-frozen.
Homogenization Buffer	50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4 at 4°C. With protease inhibitor cocktail.
Assay Buffer	50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4 at the assay temperature (e.g., 30°C).
Wash Buffer	Ice-cold 50 mM Tris-HCl, pH 7.4.
Equipment	Tissue homogenizer (e.g., Polytron, Dounce, or bead-based system), refrigerated centrifuge, 96-well plates, vacuum filtration manifold, glass fiber filters (e.g., GF/C), scintillation vials, liquid scintillation cocktail, and a liquid scintillation counter.

Protocol: Brain Tissue Homogenate Preparation

This protocol is designed to prepare a crude membrane fraction, which is enriched with most G-protein coupled receptors and ion channels.

• Dissection and Weighing: On ice, dissect the desired brain region (e.g., prefrontal cortex) from a frozen brain. Weigh the wet tissue. All subsequent steps should be performed at 4°C to minimize protein degradation.

• Homogenization: Place the tissue in a tube with 20 volumes (w/v) of ice-cold Homogenization Buffer containing a protease inhibitor cocktail.[9] For example, for 100 mg of tissue, add 2 mL of buffer. Homogenize thoroughly using a tissue homogenizer until no visible tissue chunks remain.[10]

• Initial Centrifugation: Transfer the homogenate to a centrifuge tube and spin at 1,000 x g for 5 minutes at 4°C to remove nuclei and large debris.[9]

• Membrane Pelleting: Carefully collect the supernatant and transfer it to a new tube. Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.[9]

• Washing the Pellet: Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold Homogenization Buffer and repeat the centrifugation step (20,000 x g for 20 minutes). This wash step is crucial for removing endogenous neurotransmitters or other interfering substances.

• Final Resuspension and Storage: Discard the supernatant and resuspend the final pellet in Assay Buffer. Determine the protein concentration using a standard method like the BCA assay.[9] Adjust the concentration to 1-2 mg/mL. Aliquot the membrane preparation and store at -80°C until use. Avoid repeated freeze-thaw cycles.

Part 2: The Saturation Binding Assay Protocol

Scientific Rationale: This procedure is meticulously designed to allow the binding reaction to reach equilibrium. The use of a filtration-based method provides a rapid and effective way to separate receptor-bound radioligand from the unbound fraction.[9] Pre-soaking filters in a substance like polyethyleneimine (PEI) is a common technique to reduce non-specific binding of positively charged radioligands to the negatively charged glass fibers.

Step-by-Step Experimental Procedure

• Prepare Reagents: Thaw the brain membrane homogenate on ice. Prepare serial dilutions of the radioligand in Assay Buffer. A typical concentration range might span from 0.1 to 20 times the expected Kd.[9] Prepare a high-concentration solution of the unlabeled competitor (e.g., 10 µM) for determining non-specific binding.[9]

• Assay Plate Setup: The assay is typically performed in a 96-well plate in triplicate.[3]

  • Total Binding Wells: Add 50 µL of Assay Buffer.

  • Non-Specific Binding (NSB) Wells: Add 50 µL of the high-concentration unlabeled competitor solution.

  • Radioligand Addition: Add 50 µL of the serially diluted radioligand to all wells. It is crucial to have a set of wells to count the total radioactivity added for each concentration.

• Initiate the Reaction: Add 150 µL of the thawed membrane homogenate (containing approximately 50-120 µg of protein) to each well to start the binding reaction.[9] The final assay volume will be 250 µL.

• Incubation: Incubate the plate with gentle agitation for a predetermined time and temperature to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[9] These conditions should be optimized in preliminary kinetic experiments (association and dissociation assays).

• Termination and Filtration: Terminate the assay by rapid vacuum filtration through a glass fiber filter plate (pre-soaked in 0.3% PEI).[9] This step separates the membranes with bound radioligand from the buffer containing the free radioligand.

• Washing: Immediately wash the filters four times with ice-cold Wash Buffer to remove any trapped, non-specifically bound radioligand.[9] The speed of this step is critical to prevent dissociation of the specifically bound ligand.

• Quantification: Dry the filter plate (e.g., 30 minutes at 50°C).[9] Add liquid scintillation cocktail to each well (or to the corresponding vials if using individual filters) and quantify the radioactivity in a liquid scintillation counter.[11] The output will be in Counts Per Minute (CPM) or Disintegrations Per Minute (DPM).

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#FFFFFF", color="#202124"]; edge [fontname="Arial", fontsize=10];

} caption: "Conceptual diagram of radioligand binding principles."

Part 3: Data Analysis and Interpretation

Scientific Rationale: Raw data (CPM/DPM) must be converted into meaningful biological parameters. This involves calculating specific binding and then using non-linear regression to fit the data to a binding model. This statistical approach is superior to older linearization methods (e.g., Scatchard plots) because it properly handles experimental error.[6][12]

Data Transformation and Analysis

• Calculate Average Values: Average the triplicate CPM/DPM values for each condition (total and NSB at each radioligand concentration).

• Determine Specific Binding: For each radioligand concentration, subtract the average NSB counts from the average total binding counts to get the specific binding.[7]

• Convert to Molar Units: Convert the specific binding counts (CPM/DPM) into molar units (e.g., fmol/mg protein). This requires knowing the specific activity of the radioligand (in Ci/mmol) and the protein concentration in the assay.

• Non-linear Regression: Plot the specific binding (Y-axis) against the concentration of the free radioligand (X-axis). Fit the data using a non-linear regression model for "one-site specific binding" or "saturation binding" available in software like GraphPad Prism.[6]

  • Equation: Y = (Bmax * X) / (Kd + X)

  • This analysis will directly yield the values for Bmax and Kd, along with their standard errors.[13]

Example Data Presentation

[Radioligand] (nM)	Total Binding (DPM)	NSB (DPM)	Specific Binding (DPM)	Specific Binding (fmol/mg)
0.1	1500	200	1300	15.1
0.5	5500	1000	4500	52.3
1.0	8500	2000	6500	75.6
2.5	13000	5000	8000	93.0
5.0	15500	10000	5500	64.0
10.0	17000	12000	5000	58.1
20.0	18000	13500	4500	52.3

Note: The decrease in specific binding at higher concentrations in this hypothetical table is an example of what might be seen if the "hook effect" or other artifacts are present and should be investigated.

Validating Your Assay

A robust and trustworthy assay should meet several criteria:

• Saturability: The specific binding curve should approach a plateau at high radioligand concentrations.

• Low NSB: Ideally, non-specific binding should be less than 50% of the total binding at the Kd concentration, and preferably much lower.[8][12] High NSB can obscure the specific binding signal.

• Reproducibility: The Kd and Bmax values should be consistent across independent experiments.

References

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. Retrieved from [Link]

• Studylib. (n.d.). Saturation Binding Assay Guidelines: Kd & Ki Determination. Retrieved from [Link]

• GraphPad. (n.d.). Key concepts: Saturation binding. Prism 10 Curve Fitting Guide. Retrieved from [Link]

• Molosh, AI, et al. (2013). A New Radioligand Binding Assay to Measure the Concentration of Drugs in Rodent Brain Ex Vivo. ACS Chemical Neuroscience, 4(9), 1297-1304. Retrieved from [Link]

• GraphPad. (n.d.). Nonspecific binding. Prism 10 Curve Fitting Guide. Retrieved from [Link]

• Google Patents. (n.d.). WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• Turku PET Centre. (2013). Bmax and KD. Retrieved from [Link]

• Muszyńska, E., et al. (2022). Study on Tissue Homogenization Buffer Composition for Brain Mass Spectrometry-Based Proteomics. International Journal of Molecular Sciences, 23(19), 11776. Retrieved from [Link]

• Pennsylvania State University. (n.d.). Principles and Applications of Liquid Scintillation Counting. Retrieved from [Link]

• ResearchGate. (n.d.). Tissue Homogenization Procedures for use with ELISA. Retrieved from [Link]

• Hynie, S., et al. (1986). Graphical orientation procedure for the estimation of Kd and Bmax values of ligand binding to two receptor subpopulations. Naunyn-Schmiedeberg's Archives of Pharmacology, 332(4), 313-316. Retrieved from [Link]

• University of Massachusetts Lowell. (2011). Liquid Scintillation Counting. Retrieved from [Link]

• Creative Bioarray. (n.d.). Brain Tissue Binding Assay. Retrieved from [Link]

• PubChem. (n.d.). 1-(3-Chlorophenyl)piperazine. Retrieved from [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual. Retrieved from [Link]

• Knoll, G. F. (n.d.). Scintillation Detector Principles. Retrieved from [Link]

• Scientific Instrument Services, Inc. (2009). Protocol for Brain Tissue Homogenization in the Bullet Blender. Retrieved from [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of target piperazine derivatives 13a–d and 17. Retrieved from [Link]

• Ianni, A., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 68. Retrieved from [Link]

Sources

• 1. etd.auburn.edu [etd.auburn.edu]
• 2. mdpi.com [mdpi.com]
• 3. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. biophysics-reports.org [biophysics-reports.org]
• 6. graphpad.com [graphpad.com]
• 7. revvity.com [revvity.com]
• 8. graphpad.com [graphpad.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Study on Tissue Homogenization Buffer Composition for Brain Mass Spectrometry-Based Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. revvity.com [revvity.com]
• 12. studylib.net [studylib.net]
• 13. TPC - Bmax and KD [turkupetcentre.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Welcome to the technical support guide for the synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine. This document is designed for researchers, chemists, and process development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols. Our goal is to help you navigate the common challenges associated with this synthesis and significantly improve your reaction yields and product purity.

The synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine is typically achieved via a two-step process involving a Williamson ether synthesis followed by a nucleophilic substitution (N-alkylation). The overall yield is highly dependent on the efficiency of each of these steps. This guide is structured to address potential issues in the logical sequence of the synthesis.

Part 1: Troubleshooting Guide - Diagnosing and Solving Synthesis Issues

This section addresses the most common problems encountered during the synthesis, providing explanations for their root causes and actionable solutions.

Question 1: My overall yield is low. How do I identify which of the two main steps is underperforming?

Answer: To diagnose the bottleneck in your synthesis, you must analyze the output of each primary step. The reaction is typically performed in two stages:

• Step 1 (Williamson Ether Synthesis): Formation of 1-chloro-3-(2-chlorophenoxy)propane from 2-chlorophenol and a 1,3-dihalopropane.

• Step 2 (N-Alkylation): Reaction of the intermediate with piperazine to form the final product.

You should monitor each step by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to assess the conversion of starting materials. If the intermediate from Step 1 is not formed in high yield (>85-90%), focus your optimization efforts there first. If Step 1 is efficient but the final conversion in Step 2 is low, then the N-alkylation is the root cause.

Caption: Diagnostic workflow for troubleshooting low yield.

Question 2: I'm seeing significant unreacted 2-chlorophenol after Step 1. What's causing this and how can I fix it?

Answer: Incomplete consumption of the starting phenol in a Williamson ether synthesis typically points to two main issues: inefficient deprotonation or suboptimal reaction conditions.[1][2]

• Causality (Deprotonation): 2-Chlorophenol has a pKa of approximately 8.5. For the SN2 reaction to proceed, the phenol must be converted to the more nucleophilic phenoxide ion.[3][4] If the base used is too weak or used in insufficient amounts, a significant portion of the phenol will remain unreacted.

• Causality (Conditions): The Williamson ether synthesis is a classic SN2 reaction.[1][5] Its rate is highly dependent on the solvent and temperature. Protic solvents (like ethanol or water) can solvate the phenoxide, reducing its nucleophilicity. Apolar solvents may not effectively dissolve the reactants. The temperature may be too low for the reaction to proceed at a reasonable rate.

Solutions:

• Base Selection: Switch to a stronger base like potassium carbonate (K₂CO₃) or sodium hydride (NaH). K₂CO₃ is often preferred for its ease of handling. Ensure at least 1.5 equivalents of base are used.

• Solvent Choice: Use a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.[1] These solvents effectively dissolve the ionic intermediates without hindering the nucleophile.

• Temperature: Conduct the reaction at an elevated temperature, typically between 60-100 °C, to ensure a sufficient reaction rate.[1]

• Phase-Transfer Catalyst (PTC): If using a biphasic system (e.g., NaOH in water/toluene), add a PTC like tetrabutylammonium bromide (TBAB) to shuttle the phenoxide into the organic phase.

Question 3: My main impurity in Step 2 is the N,N'-bis-alkylated piperazine. How can I prevent this?

Answer: The formation of 1,4-bis(3-(2-chlorophenoxy)propyl)piperazine is a common side reaction. It occurs because the mono-alkylated piperazine product is still nucleophilic and can react with a second molecule of the alkylating agent.

• Causality (Stoichiometry): This is the primary driver. If the ratio of piperazine to the alkylating intermediate is near 1:1, there is a high statistical probability of the product competing with the starting piperazine for the electrophile. Direct alkylation of piperazine is known to often produce a mixture of substitution products.[6]

Solutions:

• Use Excess Piperazine: This is the most effective method. By using a large excess of piperazine (3 to 5 equivalents), you statistically favor the reaction of the alkylating agent with the much more abundant starting piperazine over the mono-alkylated product. The unreacted piperazine can be easily removed during acidic workup.

• Controlled Addition: Add the alkylating agent (1-chloro-3-(2-chlorophenoxy)propane) slowly, dropwise, to the solution of piperazine and base at a controlled temperature. This maintains a low instantaneous concentration of the electrophile, further reducing the chance of dialkylation.

• Protecting Groups: For syntheses where material cost is critical and excess piperazine is not viable, one nitrogen of the piperazine can be protected (e.g., with a Boc or Cbz group).[7][8] This allows for selective mono-alkylation, followed by a deprotection step. However, this adds steps to the overall synthesis.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which 1,3-dihalopropane should I use: 1-bromo-3-chloropropane or 1,3-dibromopropane?

A: 1-bromo-3-chloropropane is generally the superior choice for this synthesis. The rationale lies in the differential reactivity of the leaving groups. Bromide is a better leaving group than chloride. In Step 1, the reaction with 2-chlorophenoxide will preferentially displace the bromide, leaving the chloride end of the molecule intact for the subsequent reaction with piperazine. This provides excellent chemoselectivity. Using 1,3-dibromopropane works, but may lead to a higher incidence of side reactions, including reaction at both ends with the phenoxide.

Q2: What are the optimal conditions for the N-alkylation of piperazine (Step 2)?

A: Based on analogous procedures for N-alkylation of arylpiperazines, a robust set of conditions has been established.[9][10][11]

Parameter	Recommended Condition	Rationale
Piperazine Stoichiometry	3.0 - 5.0 equivalents	Minimizes N,N'-dialkylation side product.
Base	K₂CO₃ or Na₂CO₃ (2.0 - 3.0 eq.)	Sufficiently basic to scavenge HCl produced, easy to handle.[7][12]
Solvent	Acetonitrile or DMF	Polar aprotic solvent favors SN2 kinetics.[7]
Temperature	60 - 80 °C (Reflux for Acetonitrile)	Provides adequate thermal energy for the reaction without significant decomposition.
Catalyst	Potassium Iodide (KI) (0.1 eq.)	Optional, but can accelerate the reaction via in-situ Finkelstein reaction, converting the alkyl chloride to the more reactive alkyl iodide.

Q3: What is the most effective workup and purification strategy for the final product?

A: A standard acid-base extraction is highly effective for isolating the desired product from unreacted starting materials and non-basic impurities.

Caption: Standard workup and purification workflow.

Purification Steps:

• Initial Extraction: After the reaction, cool the mixture, filter off inorganic salts (like K₂CO₃), and concentrate the solvent. Dissolve the residue in a water-immiscible organic solvent like ethyl acetate.

• Acid Wash: Extract the organic layer with dilute aqueous HCl (e.g., 1M). The basic piperazine product and unreacted piperazine will move into the aqueous layer as their hydrochloride salts. Neutral impurities (like unreacted 2-chlorophenol) will remain in the organic layer.

• Basification & Re-extraction: Separate the acidic aqueous layer and basify it with cold NaOH or KOH solution to a pH > 12. This deprotonates the piperazine salts, making them soluble in organic solvents again.

• Final Extraction: Extract the now-basic aqueous layer with fresh ethyl acetate.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: The crude product can be further purified by silica gel column chromatography or by crystallization of its hydrochloride salt.

Part 3: Optimized Experimental Protocol

This protocol is designed to maximize yield and purity by incorporating the troubleshooting and optimization strategies discussed above.

Step 1: Synthesis of 1-Chloro-3-(2-chlorophenoxy)propane

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chlorophenol (1.0 eq.), potassium carbonate (1.5 eq.), and acetonitrile (approx. 5 mL per gram of phenol).

• Reagent Addition: Add 1-bromo-3-chloropropane (1.2 eq.) to the stirring suspension.

• Reaction: Heat the mixture to reflux (approx. 82 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase).

• Workup: Once the 2-chlorophenol is consumed, cool the reaction to room temperature. Filter off the inorganic salts and wash the filter cake with a small amount of acetonitrile. Concentrate the filtrate under reduced pressure to obtain the crude intermediate. This crude product is often of sufficient purity to be used directly in the next step without further purification.

Step 2: Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

• Setup: To a separate round-bottom flask, add piperazine (4.0 eq.), potassium carbonate (2.0 eq.), and acetonitrile (approx. 7 mL per gram of piperazine).

• Reagent Addition: Dissolve the crude 1-chloro-3-(2-chlorophenoxy)propane from Step 1 in a minimal amount of acetonitrile. Add this solution dropwise to the stirring piperazine suspension over 30 minutes.

• Reaction: Heat the mixture to reflux and maintain for 8-12 hours, or until TLC/LC-MS analysis shows complete consumption of the starting chloride.

• Workup and Purification: Cool the reaction mixture and proceed with the acid-base extraction workup as detailed in the FAQ section. The final product can be purified by column chromatography (eluting with a gradient of Dichloromethane to 95:5 Dichloromethane:Methanol + 0.5% Triethylamine) to yield the pure product as an oil. A yield of 75-85% for this step is achievable.

References

• Vertex AI Search. Synthesis of PROCEDURE 2. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine.
• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES.

• Wikipedia. Williamson ether synthesis. Available at: [Link]

• Google Patents. CN104402842A - Synthetic method of piperazidines drug intermediate.
• University of Colorado Boulder, Department of Chemistry. The Williamson Ether Synthesis.

• Master Organic Chemistry. The Williamson Ether Synthesis. Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. Experiment 06 Williamson Ether Synthesis.

• Chemistry LibreTexts. 9.5: Williamson ether synthesis. Available at: [Link]

• BenchChem. Application Notes and Protocols: N-Alkylation of Benzyl Piperazine-1-Carboxylate.
• Chongqing Chemdad Co., Ltd. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride.
• Google Patents. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• National Institutes of Health (NIH). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. Available at: [Link]

• Google Patents. US2525223A - Preparation of n-substituted piperazines.
• Google Patents. US6603003B2 - Method for the preparation of piperazine and its derivatives.
• BenchChem. Application Notes and Protocols for N-Alkylation with 1-(2-chloroethyl)piperazine Hydrochloride.

• National Institutes of Health (NIH). 3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine. Available at: [Link]

• Google Patents. US2919275A - Purification of piperazine.

• Auburn University Libraries. Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Available at: [Link]

• ResearchGate. Optimization of aripiprazole synthesis. Available at: [Link]

• United Nations Office on Drugs and Crime (UNODC). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available at: [Link]

• MDPI. New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. Available at: [Link]

• Organic Chemistry Portal. Synthesis of piperazines. Available at: [Link]

• Royal Society of Chemistry. Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids. Available at: [Link]

• National Institutes of Health (NIH). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Available at: [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. The Williamson Ether Synthesis [cs.gordon.edu]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. US2525223A - Preparation of n-substituted piperazines - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. prepchem.com [prepchem.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Welcome to the technical support guide for 1-(3-(2-Chlorophenoxy)propyl)piperazine. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this important pharmaceutical intermediate. Our goal is to equip researchers, scientists, and drug development professionals with the expertise to overcome common challenges and achieve high purity in their experimental work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the properties and handling of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Q1: What are the typical physical properties of 1-(3-(2-Chlorophenoxy)propyl)piperazine and its common salt forms?

A1: The physical state of the compound largely depends on whether it is in its free base form or a salt form.

• Free Base (CAS No. 20383-86-2): In its pure form, the free base is often isolated as a pale yellow oil or a low-melting solid.[1] This can make handling and purification by crystallization challenging. Its molecular formula is C13H19ClN2O with a molecular weight of 254.76 g/mol .[2]

• Hydrochloride (HCl) Salt: Conversion to a hydrochloride salt is a common strategy to obtain a more stable and crystalline solid. For instance, the related compound 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride is a white to off-white crystalline powder with a defined melting point, making it amenable to purification by recrystallization.[3] This approach is highly recommended for obtaining a solid, manageable product.

Q2: What are the most common impurities I should expect during the synthesis and purification of this compound?

A2: Impurities typically arise from the synthetic route and can be categorized as follows:

• Unreacted Starting Materials: Residual amounts of piperazine and the alkylating agent, such as 1-bromo-3-chloropropane or a related halo-ether.[1]

• Reaction By-products: The primary by-product of concern is the di-alkylation of the piperazine ring, where both nitrogen atoms are substituted. Other side reactions can also occur depending on the specific synthetic conditions.

• Isomeric Impurities: If the starting chlorophenol or aniline precursors are not isomerically pure, you may find positional isomers in your final product (e.g., containing 3-chlorophenyl or 4-chlorophenyl moieties instead of the desired 2-chlorophenyl group).[4] The separation of these isomers can be particularly challenging due to their similar chemical properties.[4]

• Process-Related Impurities: Depending on the synthetic pathway, other piperazine-containing impurities may form. For example, in the synthesis of related drugs like Trazodone, intermediates such as 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine HCl are considered potential genotoxic impurities that must be carefully controlled.[5]

Q3: My final product is a persistent oil. How can I solidify it for easier handling and purification?

A3: The most effective method for solidifying a basic, oily compound like 1-(3-(2-Chlorophenoxy)propyl)piperazine is to convert it into a salt. The hydrochloride (HCl) salt is the most common choice. This is achieved by dissolving the crude oil in a suitable solvent (like diethyl ether, ethyl acetate, or acetone) and adding a solution of HCl in an anhydrous solvent (e.g., HCl in diethyl ether or 2-propanol) until precipitation is complete.[6] The resulting crystalline salt can then be isolated by filtration and further purified by recrystallization.

Q4: Which analytical technique is best for assessing the purity of my compound?

A4: A combination of techniques is often ideal, but for routine purity assessment, HPLC is the industry standard.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with UV detection is the preferred method for quantitative purity analysis. A common challenge with basic compounds like piperazines is peak tailing. This can be mitigated by using an acidic mobile phase modifier (e.g., 0.1% trifluoroacetic acid or formic acid) to protonate the amine or by using specialized columns designed for basic compounds.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the identity of the main product. It is particularly effective for separating positional isomers.[4][8]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive method ideal for detecting and quantifying trace-level impurities, especially those that are potentially genotoxic.[5]

Section 2: Troubleshooting Guide

This guide provides structured solutions to specific problems you may encounter during the purification process.

Problem 1: Low Purity After Initial Synthesis and Aqueous Workup

• Symptom: Your crude product, after extraction, shows multiple spots on a TLC plate or several significant peaks in an initial HPLC or GC-MS analysis.

• Underlying Cause: The crude mixture likely contains a combination of unreacted starting materials (both polar and non-polar) and various reaction by-products. A simple liquid-liquid extraction is often insufficient to remove all of them.

• Solution Workflow: A systematic approach is required to tackle a complex impurity profile. The following workflow helps determine the best purification strategy.

Caption: Figure 1. A decision-making workflow for purifying the crude product.

Problem 2: Challenges with Column Chromatography (Silica Gel)

• Symptom: You observe significant streaking of your compound on a TLC plate, or it fails to elute properly from a silica gel column (irreversible binding). If it does elute, the peaks are broad and show significant tailing.

• Underlying Cause: The basic nitrogen atoms of the piperazine ring interact strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel. This ionic interaction leads to poor chromatographic performance.[7]

• Solutions: To achieve successful separation on silica gel, these acidic sites must be masked or an alternative stationary phase should be used.

Strategy	Description	Advantages	Disadvantages
Mobile Phase Modification	Add a small amount of a basic modifier to the eluent (e.g., 0.5-1% triethylamine or ammonia in methanol).	Simple to implement; uses standard silica gel; highly effective at reducing peak tailing.	Can be difficult to remove the modifier from the final product; may alter the elution order.
Alternative Stationary Phase	Use a less acidic stationary phase, such as neutral or basic alumina, or a C18 reverse-phase column for flash chromatography.	Eliminates the need for mobile phase modifiers; provides different selectivity which may resolve difficult impurities.	Alumina has lower resolving power than silica; reverse-phase flash can be more expensive and requires different solvent systems.
Purify as a Salt	Attempt to chromatograph the hydrochloride salt of the compound.	The protonated amine has a reduced interaction with silanol groups.	Salts are often highly polar and may require very polar mobile phases (e.g., DCM/MeOH/NH4OH) to elute.

Problem 3: Recrystallization Fails or Results in Poor Recovery

• Symptom: The compound "oils out" of the solution upon cooling, fails to precipitate, or the final yield of crystals is unacceptably low.

• Underlying Cause: This is a classic issue when trying to crystallize a compound that is an oil at room temperature or has a very low melting point. The presence of impurities can also act as a "eutectic" mixture, depressing the melting point and preventing crystallization.

• Solution: The most robust solution is to abandon the direct crystallization of the free base and instead purify it via its hydrochloride salt. Crystalline salts have a much higher lattice energy, leading to more favorable crystallization.

Section 3: Key Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the purification and analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Protocol 1: Purity Assessment by Reverse-Phase HPLC

This protocol describes a standard method for analyzing the purity of the final compound and in-process samples.

• Instrumentation: HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Methodology:

  • Prepare a sample solution at approximately 1 mg/mL in a 50:50 mixture of Mobile Phase A and B.

  • Set the column temperature to 30 °C.

  • Set the UV detection wavelength to 254 nm.

  • Equilibrate the column with 95% A / 5% B for 10 minutes.

  • Inject 5-10 µL of the sample.

  • Run a linear gradient from 5% B to 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes before the next injection.

• Rationale: The use of formic acid in the mobile phase ensures that the piperazine nitrogens are protonated. This minimizes interactions with residual silanols on the C18 stationary phase, resulting in sharper, more symmetrical peaks and reliable purity assessment.[7]

Protocol 2: Purification via Hydrochloride Salt Formation and Recrystallization

This is the most reliable method for obtaining a high-purity, solid product.

Caption: Figure 2. Step-by-step workflow for converting the free base to its hydrochloride salt for purification.

• Methodology:

  • Dissolution: Dissolve the crude oil of 1-(3-(2-Chlorophenoxy)propyl)piperazine in a minimal amount of a suitable solvent like ethanol, 2-propanol, or acetone.[6][9]

  • Acidification: Cool the solution in an ice bath. Slowly add a stoichiometric amount (or a slight excess, ~2.1 equivalents to form the dihydrochloride) of a solution of hydrogen chloride in an anhydrous solvent (e.g., 2M HCl in diethyl ether).

  • Precipitation: Stir the mixture vigorously. A white precipitate of the hydrochloride salt should form. Continue stirring for 1-2 hours to ensure complete precipitation.

  • Isolation: Collect the solid by vacuum filtration and wash the filter cake with a small amount of cold solvent (e.g., cold acetone or diethyl ether) to remove soluble impurities.

  • Recrystallization: Dissolve the crude salt in a minimal amount of a hot solvent system (e.g., ethanol, methanol, or an ethanol/water mixture). Allow the solution to cool slowly to room temperature, then place it in a refrigerator or freezer to maximize crystal formation.

  • Final Steps: Filter the pure crystals, wash with a minimal amount of the cold recrystallization solvent, and dry under vacuum.

References

• Vertex AI Search.
• ChemSRC. 1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE (CAS No. 20383-86-2) SDS.
• Google Patents.
• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES.
• United Nations Office on Drugs and Crime.
• Al-Bayati, M. (2015).
• Daicel Pharma Standards. piperazine Impurities Manufacturers & Suppliers.
• Nigam Pharmachem Industries. 1-3-Chloro Phenyl - 4 -3-Chioro Propyl Piperazine HCL.
• Google Patents.
• SWGDRUG.org. 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE Monograph. (2005).
• ResearchGate. Trace level quantification of 1-(3-chloropropyl)- 4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS.
• National Institutes of Health. 3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine.
• Royal Society of Chemistry. Analytical Methods - Accepted Manuscript.
• NIST WebBook. 1-(3-Chlorophenyl)piperazine.
• ResearchGate.
• BenchChem. Technical Support Center: Purification of Piperazine-Containing Compounds.
• ChemicalBook. 1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE Product Description.
• ResearchGate.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. 20383-86-2 CAS MSDS (1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Buy 1-3-Chloro Phenyl - 4 -3-Chloro Propyl Piperazine HCL at Best Price, Specifications [nigamfinechem.co.in]
• 4. aru.figshare.com [aru.figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]

"1-(3-(2-Chlorophenoxy)propyl)piperazine" stability and storage conditions

Technical Support Center: 1-(3-(2-Chlorophenoxy)propyl)piperazine

A Guide to Stability and Storage for Researchers

Welcome to the technical support guide for 1-(3-(2-Chlorophenoxy)propyl)piperazine (CAS No. 20383-86-2). This document provides in-depth guidance on the stability and proper storage of this compound to ensure the integrity and reproducibility of your experimental results. As researchers and drug development professionals, understanding the nuances of compound handling is paramount. This guide is structured into a practical, question-and-answer format to directly address potential issues you may encounter.

Frequently Asked Questions (FAQs) on Storage and Handling

This section addresses the most common questions regarding the day-to-day handling and storage of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Q1: What are the ideal storage conditions for this compound?

A1: The compound is stable under the recommended storage conditions.[1] For optimal long-term stability, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[2] Several suppliers recommend specific measures such as storing the compound in a shaded area, protected from light and moisture.[2] To prevent potential degradation from atmospheric components, storing under an inert gas like argon or nitrogen is also advised.[2][3] The storage area should be secure and locked up.[2][4]

Q2: Is 1-(3-(2-Chlorophenoxy)propyl)piperazine sensitive to light, air, or moisture?

A2: Yes. Safety data sheets explicitly list exposure to light, air, and moisture as conditions to avoid.[2]

• Air Sensitivity: The piperazine moiety can be susceptible to oxidation. Oxygen in the air can potentially lead to the formation of oxides or other degradation products over time. This is why storage under an inert atmosphere is a best practice.[2][3]

• Moisture Sensitivity: While not specified as hygroscopic in all documents, protection from moisture is a stated requirement.[2] Absorbed moisture can lead to hydrolysis or act as a medium for other degradation reactions.

• Light Sensitivity: Photodegradation is a potential risk. Storing the compound in an amber vial or in a dark location is crucial to prevent light-induced decomposition.[2]

Q3: What type of container should I use for storage?

A3: A tightly sealed, airtight container is mandatory.[2] For solids, glass vials with secure caps are standard. Given the light sensitivity, amber glass is preferable. For related compounds, polyethylene or polypropylene containers are also suggested, provided they are clearly labeled and free from leaks.[5]

Q4: Are there any chemical incompatibilities I should be aware of?

A4: Yes, the primary incompatibility is with strong oxidizing agents.[5][6] Contact with substances like nitrates, peroxides, or chlorine bleaches should be strictly avoided as it may result in a vigorous reaction and degradation of the compound.[5]

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Cool	Minimizes thermal degradation kinetics.
Atmosphere	Store under an inert gas (Argon, Nitrogen).[2][3]	Prevents oxidative degradation of the piperazine ring.
Light	Protect from light (use amber vials or store in the dark).[2]	Prevents photodegradation.
Moisture	Keep in a dry place; protect from moisture.[2]	Prevents hydrolysis and other moisture-mediated reactions.
Container	Tightly sealed, airtight container.[2][3]	Prevents exposure to air and moisture.
Incompatibilities	Avoid strong oxidizing agents.[5][6]	Prevents chemical decomposition.

Troubleshooting Guide: Addressing Stability-Related Experimental Issues

This section is designed to help you diagnose and resolve experimental problems that may be linked to the improper handling or degradation of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Q1: I ran an experiment and the compound showed lower-than-expected activity or potency. Could this be a stability issue?

A1: Yes, a loss of potency is a classic indicator of compound degradation. If you've ruled out other experimental errors (e.g., concentration calculations, instrument malfunction), consider the following possibilities:

• Potential Cause 1: Oxidative Degradation. The piperazine ring is susceptible to oxidation, which would alter the molecule's structure and likely its biological activity. This can occur from prolonged exposure to air.

  • Troubleshooting Steps:

    • Check Storage: Was the compound stored under an inert atmosphere? Was the container always sealed tightly immediately after use?

    • Aliquot Strategy: Do you use a single stock bottle for all experiments? Frequent opening and closing of the main container introduces air. It is best practice to create single-use aliquots from a fresh stock.

    • Analytical Verification: Re-run purity analysis (e.g., HPLC-MS, NMR) on your sample and compare it to the certificate of analysis or a new, unopened sample. Look for the appearance of new peaks or a decrease in the main peak area.

• Potential Cause 2: Hydrolysis. Although less common for this structure, the ether linkage could potentially be susceptible to hydrolysis under strongly acidic or basic conditions, especially over time if moisture is present.

  • Troubleshooting Steps:

    • Solvent Purity: Ensure you are using high-purity, anhydrous solvents for your stock solutions, especially for long-term storage.

    • Storage Conditions: Was the compound stored in a desiccator or a controlled low-humidity environment?

Q2: My analytical results (HPLC, LC-MS) show unexpected peaks that were not present when I first received the compound. What's happening?

A2: The appearance of new peaks is a direct sign of degradation. The identity of the new peaks can provide clues to the degradation pathway.

• Workflow for Investigation:

  • Review Handling Protocol: Trace back every step of your handling procedure since the compound was received. Pinpoint any potential exposure to air, light, moisture, or incompatible chemicals (e.g., strong acids/bases in buffers, oxidizing agents).[5][6]

  • Characterize Degradants: If possible, use mass spectrometry (MS) to get the molecular weight of the impurities.

    • An increase of 16 amu could suggest oxidation (addition of an oxygen atom).

    • Fragmentation patterns might reveal cleavage at the ether linkage or modifications to the piperazine ring.

  • Controlled Degradation Study: To confirm a hypothesis (e.g., light sensitivity), you can perform a forced degradation study. Expose a small sample of the compound to a specific stress condition (e.g., UV light, open air) for a defined period and analyze it by HPLC to see if the same impurity peaks are generated.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing stability issues with 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Caption: Troubleshooting workflow for stability issues.

References

• 1-(3-Chlorophenyl)-4-(3-chloropropyl)-piperazine. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• 1-(3-Chlorophenyl)piperazine. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. 1-3-chlorophenyl-4-3-chloropropyl piperazine hydrochloride Supplier [mubychem.com]

Technical Support Center: Navigating Solubility Challenges of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-(3-(2-Chlorophenoxy)propyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound in aqueous buffers. We provide in-depth troubleshooting workflows, frequently asked questions (FAQs), and detailed protocols to help you overcome these common experimental hurdles.

Understanding the Molecule: The Root of the Challenge

1-(3-(2-Chlorophenoxy)propyl)piperazine (MW: 254.76 g/mol ) is a molecule with a dual nature that underpins its solubility behavior.[1] Its structure consists of two key regions:

• A Lipophilic Moiety: The (2-chlorophenoxy)propyl group is nonpolar and hydrophobic. Similar structures exhibit a high LogP (a measure of lipophilicity), suggesting a strong preference for non-aqueous environments and inherently poor water solubility.[2]

• A Basic, Ionizable Moiety: The piperazine ring contains two nitrogen atoms, making it a weak base.[3] These nitrogens can be protonated in acidic conditions, forming a more polar, water-soluble salt. Piperazine itself has two pKa values, approximately 5.35 and 9.73.[4]

This combination means the compound's aqueous solubility is critically dependent on pH. At physiological or alkaline pH, the molecule is predominantly in its neutral, non-ionized form, which is poorly soluble. At acidic pH, it becomes protonated and significantly more soluble.

Caption: Conceptual relationship between buffer pH and compound ionization state/solubility.

Q3: Can I use co-solvents to improve solubility? Which ones are recommended?

A3: Yes, co-solvents are a highly effective technique to enhance the solubility of poorly soluble drugs by reducing the polarity of the solvent system. [5][6] Recommended Co-solvents:

• Ethanol & Propylene Glycol: Excellent choices for many applications, especially parenteral formulations, due to their low toxicity. [5]* Polyethylene Glycol (PEG): Particularly PEG 300 or PEG 400 are effective.

• N,N-dimethylformamide (DMF) & N-Methyl-2-pyrrolidone (NMP): Can be used but are generally more aggressive solvents. Check compatibility with your assay.

Important Consideration: While co-solvents increase solubility, they can also compete with guest molecules for the cavity of complexing agents like cyclodextrins, which can sometimes be a destabilizing effect. [7][8]

Q4: I have tried adjusting pH and using co-solvents, but I still can't reach my target concentration. What are the next steps?

A4: When basic formulation approaches are insufficient, you should consider more advanced strategies. The most common are complexation and salt formation. [9][10]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the lipophilic part of your compound, forming an "inclusion complex" that has significantly greater aqueous solubility. [10][11]Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used.

• Salt Formation: While pH adjustment creates a salt in situ, you can also prepare a stable, solid salt form of your compound (e.g., a hydrochloride, mesylate, or tartrate salt). Piperazine-based salts have been shown to dramatically improve the solubility and dissolution rates of poorly soluble drugs. [12]This is an advanced technique typically requiring a chemistry workflow.

Troubleshooting Guides & Protocols

Systematic Workflow for Solubility Enhancement

This workflow provides a structured approach to troubleshooting solubility issues.

Sources

• 1. 20383-86-2 CAS MSDS (1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. You are being redirected... [hit2lead.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. uregina.ca [uregina.ca]
• 5. ijpbr.in [ijpbr.in]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influence of Ethanol as a Co-Solvent in Cyclodextrin Inclusion Complexation: A Molecular Dynamics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhancing solubility of poorly soluble drugs using various techniques. [wisdomlib.org]
• 10. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gala.gre.ac.uk [gala.gre.ac.uk]
• 12. An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

"1-(3-(2-Chlorophenoxy)propyl)piperazine" troubleshooting failed synthesis reactions

Technical Support Center: Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Welcome to the technical support hub for the synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the synthesis of this key pharmaceutical intermediate. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols grounded in established chemical principles to help you navigate common pitfalls and optimize your reaction outcomes.

Introduction: Understanding the Synthesis Pathway

The synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine is typically achieved through a two-step process. The first step involves a Williamson ether synthesis to couple 2-chlorophenol with a three-carbon di-halogenated propane linker. The second, and often more problematic step, is the N-alkylation of piperazine with the resulting halo-ether intermediate. Success hinges on carefully controlling reaction conditions to favor the desired mono-alkylation and minimize common side reactions.

Caption: General two-step synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Troubleshooting Guide for Failed Reactions

This section addresses the most common issues encountered during the synthesis. The table below outlines specific problems, their probable causes rooted in reaction mechanics, and actionable solutions.

Observed Problem	Potential Cause	Recommended Solution & Scientific Rationale
Low or No Yield of Final Product; Starting Materials Unchanged	1. Inefficient Ether Synthesis (Step 1): Incomplete deprotonation of the weakly acidic 2-chlorophenol.	Use a stronger base and appropriate solvent. Switch from a weak base to anhydrous potassium carbonate (K₂CO₃) or sodium hydride (NaH) in a polar aprotic solvent like DMF or acetonitrile.[1][2] This ensures the complete formation of the more nucleophilic phenoxide ion required for the SN2 attack.[3][4][5][6]
2. Poor Reactivity of Alkylating Agent (Step 2): The intermediate, 1-(3-chloropropoxy)-2-chlorobenzene, is a less reactive alkyl chloride.	Enhance leaving group ability. If using 1-bromo-3-chloropropane in Step 1, the intermediate will be an alkyl chloride. To increase reactivity in Step 2, add a catalytic amount of sodium or potassium iodide (NaI/KI). This facilitates an in situ Finkelstein reaction, converting the alkyl chloride to a more reactive alkyl iodide, which significantly accelerates the SN2 reaction rate.[2]
Multiple Spots on TLC; Difficult Purification	1. Di-alkylation of Piperazine (Step 2): This is the most prevalent side reaction.[7][8] The mono-alkylated piperazine product is still nucleophilic and can react with another molecule of the alkylating agent, leading to the 1,4-disubstituted byproduct.	Control stoichiometry and reaction conditions. The most effective strategy is to use a large excess of piperazine (5-10 equivalents) relative to the alkylating agent.[7] This statistically favors the reaction of the alkylating agent with an unreacted piperazine molecule. Alternatively, slowly adding the alkylating agent to the reaction mixture can maintain its low concentration, further suppressing di-alkylation.[7]
2. Formation of Quaternary Ammonium Salts (Step 2): Over-alkylation can occur on the same nitrogen, forming a water-soluble quaternary salt, especially at higher temperatures.[8]	Moderate reaction temperature and base strength. Lowering the reaction temperature can decrease the rate of the second alkylation.[7][8] Using a milder base, such as sodium bicarbonate, can also help by not fully deprotonating the mono-substituted product, thus reducing its nucleophilicity.[8]
Product is Lost During Aqueous Workup	Product is in Protonated (Salt) Form: The piperazine moiety is basic. If the aqueous layer is neutral or acidic during extraction, the product will be protonated, rendering it water-soluble and preventing its extraction into the organic phase.[9]	Basify the aqueous layer before extraction. Before extracting with an organic solvent (e.g., ethyl acetate, dichloromethane), adjust the pH of the aqueous phase to >10 using a base like 10% NaOH solution.[10] This deprotonates the piperazine nitrogen atoms, converting the product to its free base form, which has significantly higher solubility in organic solvents.
Reaction Stalls or Proceeds Very Slowly	1. Poor Solubility of Reagents: In some solvent systems, reagents like potassium carbonate may have poor solubility, limiting their effectiveness.[2]	Change the solvent or add a phase-transfer catalyst. Switch to a solvent known to better solubilize the reagents, such as DMF or DMSO.[2] Alternatively, adding a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can help shuttle the anionic nucleophile into the organic phase to facilitate the reaction.[11]
2. Deactivated Reagents or Non-Inert Conditions: Moisture or air can deactivate strong bases like NaH. Impurities in starting materials or solvents can also interfere with the reaction.[1][12]	Ensure anhydrous and inert conditions. Use freshly distilled, anhydrous solvents. If using NaH, wash it with dry hexanes before use to remove the mineral oil. Flame-dry glassware under vacuum and run the reaction under an inert atmosphere (e.g., nitrogen or argon).[12]

Key Side Reaction: Di-alkylation of Piperazine

The primary challenge in the N-alkylation step is preventing the formation of the 1,4-disubstituted byproduct. Understanding this competing pathway is crucial for troubleshooting.

Caption: Competing reaction pathways in the N-alkylation of piperazine.

Frequently Asked Questions (FAQs)

Q1: What is the most significant factor leading to the di-alkylation of piperazine? A1: Stoichiometry is the most critical factor. Using an excess of the alkylating agent dramatically increases the probability of the second nitrogen atom reacting after the first one has been alkylated.[7] The mono-alkylated product is often still basic and nucleophilic enough to compete with the starting piperazine for the remaining alkylating agent.[7]

Q2: I used 1,3-dibromopropane in the first step and got a complex mixture. Why? A2: 1,3-Dibromopropane has two identical reactive sites. This can lead to multiple side reactions: 1) the 2-chlorophenoxide can react at both ends to form a dimer, or 2) the intermediate 1-(3-bromopropoxy)-2-chlorobenzene can cyclize or react with another phenoxide molecule. Using a reagent with differentiated reactivity, like 1-bromo-3-chloropropane , is highly recommended. The more reactive bromide will preferentially react with the phenoxide in Step 1, leaving the less reactive chloride for the subsequent N-alkylation in Step 2.[10][13][14][15]

Q3: My N-alkylation reaction (Step 2) is very slow, even with heating. What can I do to speed it up? A3: If your intermediate is an alkyl chloride, its reactivity in an SN2 reaction is relatively low. As mentioned in the troubleshooting table, adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) can significantly accelerate the reaction by converting the alkyl chloride to a more reactive alkyl iodide in situ.[2] Additionally, switching to a higher-boiling polar aprotic solvent like DMF or using a microwave reactor can increase the reaction rate.[2]

Q4: What is the purpose of the base in the N-alkylation step with piperazine? A4: The base, typically potassium carbonate or triethylamine, is used to neutralize the hydrogen halide (e.g., HCl) that is formed as a byproduct of the reaction.[8] This is crucial because if the acid is not neutralized, it will protonate the nitrogen atoms of piperazine, rendering them non-nucleophilic and stopping the reaction.

Q5: Is it possible to use a protecting group strategy to avoid di-alkylation? A5: Yes, this is a very effective, albeit longer, strategy. You can protect one of the piperazine nitrogens with a group like tert-butoxycarbonyl (Boc).[8] This allows for the selective mono-alkylation of the unprotected nitrogen. The Boc group can then be removed under acidic conditions (e.g., with trifluoroacetic acid or HCl) to yield the desired product. This method offers excellent control and often results in a cleaner product that is easier to purify.[8][9][16]

Troubleshooting Decision Workflow

When faced with a failed reaction, a systematic approach is key. The following workflow can guide your optimization process.

Caption: A decision tree for systematically troubleshooting the synthesis.

Detailed Protocol: N-Alkylation with Suppression of Di-alkylation

This protocol details the N-alkylation step (Step 2) using an excess of piperazine to minimize the formation of the 1,4-disubstituted byproduct.

Materials:

• 1-(3-Chloropropoxy)-2-chlorobenzene (1.0 eq.)

• Piperazine (anhydrous, 6.0 eq.)

• Potassium Carbonate (K₂CO₃, anhydrous, 2.0 eq.)

• Potassium Iodide (KI, 0.1 eq.)

• Acetonitrile (ACN), anhydrous

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• 10% aqueous Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add piperazine (6.0 eq.) and anhydrous acetonitrile. Stir to dissolve/suspend.

• Addition of Reagents: Add anhydrous potassium carbonate (2.0 eq.) and potassium iodide (0.1 eq.) to the suspension.

• Addition of Alkylating Agent: Dissolve 1-(3-chloropropoxy)-2-chlorobenzene (1.0 eq.) in a small amount of anhydrous acetonitrile and add it dropwise to the stirred piperazine mixture at room temperature over 30 minutes.

• Reaction: Heat the reaction mixture to reflux (approx. 82°C) and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup - Filtration: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts (K₂CO₃, KCl, KI). Wash the filter cake with a small amount of acetonitrile.

• Workup - Concentration: Combine the filtrate and washings, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Workup - Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a separatory funnel and wash it with water. Crucially, basify the aqueous layer with 10% NaOH to a pH > 10 and re-extract with ethyl acetate (2x). Combine all organic layers.

• Workup - Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil or solid by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane with 1% triethylamine) to afford the pure 1-(3-(2-Chlorophenoxy)propyl)piperazine.

References

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025). Troubleshooting low yields in the alkylation of 2-methoxycarbonylcyclopentanone. BenchChem.
• Aripiprazole Synthesis Process: A Detailed Guide. (2025). BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Alkylation Reactions of 1-(2-chloroethyl)piperazine Hydrochloride. BenchChem.
• Synthesis of PROCEDURE 2. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine. PrepChem.
• Patel, et al. (2012). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. International Journal of Pharmaceutical Sciences Review and Research.
• Creation and evaluation of total synthesis scheme for Aripiprazole. Scribd.
• Synthesis of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine. PrepChem.com.
• CN104402842A - Synthetic method of piperazidines drug intermediate.
• Difficulties with N-Alkylations using alkyl bromides. (2021). Reddit.
• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield.
• Williamson Ether Synthesis. Experiment 06, University of Michigan-Dearborn.
• Ether Synthesis. (2023). Chemistry LibreTexts.
• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• Pittelkow, T., & Christensen, J. B. (2024). A Simple Synthesis of N-Alkylpiperazines.
• US7872132B2 - Intermediates useful for the preparation of aripiprazole and methods for the...
• BenchChem Application Notes. (2025).
• Question on monoalkylation in piperazine. (2013).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Khan Academy [khanacademy.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. prepchem.com [prepchem.com]
• 11. US7872132B2 - Intermediates useful for the preparation of aripiprazole and methods for the preparation of the novel intermediates and aripiprazole - Google Patents [patents.google.com]
• 12. Troubleshooting [chem.rochester.edu]
• 13. prepchem.com [prepchem.com]
• 14. globalresearchonline.net [globalresearchonline.net]
• 15. CN104402842A - Synthetic method of piperazidines drug intermediate - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Separation of 1-(3-(2-Chlorophenoxy)propyl)piperazine

This technical guide provides a comprehensive framework for developing, optimizing, and troubleshooting High-Performance Liquid Chromatography (HPLC) methods for the analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine. Designed for researchers and drug development professionals, this document moves beyond simple protocols to explain the scientific rationale behind method development choices, ensuring robust and reproducible results.

Part 1: Analyte Properties and Initial Method Configuration

Understanding the physicochemical characteristics of 1-(3-(2-Chlorophenoxy)propyl)piperazine is the foundation of a successful separation strategy. The molecule's structure incorporates a basic piperazine moiety and a hydrophobic chlorophenoxy group, which dictates its behavior in a reversed-phase HPLC system.

Table 1: Key Physicochemical Properties

Property	Value / Characteristic	Implication for HPLC Method Development
Chemical Structure	Contains a piperazine ring and a chlorophenoxy group.	The piperazine ring makes the compound basic and prone to peak tailing; the chlorophenoxy group provides hydrophobicity for retention and a chromophore for UV detection.
pKa (Piperazine)	pKa1 ≈ 5.4; pKa2 ≈ 9.7[1]	Mobile phase pH is the most critical parameter. To ensure the analyte is in a single, protonated state and to minimize silanol interactions, the pH should be set at least 2 units below the lowest pKa (i.e., pH < 3.4).[2][3]
UV Absorbance	Contains a chlorophenyl ring system.	The analyte is UV-active. A starting detection wavelength of 210-230 nm is suitable for general detection, with a more specific wavelength around 270-280 nm possible for higher selectivity.[4]
Polarity	Moderately non-polar / hydrophobic.	Well-suited for reversed-phase chromatography on C18 or C8 columns. Retention will be governed by the organic content of the mobile phase.[5][6]

Recommended Starting Conditions

Based on the properties above, the following conditions provide a robust starting point for method development. This setup is designed to control the analyte's ionization state and promote good chromatographic behavior.

Table 2: Initial HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm (End-capped, high-purity silica)	C18 provides sufficient hydrophobic retention. A high-purity, end-capped column is critical to minimize the number of available acidic silanol sites that cause peak tailing.[7]
Mobile Phase A	0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) in Water	Sets the mobile phase pH to ~2.5-3.0, ensuring the piperazine moiety is fully protonated (BH₂²⁺), leading to consistent retention and significantly improved peak shape.[8][9]
Mobile Phase B	Acetonitrile (ACN) or Methanol (MeOH)	ACN is generally preferred for its lower viscosity and better UV transparency.[10]
Elution Mode	Gradient: 10% to 90% B over 15 minutes	A scouting gradient is essential to determine the approximate elution time and overall complexity of the sample matrix.[10]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	35 °C	Elevated temperature reduces mobile phase viscosity, improves peak efficiency, and ensures run-to-run reproducibility.
Detection	UV Diode Array Detector (DAD) at 220 nm and 275 nm	DAD allows for simultaneous monitoring of multiple wavelengths and assessment of peak purity.
Injection Vol.	5 µL	A small injection volume minimizes potential column overload and injection solvent effects.

Part 2: Frequently Asked Questions & Troubleshooting Guides

This section addresses the most common challenges encountered during the analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine in a direct question-and-answer format.

Q1: My primary peak is exhibiting severe tailing. What is the cause and how do I fix it?

A1: Peak tailing is the most common issue for basic compounds like this one. The primary cause is secondary ionic interactions between the protonated (positively charged) piperazine ring and deprotonated (negatively charged) residual silanol groups on the silica surface of the HPLC column.[7][11] This creates a secondary, high-energy retention mechanism that slowly releases the analyte, smearing the peak.

Caption: A decision tree for troubleshooting peak tailing.

• Confirm Low pH: The most effective solution is to operate at a low pH (2.5-3.5). This protonates both the analyte (making it consistently charged) and the silanol groups (neutralizing them), thus eliminating the unwanted ionic interaction. Using 0.1% Formic Acid is an excellent starting point.[7][12]

• Use a High-Quality Column: Modern columns use high-purity silica with fewer metal contaminants and are extensively "end-capped" to shield the majority of silanol groups. If tailing persists, consider a column with alternative chemistry, such as one with an embedded polar group or a polymer-based C18 stable at high pH.

• Increase Buffer Strength: A higher concentration of the buffer (e.g., increasing from 10mM to 25mM phosphate) can help to "overload" and mask the active silanol sites, reducing their interaction with the analyte.[11]

• Consider High pH (Advanced): An alternative, but more complex, approach is to use a high pH mobile phase (e.g., pH 10-11) with a pH-stable column (e.g., hybrid silica).[6][13] At high pH, the analyte is deprotonated and neutral, while the silanols are charged. This eliminates the ionic interaction and can increase retention, but requires specialized, and often more expensive, columns.

Q2: I am having trouble getting enough resolution between my main peak and a closely eluting impurity. What should I do?

A2: Poor resolution requires a change in chromatographic selectivity (α), which is the ability of the system to distinguish between two analytes. Simply increasing column efficiency (N) by using a longer column is often not the most effective approach.

• Change Organic Modifier: The first and easiest parameter to change is the organic solvent. Acetonitrile and methanol interact differently with analytes and the stationary phase.

  • Protocol: Prepare mobile phase B using methanol instead of acetonitrile. Adjust the gradient profile to achieve a similar elution time for the main peak. Compare the resolution of the critical pair in both systems. ACN often provides sharper peaks, but MeOH can offer unique selectivity.

• Fine-Tune Mobile Phase pH: Even small adjustments in pH can alter the charge and conformation of ionizable analytes or impurities, leading to significant changes in retention and selectivity.

  • Protocol: Adjust the pH of mobile phase A by ±0.3 units (e.g., from pH 3.0 to 2.7 or 3.3) and re-run the separation. According to USP General Chapter <621>, a pH adjustment of ±0.2 units is an allowable modification to an existing method.[14]

• Change Stationary Phase Chemistry: If mobile phase adjustments are insufficient, changing the column chemistry will have the most dramatic impact on selectivity.

  • Phenyl-Hexyl Column: Offers π-π interactions with the aromatic ring of the analyte, providing a completely different retention mechanism than a C18's hydrophobic interactions.

  • Pentafluorophenyl (PFP) Column: Provides multiple interaction modes (hydrophobic, aromatic, dipole-dipole) and is excellent for separating halogenated compounds.[10]

Caption: A systematic approach to improving peak resolution.

Q3: My retention times are shifting from one injection to the next. What causes this instability?

A3: Retention time instability is a sign that the chromatographic system is not in equilibrium or that the mobile phase composition is fluctuating.

Table 3: Causes and Solutions for Unstable Retention Times

Potential Cause	Explanation	Solution
Insufficient Column Equilibration	The column has not fully equilibrated with the initial mobile phase conditions after a gradient run or system startup.	Always equilibrate the column with at least 10-15 column volumes of the starting mobile phase composition before the first injection.
Mobile Phase Preparation	The buffer was not prepared correctly, or the pH is unstable. The mobile phase was not adequately mixed or degassed.	Prepare buffers fresh daily. Use a calibrated pH meter. Premix mobile phase components offline or ensure the online gradient mixer is functioning correctly. Degas the mobile phase to prevent pump cavitation.
Temperature Fluctuations	Ambient temperature changes can affect mobile phase viscosity and, consequently, retention times.	Use a thermostatically controlled column compartment and set it to a stable temperature (e.g., 35 °C).
Pump Malfunction	Worn pump seals or faulty check valves can lead to inconsistent flow rates and mobile phase composition.	Monitor the pump pressure trace for excessive ripple. If observed, perform routine maintenance on the pump seals and check valves as per the manufacturer's guidelines.

Part 3: Method Validation and System Suitability

Once the method is optimized, it must be validated to ensure it is fit for its intended purpose, following guidelines such as ICH Q2(R1).[15][16][17] Before any sample sequence, a system suitability test (SST) must be performed to verify that the chromatographic system is performing adequately on that day, as outlined in pharmacopeias like the USP.[18][19][20]

Table 4: Typical System Suitability Test (SST) Parameters

Parameter	Acceptance Criterion	Purpose
Tailing Factor (Tf) or Asymmetry (As)	Tailing Factor ≤ 2.0 (USP)	Ensures peak shape is acceptable for accurate integration.[11]
Relative Standard Deviation (%RSD) of Retention Time	%RSD ≤ 1.0% (for 5-6 replicate injections)	Demonstrates the stability and precision of the pump and system.
%RSD of Peak Area	%RSD ≤ 1.0% (for 5-6 replicate injections)	Demonstrates the precision of the injector and detector.
Theoretical Plates (N)	N > 2000	Confirms the efficiency of the column.
Resolution (Rs)	Rs ≥ 2.0 (between analyte and nearest peak)	Ensures baseline separation for accurate quantitation.

References

• <621> CHROMATOGRAPHY. (2022). US Pharmacopeia (USP). [Link]

• HPLC Method Development For Basic Molecules: A Case Study. (2025). PharmaGuru. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• <621> CHROMATOGRAPHY. Chromatography Forum. [Link]

• Exploring the Role of pH in HPLC Separation. (n.d.). Moravek. [Link]

• Understanding the Latest Revisions to USP <621>. (2023). Agilent. [Link]

• HPLC Tech Tip: Basic Analytes and High pH. (n.d.). Phenomenex. [Link]

• USP <621> Chromatography. (n.d.). DSDP Analytics. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA. [Link]

• How to Develop HPLC Method for Basic Compounds. (2024). Pharma Knowledge Forum. [Link]

• Quality Guidelines. ICH. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. (2024). Starodub. [Link]

• Impact of mobile phase composition on reverse-phase separation of polar basic compounds. (2022). Macedonian Pharmaceutical Bulletin. [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). YMC. [Link]

• 3 Key Regulatory Guidelines for Method Validation. (2025). Altabrisa Group. [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (2013). Journal of Chemical and Pharmaceutical Research. [Link]

• The use of Mobile Phase pH as a Method Development Tool. (2020). Chromatography Today. [Link]

• Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. (2006). ResearchGate. [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. [Link]

• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences. [Link]

• HPLC Troubleshooting Guide. (n.d.). Chromatography Online. [Link]

• Peak Tailing In Chromatography: Troubleshooting Basics. (2023). GMP Insiders. [Link]

• HPLC-UV/DAD chromatograms of piperazine derivative mixture. (2012). ResearchGate. [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (2013). Journal of Chemical and Pharmaceutical Research. [Link]

• Top Three HPLC Method Development Tips. (2019). LCGC International. [Link]

• Basic HPLC method development. (2023). Reddit. [Link]

• 1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE (CAS No. 20383-86-2) SDS. XiXisys.com. [Link]

• 1-3-Chloro Phenyl - 4 -3-Chioro Propyl Piperazine HCL. Nigam Pharmachem Industries. [Link]

• 1-(3-Chlorophenyl)-4-(3-chloropropyl)-piperazine. PubChem, NIH. [Link]

• 1-(3-Chlorophenyl)piperazine. PubChem, NIH. [Link]

• pKa Values of Some Piperazines at (298, 303, 313, and 323) K. (2011). Journal of Chemical & Engineering Data. [Link]

• Piperazine. NIST WebBook. [Link]

Sources

• 1. uregina.ca [uregina.ca]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmaguru.co [pharmaguru.co]
• 6. pharmaguru.co [pharmaguru.co]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 9. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 10. reddit.com [reddit.com]
• 11. gmpinsiders.com [gmpinsiders.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 14. dsdpanalytics.com [dsdpanalytics.com]
• 15. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 16. fda.gov [fda.gov]
• 17. altabrisagroup.com [altabrisagroup.com]
• 18. usp.org [usp.org]
• 19. <621> CHROMATOGRAPHY [drugfuture.com]
• 20. agilent.com [agilent.com]

"1-(3-(2-Chlorophenoxy)propyl)piperazine" reducing off-target effects in assays

Welcome to the technical support guide for researchers utilizing 1-(3-(2-Chlorophenoxy)propyl)piperazine and structurally related compounds. This resource is designed to help you navigate the complexities of in vitro assays, specifically focusing on identifying and mitigating common off-target effects that can lead to false positives or misleading results. Given that the piperazine scaffold is a "privileged structure" in medicinal chemistry, its frequent appearance in screening libraries also means its liabilities are well-documented.[1][2][3][4] Understanding these potential issues is critical for robust drug discovery and development.

This guide provides a series of frequently asked questions (FAQs) for a foundational understanding, followed by in-depth troubleshooting guides for specific experimental scenarios.

Frequently Asked Questions (FAQs)

Q1: What is 1-(3-(2-Chlorophenoxy)propyl)piperazine and why is it prone to off-target effects?

A1: 1-(3-(2-Chlorophenoxy)propyl)piperazine is a molecule containing an arylpiperazine scaffold. This chemical structure is prevalent in many centrally active drugs and research compounds because it often interacts with aminergic G-protein-coupled receptors (GPCRs), such as serotonin and dopamine receptors.[1][2][5] The basic nitrogen atoms in the piperazine ring can form strong ionic and hydrogen bonds, contributing to its promiscuity.[5]

Its off-target liabilities stem from several factors:

• GPCR Promiscuity: The arylpiperazine motif is a well-known template for ligands that bind to multiple aminergic GPCRs, including serotonin, dopamine, and adrenergic receptors.[2] This can lead to unexpected activity in cell-based assays that rely on these signaling pathways.

• hERG Channel Inhibition: Piperazine-containing compounds are frequently flagged for potential cardiotoxicity due to off-target inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[6] This interaction is a major safety concern in drug development.

• CYP450 Inhibition: The lipophilic and aromatic portions of the molecule can lead to inhibition of Cytochrome P450 (CYP) enzymes, a common source of drug-drug interactions.[7][8]

• Assay Interference (PAINS): The molecule may possess characteristics of a Pan-Assay Interference Compound (PAINS).[9][10] PAINS can produce false-positive results through various mechanisms unrelated to specific target binding, such as compound aggregation, redox cycling, or interference with detection technologies (e.g., fluorescence).[11][12]

Q2: What are Pan-Assay Interference Compounds (PAINS) and how do I know if my compound is one?

A2: PAINS are compounds that appear as "hits" in multiple high-throughput screening (HTS) assays through non-specific mechanisms.[9] They often contain reactive functional groups or possess physicochemical properties that interfere with assay readouts.[9][12] While not all compounds with PAINS-like substructures are problematic, they warrant increased scrutiny.

To assess if your compound might be a PAIN, you can:

• Use Computational Filters: Several software tools and web servers are available that can screen your compound's structure against known PAINS substructure filters.

• Review the Literature: Substructures common to PAINS are well-documented.[9][12] The presence of catechols, quinones, rhodanines, or certain enones should raise a red flag.[9][12]

• Perform Control Experiments: The most definitive way is through the experimental troubleshooting workflows detailed in the next section. True hits will have consistent activity across different assay formats, while PAINS activity will often be context-dependent.[11]

Q3: My compound is a "hit" in my primary screen. What is the first step to rule out an off-target effect?

A3: The immediate next step is to confirm the result with a fresh, highly pure sample of the compound. Different synthesis batches can contain different impurities, including residual metals like zinc, which are known to cause false positives.[13] Once the activity is confirmed with a new sample, the next crucial step is to run a counter-screen specifically designed to detect assay interference. The nature of this counter-screen depends on your primary assay's technology (e.g., fluorescence, luminescence, enzyme activity). This is the foundational step in any hit validation cascade.[11]

Troubleshooting Guide 1: Interference with Assay Technology

A frequent cause of false positives is direct interference of the test compound with the assay's detection method.[11] This guide provides protocols to identify and mitigate these effects.

Problem: My compound shows activity in a fluorescence-based assay (e.g., FP, FRET, TR-FRET).

• Potential Cause 1: Autofluorescence. The compound itself may fluoresce at the excitation/emission wavelengths used in the assay, leading to an artificially high signal (false negative in inhibition assays, false positive in activation assays).

• Potential Cause 2: Fluorescence Quenching. The compound may absorb light at the excitation or emission wavelength, leading to a decrease in signal (false positive in inhibition assays).

Workflow for Diagnosing Assay Technology Interference

Caption: Workflow to diagnose fluorescence interference.

Experimental Protocol: Autofluorescence & Quench Counter-Screen

• Plate Setup: Prepare a microplate with the same buffer and final DMSO concentration as your primary assay.

• Compound Addition: Add your test compound in a dose-response curve. Include wells with vehicle (DMSO) only as a negative control.

• Reagent Addition:

  • For Autofluorescence: Do NOT add the fluorescent probe/substrate from your primary assay. Add buffer only.

  • For Quenching: Add the fluorescent probe/substrate at the same final concentration used in the primary assay.

• Incubation: Incubate the plate under the same conditions (time, temperature) as the primary assay.

• Read Plate: Read the plate using the same fluorescence reader and settings (excitation/emission wavelengths, gain) as the primary assay.

• Analysis:

  • Autofluorescence: Compare the signal from compound wells to the vehicle-only wells. A signal significantly above the vehicle background indicates autofluorescence.

  • Quenching: Compare the signal from compound wells to the vehicle-only wells. A signal significantly below the vehicle indicates quenching.

Observation	Interpretation	Recommended Action
Signal in compound wells is >3 standard deviations above vehicle (no probe).	Compound is autofluorescent.	Switch to a non-fluorescent orthogonal assay (e.g., luminescence, AlphaScreen, absorbance).[14]
Signal in compound wells is >3 standard deviations below vehicle (with probe).	Compound is a quencher.	Switch to an orthogonal assay. If not possible, correct primary data if the quenching effect is minor and linear.
No significant change in signal.	No direct interference.	Proceed to other troubleshooting guides.

Troubleshooting Guide 2: Non-Specific Inhibition Mechanisms

If a compound passes the assay technology checks, the next step is to investigate non-specific mechanisms of action that are independent of true binding to the target's active site.

Problem: My compound's activity is confirmed, but the dose-response curve is unusually steep (high Hill slope) or inconsistent.

• Potential Cause: Compound Aggregation. At certain concentrations, compounds can form colloidal aggregates that sequester and non-specifically inhibit enzymes or proteins.[14] This is a classic mechanism for PAINS.[12]

Workflow for Diagnosing Compound Aggregation

Caption: Workflow to diagnose compound aggregation.

Experimental Protocol: Detergent Sensitivity Assay

• Primary Assay Modification: Prepare your standard biochemical assay buffer. Create a second buffer that is identical but supplemented with a non-ionic detergent, typically 0.01% (v/v) Triton X-100 or Tween-20.[14]

• Run Parallel Assays: Perform the IC50 determination for your compound in parallel using both the standard buffer and the detergent-containing buffer.

• Analysis:

  • True Inhibitors: The IC50 value should remain relatively constant (typically <3-fold change) in the presence of the detergent.

  • Aggregators: The IC50 value will show a significant rightward shift (decrease in potency) in the presence of detergent, as the detergent micelles disrupt the compound aggregates.[14] An IC50 shift of >10-fold is a strong indicator of aggregation-based activity.

Troubleshooting Guide 3: Off-Target Biological Liabilities

For arylpiperazine scaffolds, certain biological off-targets are so common they should be proactively assessed as part of the hit-to-lead process.

Problem: My compound is active in a cell-based assay, but I observe cytotoxicity at similar concentrations.

• Potential Cause 1: General Cytotoxicity. The compound may be killing the cells, leading to a drop in signal in reporter assays (e.g., luciferase) or metabolic assays (e.g., MTT, CellTiter-Glo), which can be misinterpreted as target inhibition.

• Potential Cause 2: hERG Channel Blockade. Piperazine derivatives are known to have a liability for blocking the hERG potassium channel, which can lead to cardiotoxicity.[6][7] While direct hERG assessment requires specialized electrophysiology assays, early indicators can be gathered.

Recommended Counter-Screens for Biological Liabilities

Liability	Potential Impact	Recommended Counter-Screen	Interpretation
Broad Cytotoxicity	False positives in cell-based assays measuring viability, metabolism, or reporter expression.	Run a simple cytotoxicity assay (e.g., LDH release, or a viability dye like Trypan Blue) in the same cell line.	If the CC50 (cytotoxic concentration 50) is close to the IC50/EC50 from the primary assay, the primary result is likely due to toxicity. A therapeutic window of >30-fold is often desired.
hERG Inhibition	Cardiotoxicity risk; a major hurdle for clinical development.[6]	In silico modeling to predict hERG binding. Early-stage fee-for-service binding or functional assays.	Any significant activity (<10 µM) in a hERG assay is a major concern. Medicinal chemistry efforts may be needed to mitigate this liability.[15]
CYP450 Inhibition	Potential for adverse drug-drug interactions.[8]	Commercially available fluorescent-based CYP inhibition assay kits (e.g., for isoforms 3A4, 2D6, 2C9).	Potent inhibition of major CYP isoforms can complicate clinical development.[7]
GPCR Promiscuity	Unwanted side effects due to activity at other aminergic receptors (serotonin, dopamine, etc.).[1][2]	Profile the compound against a panel of common aminergic GPCRs (available as a service from many CROs).	Activity at multiple receptors confirms promiscuity. This may be acceptable or desirable for certain CNS indications but is often a liability.[16]

By systematically applying these troubleshooting guides and counter-screens, researchers can effectively triage hits, eliminate false positives, and focus resources on compounds with a genuine and specific mechanism of action. This rigorous, evidence-based approach is fundamental to the integrity and success of any drug discovery program.

References

• Struzik, D., & Szymańska, E. (2021). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. PubMed. [Link]

• Struzik, D., & Szymańska, E. (2021). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. MDPI. [Link]

• Garrido, L., et al. (2023). Ensemble of structure and ligand-based classification models for hERG liability profiling. Frontiers in Chemistry. [Link]

• Dragiev, M., et al. (2013). Two effective methods for correcting experimental high-throughput screening data. Bioinformatics. [Link]

• Reilly, S. W., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. Molecules. [Link]

• Sykes, M. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]

• Miller, J. F., et al. (2017). Discovery of novel N-aryl piperazine CXCR4 antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

• He, Y., et al. (2012). Metal Impurities Cause False Positives in High-Throughput Screening Campaigns. ACS Medicinal Chemistry Letters. [Link]

• Williams, K. P. (2012). Gaining confidence in high-throughput screening. PNAS. [Link]

• Wikipedia. Pan-assay interference compounds. Wikipedia. [Link]

• Antia, U., et al. (2010). Metabolic interactions with piperazine-based 'party pill' drugs. Journal of Pharmacy and Pharmacology. [Link]

• Domicevica, L., & Biggin, P. C. (2021). Identification of Pan-Assay INterference compoundS (PAINS) Using an MD-Based Protocol. Methods in Molecular Biology. [Link]

• Baell, J. B. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology. [Link]

• Wu, Y., et al. (2019). Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design. Journal of Medicinal Chemistry. [Link]

• Drug Hunter. (2024). Mastering hERG: Med Chem Strategies for Mitigating Cardiotoxicity Risks. YouTube. [Link]

• Hounsou, C., et al. (2018). From the Promiscuous Asenapine to Potent Fluorescent Ligands Acting at a Series of Aminergic G-Protein-Coupled Receptors. Journal of Medicinal Chemistry. [Link]

• Welz, A., & Koba, M. (2020). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica. [Link]

• Dahlin, J. L., et al. (2017). How Frequently Are Pan-Assay Interference Compounds Active? Large-Scale Analysis of Screening Data Reveals Diverse Activity Profiles, Low Global Hit Frequency, and Many Consistently Inactive Compounds. Journal of Medicinal Chemistry. [Link]

• de Souza, M. V. N. (2015). Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Journal of Pharmaceutical Care & Health Systems. [Link]

• Wikipedia. Cetirizine. Wikipedia. [Link]

• Romanelli, M. N., et al. (2022). The piperazine scaffold for novel drug discovery efforts: the evidence to date. Expert Opinion on Drug Discovery. [Link]

• Science.gov. piperazines: Topics. Science.gov. [Link]

• JOCR. (Year N/A). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. [Link]

• Szałach, A., et al. (2022). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. International Journal of Molecular Sciences. [Link]

• Wallace, B. D., et al. (2024). Advanced piperazine-containing inhibitors target microbial β-glucuronidases linked to gut toxicity. Chemical Science. [Link]

• Anonymous. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. [Link]

• Anonymous. (Year N/A). Piperazine derivatives with central pharmacological activity used as therapeutic tools. ResearchGate. [Link]

• Romanelli, M. N., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. [Link]

• Welz, A., & Koba, M. (2020). Piperazine Derivatives as Dangerous Abused Compounds. ResearchGate. [Link]

• Sureshbabu, K., & Balamurugan, K. (2021). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. RSC Advances. [Link]

• Lucki, I., et al. (1986). Effect of 1-(m-chlorophenyl)piperazine and 1-(m-trifluoromethylphenyl)piperazine on locomotor activity. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Anonymous. (2024). (PDF) Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. [Link]

• Anonymous. (Year N/A). Synthesis of target piperazine derivatives 23a–h. Reagents and conditions. ResearchGate. [Link]

• CRISPR Medicine News. (2023). Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. [Link]

• Glennon, R. A., et al. (1988). Properties of some 1-arylpiperazines as antagonists of stereotyped behaviors mediated by central serotonergic receptors in rodents. Journal of Pharmacology and Experimental Therapeutics. [Link]

Sources

• 1. Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The piperazine scaffold for novel drug discovery efforts: the evidence to date - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ensemble of structure and ligand-based classification models for hERG liability profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of novel N-aryl piperazine CXCR4 antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 10. Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. drugtargetreview.com [drugtargetreview.com]
• 12. longdom.org [longdom.org]
• 13. Metal Impurities Cause False Positives in High-Throughput Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. m.youtube.com [m.youtube.com]
• 16. From the Promiscuous Asenapine to Potent Fluorescent Ligands Acting at a Series of Aminergic G-Protein-Coupled Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Degradation Product Identification of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(3-(2-Chlorophenoxy)propyl)piperazine. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions (FAQs) you may encounter during the identification of its degradation products. Our approach is rooted in scientific principles and practical, field-tested experience to ensure the integrity and success of your experimental work.

Introduction: The Importance of Degradation Profiling

Understanding the degradation profile of a pharmaceutical compound is a critical aspect of drug development. Forced degradation studies, as mandated by regulatory bodies like the ICH, are essential to establish the intrinsic stability of the molecule, elucidate potential degradation pathways, and develop stability-indicating analytical methods.[1] This guide will walk you through common challenges and provide a systematic approach to identifying the degradation products of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm starting my forced degradation study on 1-(3-(2-Chlorophenoxy)propyl)piperazine. What are the most likely degradation pathways I should anticipate?

A1: Understanding the Hotspots in the Molecule

Based on the structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine, there are several chemically labile sites prone to degradation under stress conditions. The primary pathways to consider are hydrolysis, oxidation, and photolysis .

• Hydrolytic Degradation: The ether linkage is a potential site for acid or base-catalyzed hydrolysis. This would lead to the cleavage of the molecule, yielding 2-chlorophenol and 1-(3-hydroxypropyl)piperazine.

• Oxidative Degradation: The piperazine ring is susceptible to oxidation. This can result in the formation of N-oxides, ring-opened products, or other related impurities. The tertiary amine within the piperazine ring is a primary target.

• Photolytic Degradation: Aromatic systems and heteroatoms can absorb UV light, leading to photodegradation. For aryl piperazine derivatives, this can involve complex reactions, including photo-oxidation.

It is crucial to perform forced degradation under a variety of stress conditions (acidic, basic, oxidative, thermal, and photolytic) to get a comprehensive degradation profile.[1][2]

Q2: I'm seeing unexpected peaks in my HPLC chromatogram after subjecting my sample to oxidative stress. How can I tentatively identify these new peaks?

A2: A Systematic Approach to Tentative Identification

Unexpected peaks are a common occurrence in forced degradation studies. Here's a logical workflow to approach their tentative identification:

• Mass Spectrometry (LC-MS/MS) is Your Primary Tool: The most powerful technique for initial identification is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3]

  • Determine the Molecular Weight: Obtain the mass-to-charge ratio (m/z) of the molecular ion ([M+H]⁺) of the unknown peak. This will give you the molecular weight of the degradation product.

  • Fragment the Ion: Perform MS/MS on the parent ion to obtain a fragmentation pattern. This pattern provides structural clues. For example, a loss of a specific fragment can indicate the cleavage of a particular bond.

• Propose Plausible Structures: Based on the molecular weight and fragmentation data, and considering the likely degradation pathways (see Q1), you can propose potential structures. For oxidative stress on the piperazine ring, common modifications include the addition of an oxygen atom (M+16) for an N-oxide, or more complex ring-opening reactions.

• Consult the Literature for Analogs: Look for studies on the degradation of structurally similar aryl piperazine compounds. For instance, the metabolism of 1-(3-chlorophenyl)piperazine (mCPP) shows hydroxylation on the aromatic ring and degradation of the piperazine moiety.[4] This suggests that similar transformations could occur with your compound.

Workflow for Tentative Identification of Oxidative Degradation Products:

Caption: A logical workflow for the tentative identification of unknown peaks using LC-MS/MS.

Q3: My HPLC method isn't providing good separation between the parent compound and its degradation products. What are some key parameters to optimize?

A3: Achieving Resolution: The Art of Method Development

A robust, stability-indicating HPLC method is one that can resolve the active pharmaceutical ingredient (API) from all its degradation products and any process-related impurities. If you are facing co-elution, consider the following optimization strategies:

• Mobile Phase Composition:

  • Organic Modifier: Vary the ratio of your organic solvent (e.g., acetonitrile, methanol) to the aqueous phase. Sometimes, switching the organic solvent can significantly alter selectivity.

  • Aqueous Phase pH: The pH of the mobile phase is a critical parameter, especially for ionizable compounds like 1-(3-(2-Chlorophenoxy)propyl)piperazine. Small changes in pH can dramatically affect the retention times of the parent and its degradation products. A pH screening study is highly recommended.

• Column Chemistry:

  • If you are using a standard C18 column, consider trying a different stationary phase. A phenyl-hexyl or a polar-embedded phase might offer different selectivity for aromatic and polar degradation products.

• Gradient Elution: If you are using an isocratic method, switching to a gradient elution can help resolve peaks with different polarities. A shallow gradient can be particularly effective in separating closely eluting peaks.

• Temperature: Column temperature can also influence selectivity. Running the analysis at different temperatures (e.g., 25°C, 35°C, 45°C) may improve resolution.

Experimental Protocol: HPLC Method Development for Stability-Indicating Assay

• Initial Screening:

  • Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a broad gradient (e.g., 5% to 95% B over 20 minutes) to elute all components.

  • Detection: UV at a wavelength where both the parent and expected degradation products have some absorbance (a photodiode array detector is ideal for this).

• pH Optimization:

  • Prepare mobile phase A with different pH values (e.g., 3.0, 5.0, 7.0) using appropriate buffers (e.g., phosphate, acetate).

  • Run the analysis with your stressed samples at each pH to observe changes in peak separation.

• Organic Modifier and Gradient Optimization:

  • Once a suitable pH is selected, fine-tune the gradient slope and the initial and final concentrations of the organic modifier to achieve optimal resolution of all peaks.

• Method Validation:

  • Once the method is optimized, it must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.[3]

Q4: I have proposed a structure for a degradation product based on MS data. How can I definitively confirm its structure?

A4: The Gold Standard: NMR Spectroscopy

While LC-MS/MS provides excellent clues for tentative identification, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structure elucidation.

• Isolation is Key: To obtain high-quality NMR data, you will likely need to isolate the degradation product of interest. This can be achieved using preparative HPLC.

• 1D and 2D NMR Experiments:

  • ¹H NMR: Provides information about the number of different types of protons and their neighboring protons.

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between atoms and piecing together the final structure.

• Reference Standards: If a reference standard for the suspected degradation product is available, comparing its NMR spectra with your isolated compound provides definitive confirmation.

Data Presentation: Potential Degradation Products of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Potential Degradation Product	Proposed Structure	Expected [M+H]⁺ (m/z)	Plausible Formation Pathway
DP-1: 2-Chlorophenol	Cl-C₆H₄-OH	129.0	Hydrolysis (Acid/Base)
DP-2: 1-(3-Hydroxypropyl)piperazine	C₄H₉N₂-(CH₂)₃-OH	145.1	Hydrolysis (Acid/Base)
DP-3: 1-(3-(2-Chlorophenoxy)propyl)piperazine N-oxide	C₁₃H₁₉ClN₂O₂	271.1	Oxidation
DP-4: 1-(3-(2-Chloro-4-hydroxyphenoxy)propyl)piperazine	C₁₃H₁₉ClN₂O₂	271.1	Oxidation/Metabolism

Note: The m/z values are for the protonated molecule and are calculated based on the most abundant isotopes. These are proposed structures and require experimental confirmation.

Visualizing Degradation Pathways:

Caption: Potential degradation pathways of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

References

• Venugopal, N., et al. (2014). Trace level quantification of 1-(3-chloropropyl)- 4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS. Arabian Journal of Chemistry. [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• ResearchGate. (n.d.). Proposed oxidative degradation pathway. [Link]

• Maurer, H. H., et al. (2003). Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone. Journal of Analytical Toxicology. [Link]

• Analytical Methods. (n.d.). The synthesis, analysis and characterisation of piperazine based drugs. [Link]

• Singh, R., & Rehman, Z. U. (2012). Forced degradation and impurity profiling: recent trends in analytical perspectives. Journal of Pharmaceutical and Biomedical Analysis. [Link]

Sources

• 1. library.dphen1.com [library.dphen1.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone - PubMed [pubmed.ncbi.nlm.nih.gov]

"1-(3-(2-Chlorophenoxy)propyl)piperazine" improving blood-brain barrier penetration

Technical Support Center: Arylpiperazine Derivatives in CNS Drug Development

A Guide to Assessing and Troubleshooting Blood-Brain Barrier Penetration

Welcome to the technical support center for researchers investigating CNS-active compounds. This guide focuses on arylpiperazine derivatives, using 1-(3-(2-Chlorophenoxy)propyl)piperazine as a representative example.

A common point of inquiry revolves around using such molecules to "improve" Blood-Brain Barrier (BBB) penetration. It is crucial to clarify that compounds like this are not typically used as BBB "enhancers" for other drugs. Instead, they are developed as therapeutic agents that must possess the intrinsic ability to cross the BBB to reach their targets within the central nervous system.

This guide is structured as a series of frequently asked questions and troubleshooting scenarios that a drug development professional might encounter while characterizing the BBB penetration of a novel arylpiperazine compound.

Frequently Asked Questions & Troubleshooting Guides

Question 1: I have a novel arylpiperazine candidate. How do I perform an initial assessment of its potential to cross the BBB?

Answer: Before committing to expensive and time-consuming in vitro or in vivo studies, a robust in silico and physicochemical analysis is the recommended first step. This initial screening provides a predictive profile based on the molecule's structural properties.

Causality Behind the Approach: The ability of a small molecule to passively diffuse across the tightly sealed endothelial cells of the BBB is largely governed by its physicochemical properties. Key parameters dictate its ability to leave the aqueous environment of the blood, partition into the lipid membranes of the cells, and then re-enter the aqueous environment of the brain parenchyma.

Recommended Workflow:

• Calculate Core Physicochemical Properties:

  • Molecular Weight (MW): Aim for MW < 400-500 Da. Larger molecules struggle to passively diffuse across the BBB.

  • LogP (Octanol-Water Partition Coefficient): This measures lipophilicity. An optimal range is typically between 1.5 and 3.5. Too low, and the molecule won't enter the lipid membrane; too high, and it may get stuck in the membrane or be a substrate for efflux pumps.

  • Topological Polar Surface Area (TPSA): This estimates the surface area of polar atoms. A TPSA < 90 Ų is generally considered favorable for BBB penetration.

  • Hydrogen Bond Donors (HBD) and Acceptors (HBA): High numbers can impede BBB crossing. Follow Lipinski's Rule of Five as a general guideline (HBD ≤ 5, HBA ≤ 10).

• Utilize Predictive Models: Employ computational models (e.g., QSAR models) that are specifically trained to predict BBB permeability. These algorithms integrate multiple parameters to provide a composite score or classification (e.g., BBB+ vs. BBB-).

Troubleshooting:

• High TPSA (>90 Ų): If your molecule's TPSA is too high, consider medicinal chemistry strategies to mask polar groups (e.g., converting a carboxylic acid to an ester) to see if permeability can be improved in subsequent analogs.

• LogP Outside Optimal Range: A LogP that is too high can lead to non-specific binding and sequestration in lipid bilayers. If it's too low, the compound will be too hydrophilic to efficiently enter the cell membrane. This requires a careful balancing act during lead optimization.

Data Summary: Predictive Properties for a Representative Arylpiperazine

Parameter	Typical Favorable Range	Hypothetical Value for Candidate	Implication
Molecular Weight (Da)	< 500	312.8	Favorable
cLogP	1.5 - 3.5	3.2	Favorable (Good Lipophilicity)
TPSA (Ų)	< 90	41.5	Highly Favorable
Hydrogen Bond Donors	≤ 5	1	Favorable
Hydrogen Bond Acceptors	≤ 10	3	Favorable

Question 2: My in silico predictions are promising. Which in vitro model should I use to get the first experimental data on BBB permeability?

Answer: For initial experimental validation, the Parallel Artificial Membrane Permeability Assay (PAMPA) is an excellent starting point due to its high throughput and low cost. Following that, cellular models like Caco-2 or, more specifically, hCMEC/D3 (immortalized human cerebral microvascular endothelial cells) are used to introduce biological complexity.

Causality Behind the Approach: In vitro models allow you to isolate and measure permeability in a controlled environment. PAMPA exclusively measures passive diffusion, providing a clean baseline. Cellular models add biological components like tight junctions and, crucially, efflux transporters, which are a major cause of poor brain penetration.

Experimental Workflow: Selecting an In Vitro Model

Caption: Workflow for selecting the appropriate in vitro BBB model.

Protocol Spotlight: PAMPA-BBB Assay

• Preparation: A 96-well filter plate is coated with a lipid solution (e.g., porcine brain lipid) in dodecane to form an artificial membrane.

• Donor Plate: The bottom (donor) plate is filled with a buffer solution containing the test compound at a known concentration.

• Assembly: The filter plate is placed on top of the donor plate, making contact between the buffer and the artificial membrane.

• Acceptor Plate: The wells in the top (acceptor) plate are filled with a fresh buffer solution.

• Incubation: The "sandwich" is incubated for a set period (e.g., 4-16 hours) to allow the compound to diffuse from the donor, through the lipid membrane, into the acceptor compartment.

• Quantification: The concentration of the compound in both the donor and acceptor wells is measured using LC-MS/MS.

• Calculation: The effective permeability (Pe) is calculated. Compounds are often binned into High, Medium, and Low permeability categories based on established controls.

Question 3: My compound showed high permeability in PAMPA, but the brain-to-plasma ratio (Kp) in my first mouse study is very low. What's going on?

Answer: This is a classic and very common discrepancy in CNS drug development. A high PAMPA result indicates your compound has the right physicochemical properties for passive diffusion. However, a low in vivo result strongly suggests that biological factors, which are absent in the PAMPA model, are limiting its brain exposure.

The Three Most Likely Culprits:

• P-glycoprotein (P-gp) Efflux: This is the most common cause. P-gp (gene name: ABCB1) is a powerful efflux transporter highly expressed at the BBB. It acts like a "bouncer," actively pumping your compound out of the endothelial cells and back into the bloodstream as soon as it enters.

• High Plasma Protein Binding (PPB): Only the unbound, or "free," fraction of a drug in the plasma is available to cross the BBB. If your compound is highly bound (>99%) to plasma proteins like albumin, the concentration gradient driving brain entry is dramatically reduced.

• Rapid Metabolism: The compound may be rapidly cleared from circulation by the liver before it has a sufficient chance to accumulate in the brain. This is less about BBB transport and more about overall pharmacokinetic stability.

Caption: Factors limiting brain uptake despite good passive permeability.

Next Steps for Troubleshooting:

• Action: Perform a bi-directional transport assay using a cell line that expresses P-gp (e.g., Caco-2 or MDCK-MDR1).

• Action: Measure the fraction of unbound drug in plasma (fu,p) using an assay like equilibrium dialysis.

• Action: Conduct a basic pharmacokinetic study to determine the compound's half-life (t1/2) and clearance rate.

Question 4: How do I definitively test if my compound is a P-glycoprotein substrate?

Answer: The gold-standard method is a bi-directional transport assay using polarized cell monolayers, typically Caco-2 or MDCK cells engineered to overexpress the human MDR1 gene (MDCK-MDR1).

Causality Behind the Protocol: These cells form a tight monolayer with a distinct "apical" side (representing the blood-side of the BBB) and a "basolateral" side (representing the brain-side). P-gp is located on the apical membrane. By measuring the transport of your compound in both directions (Apical-to-Basolateral, A-B, and Basolateral-to-Apical, B-A), you can calculate an "efflux ratio."

Experimental Protocol: Bi-Directional Transport Assay

• Cell Culture: Plate Caco-2 or MDCK-MDR1 cells on semi-permeable filter inserts (e.g., Transwells) and culture them for ~21 days until they form a confluent, polarized monolayer with functional tight junctions.

• Transport Study (A→B): Add the test compound to the apical (upper) chamber. At various time points, take samples from the basolateral (lower) chamber to measure the amount of drug that has crossed.

• Transport Study (B→A): In a separate set of wells, add the test compound to the basolateral chamber and sample from the apical chamber.

• Inhibitor Arm: Repeat the B→A transport experiment in the presence of a known P-gp inhibitor (e.g., verapamil or zosuquidar). If your compound is a P-gp substrate, its B→A transport will be significantly reduced in the presence of the inhibitor.

• Quantification & Calculation:

  • Measure compound concentration using LC-MS/MS.

  • Calculate the apparent permeability coefficients (Papp) for each direction: Papp (A→B) and Papp (B→A).

  • Calculate the Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B).

Interpreting the Results:

Efflux Ratio (ER)	Interpretation	Action
ER < 2.0	Not likely a P-gp substrate.	Proceed with in vivo studies. The issue may be PPB or metabolism.
ER > 2.0	Potential P-gp substrate.	Confirm with an inhibitor study.
ER > 2.0, and B→A transport is reduced by >50% with an inhibitor.	Confirmed P-gp substrate.	Consider medicinal chemistry to design out P-gp liability or co-administration with a P-gp inhibitor (a challenging clinical strategy).

References

• Kelder, J., Groot, M.J., van-de-Waterbeemd, H., & Fischer, H. (1999). Polar molecular surface as a dominating determinant for oral absorption and brain penetration of drugs. Pharmaceutical research. Available at: [Link]

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. Available at: [Link]

• Linnet, K., & Ejsing, T. B. (2008). A review on the impact of P-glycoprotein on the penetration of drugs into the brain. Focus on psychotropic drugs. European neuropsychopharmacology. Available at: [Link]

• Pardridge, W. M. (2012). Drug transport across the blood-brain barrier. Journal of cerebral blood flow and metabolism. Available at: [Link]

Reference Data & Comparative Studies

A Comparative Analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine and its Derivatives in CNS Receptor Modulation

A Guide for Drug Development Professionals

Introduction: The Piperazine Moiety as a Privileged Scaffold in CNS Drug Discovery

The piperazine ring is a quintessential example of a "privileged scaffold" in medicinal chemistry, a molecular framework that is capable of binding to multiple, diverse biological targets. Its prevalence in centrally acting agents stems from its ability to exist in a protonated state at physiological pH, allowing for critical interactions with aminergic G-protein coupled receptors (GPCRs), and its conformational flexibility. This guide delves into the comparative activity of piperazine derivatives, with a focal point on the synthetic intermediate 1-(3-(2-chlorophenoxy)propyl)piperazine . We will explore its role as a precursor and benchmark its pharmacological relevance against clinically significant derivatives, most notably the atypical antipsychotic, Aripiprazole. Through an examination of structure-activity relationships (SAR), receptor binding data, and functional outcomes, this document aims to provide researchers with a comprehensive framework for understanding and advancing the design of novel piperazine-based therapeutics.

Part 1: The Foundational Intermediate - 1-(3-(2-Chlorophenoxy)propyl)piperazine

1-(3-(2-Chlorophenoxy)propyl)piperazine is not primarily recognized for its intrinsic biological activity. Instead, its significance lies in its role as a key building block in the synthesis of more complex and potent pharmaceutical agents. Its structure contains the core piperazine and a propyl linker to a chlorophenoxy group, elements that are optimized in its derivatives to achieve high-affinity receptor binding.

The primary utility of this intermediate is demonstrated in the synthesis of compounds like Aripiprazole. The piperazine nitrogen (N4) serves as a nucleophilic handle for the addition of larger, pharmacologically active moieties. While data on the direct receptor binding of this specific intermediate is scarce, it is presumed to have very low affinity, effectively serving as a molecular scaffold awaiting the installation of the critical pharmacophore.

Part 2: Comparative Analysis - From Intermediate to a Potent Partial Agonist

The true potential of the 1-(3-(2-chlorophenoxy)propyl)piperazine scaffold is realized upon derivatization. The most illustrative comparison is with Aripiprazole, a third-generation atypical antipsychotic that was synthesized using a similar structural backbone.

Structural Evolution and its Functional Consequences

The transformation from the basic intermediate to Aripiprazole involves the alkylation of the second piperazine nitrogen with a 2,3-dichlorophenyl group. This seemingly simple addition dramatically alters the molecule's pharmacological profile, transforming it from an inactive precursor into a potent modulator of dopaminergic and serotonergic systems.

Aripiprazole is classified as a "dopamine system stabilizer" due to its unique activity as a partial agonist at the dopamine D2 receptor.[1][2] This means it can modulate dopaminergic activity, acting as a functional antagonist in a hyperdopaminergic environment (like the mesolimbic pathway in psychosis) and as a functional agonist in a hypodopaminergic environment (like the mesocortical pathway, associated with negative symptoms).[1][3] This dual action is a significant departure from first and second-generation antipsychotics that are primarily D2 receptor antagonists.[4]

Quantitative Comparison of Receptor Affinities

The addition of the dichlorophenylpiperazine moiety confers high affinity for several key CNS receptors. The table below summarizes the binding affinities (Ki, in nM) of Aripiprazole for various dopamine and serotonin receptors. A lower Ki value indicates a higher binding affinity. For the intermediate, 1-(3-(2-chlorophenoxy)propyl)piperazine, affinity is presumed to be negligible (>10,000 nM) as it lacks the critical pharmacophore for high-affinity binding.

Receptor Subtype	Aripiprazole Ki (nM)	1-(3-(2-Chlorophenoxy)propyl)piperazine Ki (nM)
Dopamine D2	0.34[1][5]	>10,000 (presumed)
Dopamine D3	0.8[1]	>10,000 (presumed)
Serotonin 5-HT1A	1.7[1]	>10,000 (presumed)
Serotonin 5-HT2A	3.4[1]	>10,000 (presumed)
Serotonin 5-HT2B	0.36[1]	>10,000 (presumed)
Serotonin 5-HT7	19	>10,000 (presumed)

Data compiled from multiple sources. Absolute values may vary slightly between studies.

This vast difference in affinity underscores the importance of the terminal aromatic moiety in achieving potent receptor interaction. The high affinity of Aripiprazole for D2 and 5-HT1A receptors is central to its therapeutic mechanism.[6]

Mechanism of Action: A Signaling Pathway Perspective

Aripiprazole's efficacy is attributed to its combined partial agonism at D2 and 5-HT1A receptors and antagonism at 5-HT2A receptors.[2][5][6]

• Dopamine D2 Partial Agonism: In brain regions with excessive dopamine, Aripiprazole competes with the endogenous full agonist (dopamine) and elicits a smaller response, thus reducing overall dopaminergic neurotransmission.[3][7] Conversely, in regions with low dopamine levels, it provides a baseline level of stimulation.[4][7] This stabilizes the system.

• Serotonin 5-HT1A Partial Agonism: This action is thought to contribute to the anxiolytic and antidepressant effects of the drug.[6]

• Serotonin 5-HT2A Antagonism: Blockade of these receptors is a hallmark of atypical antipsychotics and is believed to reduce the risk of extrapyramidal side effects and may improve negative symptoms.[6]

The following diagram illustrates the differential signaling of a D2 receptor in response to a full agonist (Dopamine), an antagonist, and a partial agonist (Aripiprazole).

Caption: D2 Receptor modulation by Aripiprazole.

Part 3: Experimental Protocols for Compound Evaluation

To quantitatively assess the activity of piperazine derivatives and compare them, standardized in vitro pharmacological assays are essential. Below are representative protocols for key assays.

Protocol 1: Radioligand Binding Assay for Dopamine D2 Receptor Affinity

This assay determines the affinity of a test compound for the D2 receptor by measuring its ability to displace a known radiolabeled ligand.

Objective: To determine the inhibitor constant (Ki) of a test compound at the human D2 receptor.

Materials:

• Cell membranes from HEK293 cells stably expressing the human D2 receptor.

• [³H]-Spiperone (a high-affinity D2 antagonist radioligand).

• Test compounds (e.g., 1-(3-(2-chlorophenoxy)propyl)piperazine, Aripiprazole).

• Haloperidol (a reference competitor).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• 96-well microplates, glass fiber filters, scintillation fluid, and a microplate scintillation counter.

Methodology:

• Compound Preparation: Prepare a serial dilution of test compounds in the assay buffer. A typical concentration range would be 10⁻¹¹ M to 10⁻⁵ M.

• Assay Setup: In a 96-well plate, add in order:

  • 50 µL of assay buffer for total binding wells.

  • 50 µL of 10 µM Haloperidol for non-specific binding (NSB) wells.

  • 50 µL of diluted test compound for competition wells.

• Add Radioligand: Add 50 µL of [³H]-Spiperone to all wells at a final concentration of ~0.2 nM.

• Add Membranes: Add 100 µL of D2 receptor-expressing cell membranes (approx. 10-20 µg protein/well) to all wells.

• Incubation: Incubate the plate at room temperature for 90 minutes to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC₅₀ (concentration of test compound that inhibits 50% of specific binding) from the curve using non-linear regression.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a D2 receptor binding assay.

Protocol 2: cAMP Functional Assay for D2 Partial Agonism

This assay measures the functional activity of a compound by quantifying its effect on the intracellular second messenger, cyclic AMP (cAMP), following receptor activation.

Objective: To determine the intrinsic activity and potency (EC₅₀) of a test compound at the D2 receptor.

Materials:

• CHO-K1 cells stably co-expressing the human D2 receptor and a cAMP-responsive reporter gene (e.g., CRE-luciferase) or a biosensor.

• Forskolin (an adenylyl cyclase activator).

• Dopamine (a full agonist).

• Test compounds.

• Assay medium (e.g., DMEM/F12).

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based).

Methodology:

• Cell Plating: Seed the D2-expressing cells in 96-well plates and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the test compounds.

• Agonist Mode:

  • To determine agonist activity, add the test compounds directly to the cells.

  • Incubate for 30 minutes at 37°C.

  • Add a fixed concentration of forskolin (e.g., 10 µM) to stimulate cAMP production.

  • Incubate for another 30 minutes.

• Antagonist Mode (for partial agonists):

  • To observe the antagonist effect of a partial agonist, pre-incubate cells with the test compound for 30 minutes.

  • Add a fixed concentration of dopamine (e.g., EC₈₀) to all wells.

  • Incubate for another 30 minutes.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen detection kit.

• Data Analysis:

  • Agonist Mode: Plot the cAMP response against the log concentration of the test compound to determine the EC₅₀ and the maximal response (Emax). Intrinsic activity is calculated as (Emax of test compound / Emax of dopamine) * 100%.

  • Antagonist Mode: The ability of the partial agonist to reduce the dopamine-induced signal confirms its competitive antagonist properties in the presence of a full agonist.

Conclusion

The journey from the simple intermediate, 1-(3-(2-chlorophenoxy)propyl)piperazine, to a complex, clinically effective drug like Aripiprazole, provides a compelling case study in modern drug design. It highlights that the core piperazine scaffold, while essential, requires meticulous decoration with specific pharmacophoric elements to achieve the desired polypharmacological profile. The high affinity and unique partial agonist mechanism of Aripiprazole at the D2 receptor, a direct result of its structural evolution from the basic piperazine precursor, is what defines its role as a dopamine system stabilizer. For researchers in the field, this comparison underscores the necessity of integrating structural chemistry with quantitative pharmacology. The experimental protocols provided herein offer a validated framework for the continued exploration and optimization of novel piperazine derivatives, aiming for improved efficacy and safety in the treatment of complex CNS disorders.

References

• Title: Aripiprazole - Mechanism of Action, Psychopharmacology and Clinical Application Source: The Psychopharmacology Institute URL: [Link]

• Title: Update on the Mechanism of Action of Aripiprazole: Translational Insights into Antipsychotic Strategies Beyond Dopamine Receptor Antagonism Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Aripiprazole, A Drug that Displays Partial Agonism and Functional Selectivity Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Dopamine partial agonists: a new class of antipsychotic Source: PubMed URL: [Link]

• Title: What is the mechanism of Aripiprazole? Source: Patsnap Synapse URL: [Link]

• Title: What are the mechanisms of action of Aripiprazole in the treatment with Abilify? Source: R Discovery - Researcher.Life URL: [Link]

• Title: How Do Dopamine Partial Agonists Work for Schizophrenia? Source: WebMD URL: [Link]

• Title: What are D2 receptor partial agonists and how do they work? Source: Patsnap Synapse URL: [Link]

• Title: Aripiprazole - Wikipedia Source: Wikipedia URL: [Link]

• Title: Partial agonism and schizophrenia Source: The British Journal of Psychiatry, Cambridge Core URL: [Link]

Sources

• 1. psychscenehub.com [psychscenehub.com]
• 2. What is the mechanism of Aripiprazole? [synapse.patsnap.com]
• 3. Dopamine partial agonists: a new class of antipsychotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How Do Dopamine Partial Agonists Work for Schizophrenia? [webmd.com]
• 5. Update on the Mechanism of Action of Aripiprazole: Translational Insights into Antipsychotic Strategies Beyond Dopamine Receptor Antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. What are D2 receptor partial agonists and how do they work? [synapse.patsnap.com]

A Predictive Comparative Analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine and Structurally Related CNS Ligands

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Piperazine Scaffold in Neuropharmacology

The piperazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates targeting the central nervous system (CNS).[1][2] Its ability to be readily functionalized at two nitrogen positions allows for the precise orientation of pharmacophoric elements, leading to a wide array of pharmacological activities.[1] Many piperazine derivatives interact with monoamine neurotransmitter systems, exhibiting effects on serotonin, dopamine, and norepinephrine pathways.[3] This guide provides a predictive comparative analysis of a novel compound, 1-(3-(2-Chlorophenoxy)propyl)piperazine , against a panel of well-characterized ligands: the psychoactive compound 1-(3-chlorophenyl)piperazine (mCPP) , the antidepressant Trazodone , the anxiolytic Buspirone , and the atypical antipsychotic Aripiprazole .

Due to the absence of publicly available experimental data for 1-(3-(2-Chlorophenoxy)propyl)piperazine, this analysis is based on a predictive framework derived from its structural similarity to the comparator compounds. The primary structural features of the topic compound—a chlorophenoxy group, a propyl linker, and a piperazine ring—suggest a high probability of interaction with serotonin and other monoamine receptors. This guide will therefore hypothesize a likely pharmacological profile for 1-(3-(2-Chlorophenoxy)propyl)piperazine and compare it to our established benchmark ligands. We will also provide detailed experimental protocols that would be essential for the empirical validation of this predicted profile.

Comparative Ligand Analysis

The selection of comparator ligands was based on structural similarity and diversity in mechanism of action, providing a broad context for predicting the activity of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

• 1-(3-chlorophenyl)piperazine (mCPP): A key structural analog and a metabolite of trazodone.[2][4] It is known for its broad-spectrum agonism at multiple serotonin receptors, particularly the 5-HT2C subtype.[1][5]

• Trazodone: A clinically used antidepressant classified as a Serotonin Antagonist and Reuptake Inhibitor (SARI).[6][7][8] It exhibits potent antagonism at 5-HT2A, α1-adrenergic, and H1 receptors, with weaker inhibition of the serotonin transporter (SERT).[6][7]

• Buspirone: An anxiolytic agent from the azapirone class.[9] Its primary mechanism is partial agonism at 5-HT1A receptors, with additional moderate affinity for dopamine D2 receptors.[9][10][11][12][13]

• Aripiprazole: An atypical antipsychotic with a unique "dopamine system stabilizer" profile. It acts as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors and an antagonist at 5-HT2A receptors.[3][14][15][16]

Predicted Pharmacological Profile of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Based on its structure, we can hypothesize the following pharmacological characteristics for 1-(3-(2-Chlorophenoxy)propyl)piperazine:

• Serotonin Receptor Affinity: The presence of the piperazine ring linked to a substituted phenyl group strongly suggests affinity for multiple serotonin (5-HT) receptors. The 2-chloro substitution on the phenoxy ring, as opposed to the 3-chloro on the phenyl ring of mCPP, may alter its selectivity profile. It is plausible that it will exhibit affinity for 5-HT1A, 5-HT2A, and 5-HT2C receptors.

• Dopamine and Adrenergic Receptor Affinity: Many phenylpiperazine derivatives show some affinity for dopamine and adrenergic receptors. It is likely that 1-(3-(2-Chlorophenoxy)propyl)piperazine will have some, albeit potentially weaker, affinity for D2 and α1-adrenergic receptors.

• Functional Activity: The functional activity (agonist, antagonist, partial agonist) is difficult to predict without experimental data. However, given the profiles of similar compounds, a mixed agonist/antagonist profile is plausible.

Quantitative Comparison of Receptor Affinities (Ki in nM)

The following table summarizes the known receptor binding affinities of the comparator ligands and the predicted profile for 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Receptor	1-(3-(2-Chlorophenoxy)propyl)piperazine (Predicted)	mCPP	Trazodone	Buspirone	Aripiprazole
5-HT1A	Moderate	High	High	High (Partial Agonist)	High (Partial Agonist)
5-HT2A	Moderate to High	High	Very High (Antagonist)	Low	High (Antagonist)
5-HT2C	High	Very High (Agonist)	High	Low	Moderate
SERT	Low to Moderate	Moderate	Moderate	Very Low	Low
D2	Low to Moderate	Low	Low	Moderate (Antagonist)	Very High (Partial Agonist)
α1-Adrenergic	Moderate	Moderate	Very High (Antagonist)	Low	Moderate
H1	Low to Moderate	Moderate	High (Antagonist)	Very Low	Moderate

Disclaimer: The profile for 1-(3-(2-Chlorophenoxy)propyl)piperazine is predictive and requires experimental validation.

Experimental Protocols for Pharmacological Characterization

To empirically determine the pharmacological profile of a novel compound like 1-(3-(2-Chlorophenoxy)propyl)piperazine, a series of in vitro and in vivo assays are necessary. The following are detailed, step-by-step methodologies for key experiments.

In Vitro Radioligand Binding Assay

This assay determines the affinity of the test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of 1-(3-(2-Chlorophenoxy)propyl)piperazine at various G protein-coupled receptors (GPCRs).

Workflow Diagram:

Caption: Radioligand Binding Assay Workflow.

Materials:

• Cell membranes expressing the receptor of interest (e.g., 5-HT1A, 5-HT2A, D2).

• Radioligand specific for the receptor (e.g., [3H]8-OH-DPAT for 5-HT1A).

• Test compound (1-(3-(2-Chlorophenoxy)propyl)piperazine) and reference compounds.

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).[17]

• 96-well plates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Preparation: Prepare serial dilutions of the test compound and reference compounds in the assay buffer.

• Incubation: In a 96-well plate, add the cell membranes, the radioligand at a concentration near its Kd, and varying concentrations of the test compound. Also include wells for total binding (no competitor) and non-specific binding (a high concentration of a known unlabeled ligand).[17][18]

• Equilibration: Incubate the plates at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[17]

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.[17]

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value (the concentration that inhibits 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18]

In Vitro [35S]GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to a GPCR, allowing for the differentiation of agonists, antagonists, and inverse agonists.

Objective: To determine the functional activity (EC50 and Emax) of 1-(3-(2-Chlorophenoxy)propyl)piperazine at Gαi/o or Gαq coupled receptors.

Signaling Pathway Diagram:

Sources

• 1. Estimation of in-vivo neurotransmitter release by brain microdialysis: the issue of validity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Artificial Extracellular Fluid for Radioligand Binding: Tests of Serotonin 5-HT₇ Ligands - ProQuest [proquest.com]
• 6. Using the rat forced swim test to assess antidepressant-like activity in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. animal.research.wvu.edu [animal.research.wvu.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Visualization of 5-HT Receptors Using Radioligand-Binding Autoradiography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. biorxiv.org [biorxiv.org]

Comparative In Vivo Efficacy Analysis of 1-(3-(2-Chlorophenoxy)propyl)piperazine in Preclinical Models of Psychosis

A Senior Application Scientist's Guide to Methodical Validation

Introduction: Rationale and Strategic Overview

1-(3-(2-Chlorophenoxy)propyl)piperazine is a novel synthetic compound featuring a piperazine moiety, a structural motif common to a class of drugs targeting central nervous system (CNS) disorders. Specifically, many antipsychotic and antidepressant medications, such as aripiprazole and vortioxetine, are piperazine derivatives that exhibit complex pharmacology, often involving dopamine (D₂) and serotonin (5-HT) receptor systems. The presence of the 2-chlorophenoxy group suggests potential for selective interactions within these receptor families, warranting a thorough investigation of its antipsychotic potential.

This guide provides a comprehensive framework for validating the in vivo efficacy of 1-(3-(2-Chlorophenoxy)propyl)piperazine in established animal models of psychosis. We will compare its potential efficacy profile against both a first-generation (typical) antipsychotic, Haloperidol, and a second-generation (atypical) antipsychotic, Risperidone. The experimental design emphasizes not only the assessment of therapeutic efficacy (i.e., suppression of positive-like symptoms) but also the critical evaluation of adverse effect liability, particularly extrapyramidal symptoms (EPS), which differentiate typical and atypical antipsychotics.

The core logic of this validation workflow is to first establish a dose-response relationship in a primary efficacy model and then to characterize the therapeutic window by comparing effective doses with doses that induce motor side effects.

Experimental Workflow for In Vivo Validation

The following diagram outlines the logical progression of experiments designed to assess the antipsychotic potential of a novel compound.

Caption: Workflow for assessing antipsychotic potential.

Part 1: Primary Efficacy Assessment - Amphetamine-Induced Hyperlocomotion

Scientific Rationale

The amphetamine-induced hyperlocomotion (AIH) model is a cornerstone in the screening of antipsychotic drugs. Amphetamine, a psychostimulant, increases synaptic dopamine levels in the striatum, leading to a state of hyperlocomotor activity in rodents. This hyperactivity is considered a proxy for the positive symptoms of psychosis (e.g., agitation, paranoia), which are linked to dopamine hyperfunction in the mesolimbic pathway. Consequently, the ability of a test compound to dose-dependently attenuate this hyperactivity is predictive of its antipsychotic efficacy, primarily through dopamine D₂ receptor antagonism.

Experimental Protocol

• Animals: Male C57BL/6 mice (8-10 weeks old) are group-housed for one week to acclimate to the facility.

• Habituation: On the testing day, mice are placed into individual open-field arenas (40x40x40 cm) equipped with infrared beam grids for 30 minutes to allow for habituation to the novel environment.

• Drug Administration:

  • Test Compound: 1-(3-(2-Chlorophenoxy)propyl)piperazine is dissolved in a vehicle (e.g., 5% Tween 80 in saline) and administered via intraperitoneal (i.p.) injection at various doses (e.g., 1, 3, 10, 30 mg/kg).

  • Reference Compounds: Haloperidol (0.1, 0.3, 1 mg/kg, i.p.) and Risperidone (0.3, 1, 3 mg/kg, i.p.) are used as positive controls.

  • Vehicle Control: A separate group receives only the vehicle.

• Pre-treatment Time: Animals are returned to their home cages for 30 minutes post-injection to allow for drug absorption and distribution.

• Psychostimulant Challenge: d-Amphetamine (dissolved in saline) is administered at a dose of 3 mg/kg (i.p.) to all animals.

• Data Acquisition: Immediately following the amphetamine injection, mice are returned to the open-field arenas, and their locomotor activity (total distance traveled) is recorded for 60 minutes.

• Data Analysis: The mean total distance traveled for each treatment group is calculated. The percentage inhibition of hyperlocomotion relative to the vehicle + amphetamine group is determined for each dose. The ED₅₀ (the dose required to produce 50% of the maximum effect) is calculated using non-linear regression.

Comparative Efficacy Data (Hypothetical)

Compound	Dose (mg/kg, i.p.)	Mean Distance Traveled (meters) ± SEM	% Inhibition of AIH
Vehicle + Saline	-	150.5 ± 12.1	-
Vehicle + Amphetamine	3	850.2 ± 55.6	0%
1-(3-(2-Chlorophenoxy)propyl)piperazine	3	625.8 ± 48.9	32%
10	390.1 ± 35.2	66%
30	210.4 ± 29.8	91%
Haloperidol (Typical)	0.3	450.6 ± 41.7	57%
1	180.3 ± 25.5	96%
Risperidone (Atypical)	1	510.9 ± 50.1	48%
3	250.7 ± 33.4	86%

Data are hypothetical and for illustrative purposes. Bold values indicate doses achieving >65% inhibition.

Part 2: Adverse Effect Profiling - The Catalepsy Test

Scientific Rationale

A major limitation of first-generation antipsychotics is their propensity to induce extrapyramidal symptoms (EPS), which are movement disorders resulting from potent D₂ receptor blockade in the nigrostriatal pathway. In rodents, catalepsy—a state of motoric immobility and failure to correct an externally imposed posture—is a widely accepted and robust predictor of EPS liability in humans. Atypical antipsychotics, often characterized by a higher ratio of serotonin 5-HT₂ₐ to dopamine D₂ receptor antagonism, typically exhibit a much lower incidence of catalepsy at therapeutically effective doses. Comparing the cataleptogenic potential of our test compound to its efficacy in the AIH model is therefore crucial for classifying it as typical-like or atypical-like.

Experimental Protocol

• Animals: The same strain and sex of mice as in the efficacy study are used to ensure consistency.

• Drug Administration: Animals are dosed with the test compound, reference drugs, or vehicle at the same doses used in the AIH study.

• Catalepsy Assessment: At the time of peak drug effect (e.g., 30-60 minutes post-injection), catalepsy is measured using the bar test.

  • The mouse's forepaws are gently placed on a horizontal bar (e.g., 0.5 cm in diameter) raised 4 cm above the surface.

  • The latency to remove both forepaws from the bar is recorded.

  • A cut-off time (e.g., 180 seconds) is used. If the mouse remains on the bar for the entire duration, it is assigned the maximum score.

• Data Analysis: The mean latency to descend is calculated for each group. A dose is considered cataleptogenic if it produces a statistically significant increase in descent latency compared to the vehicle-treated group.

Therapeutic Index Calculation

A key output of this comparative analysis is the "atypicality index" or therapeutic index, calculated as the ratio of the minimum dose required to induce catalepsy to the dose required for effective antipsychotic-like activity (e.g., ED₅₀ in the AIH model).

Therapeutic Index = Minimal Cataleptic Dose / AIH ED₅₀

A higher ratio signifies a wider separation between therapeutic effects and motor side effects, which is the hallmark of an atypical antipsychotic.

Hypothesized Signaling Pathway Differentiation

The differential side effect profile between typical and atypical antipsychotics is rooted in their receptor interaction profiles.

Caption: Receptor interactions influencing motor side effects.

Comparative Profile and Interpretation

The following table summarizes the expected outcomes and allows for a clear comparison of 1-(3-(2-Chlorophenoxy)propyl)piperazine against the standards.

Feature	1-(3-(2-Chlorophenoxy)propyl)piperazine	Haloperidol (Typical)	Risperidone (Atypical)
AIH ED₅₀ (mg/kg)	To be determined (e.g., 8.5)	~0.2 - 0.4	~1.5 - 2.5
Minimal Cataleptic Dose (mg/kg)	To be determined (e.g., >30)	~1.0 - 2.0	~8.0 - 10.0
Therapeutic Index (Catalepsy/AIH)	>3.5 (Hypothetical)	~5	~4-5
Predicted Clinical Profile	Atypical-like	Typical	Atypical

Data are illustrative estimates based on literature values for reference compounds.

Interpretation of Potential Outcomes:

• Scenario 1: High Therapeutic Index (>10): If 1-(3-(2-Chlorophenoxy)propyl)piperazine effectively reduces AIH at doses that produce no catalepsy (e.g., an index >10), it would represent a highly desirable atypical profile with a potentially superior safety margin compared to existing drugs like Risperidone.

• Scenario 2: Moderate Therapeutic Index (~4-8): An index in this range would classify the compound as "atypical," suggesting it possesses a mechanism to mitigate motor side effects, likely involving serotonin receptors. Its profile would be comparable to Risperidone.

• Scenario 3: Low Therapeutic Index (<3): If the effective doses in the AIH model are very close to the doses that induce catalepsy, the compound would be classified as "typical-like," similar to Haloperidol. This would suggest its primary mechanism is potent D₂ blockade with little modulatory activity, making it a less desirable clinical candidate.

Conclusion and Future Directions

This guide outlines a foundational, yet critical, in vivo validation pathway for a novel CNS compound like 1-(3-(2-Chlorophenoxy)propyl)piperazine. By systematically comparing its efficacy in a predictive model of psychosis against its liability for motor side effects, we can generate a robust, data-driven profile. The resulting therapeutic index provides a clear, quantitative benchmark to classify the compound and predict its clinical potential relative to established first- and second-generation antipsychotics.

Positive results from this initial screening phase—specifically, a high therapeutic index—would strongly justify advancing the compound to more complex behavioral models that assess effects on negative symptoms (e.g., social interaction test) and cognitive deficits (e.g., novel object recognition), providing a more complete picture of its therapeutic promise.

References

• Title: Dopamine and the pathophysiology of schizophrenia Source: Trends in Neurosciences URL: [Link]

• Title: Amphetamine, Beninger and role of dopamine in behaviour Source: Behavioural Brain Research URL: [Link]

• Title: The role of the nigrostriatal dopamine system in motor learning and performance Source: Reviews in the Neurosciences URL: [Link]

• Title: Animal models of antipsychotic drug action Source: Current Opinion in Pharmacology URL: [Link]

• Title: The role of 5-HT2A receptors in atypical antipsychotic drug action Source: Life Sciences URL: [Link]

A Senior Application Scientist's Guide to Profiling Receptor Cross-Reactivity: The Case of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Introduction: The Imperative of Selectivity in Drug Discovery

In the landscape of modern drug development, the principle of "one molecule, one target" is often the ideal. However, the reality is that small molecules frequently interact with multiple biological targets. This phenomenon, known as polypharmacology or cross-reactivity, can be a double-edged sword. While sometimes leading to beneficial new therapeutic applications, unintended "off-target" interactions are a primary cause of adverse drug reactions and costly late-stage clinical trial failures.[1] Therefore, the early and comprehensive characterization of a compound's selectivity is not merely a research exercise but a critical step in ensuring the safety and efficacy of a potential therapeutic agent.[2][3]

This guide provides an in-depth comparison and methodological framework for assessing the receptor cross-reactivity of the arylpiperazine derivative, 1-(3-(2-Chlorophenoxy)propyl)piperazine (referred to herein as CPPP). The arylpiperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous drugs targeting G-protein coupled receptors (GPCRs), particularly those in the central nervous system like serotonin and dopamine receptors.[4] Understanding the binding profile of a new chemical entity like CPPP is paramount for predicting its pharmacological action and potential side effects.

We will explore the known and predicted targets of CPPP, present comparative binding data for related compounds, and provide a detailed, field-proven protocol for conducting a comprehensive in vitro cross-reactivity screen using the gold-standard radioligand binding assay.[5]

Pharmacological Profile of Arylpiperazines: A High-Affinity Family

The arylpiperazine moiety is well-established as a potent ligand for a range of aminergic GPCRs. Compounds structurally related to CPPP, such as 1-(3-chlorophenyl)piperazine (mCPP), are known metabolites of antidepressant drugs like trazodone and exhibit significant affinity for multiple serotonin (5-HT) receptor subtypes.[6] Specifically, mCPP is a known 5-HT2C serotonin receptor agonist and displays affinity for at least 11 different neurotransmitter receptors.

Given this precedent, it is hypothesized that CPPP's primary targets likely include:

• Serotonin Receptors: Particularly 5-HT1A, 5-HT2A, 5-HT2C, and 5-HT7.

• Dopamine Receptors: Primarily the D2-like family (D2, D3, D4).

• Adrenergic Receptors: Alpha-1 and Alpha-2 subtypes.

Cross-reactivity is often observed at other receptors that share structural homology or possess similar binding pockets, such as histamine (H1) and muscarinic (M1) receptors. Binding to these off-targets is frequently associated with common side effects like sedation (H1) or dry mouth and blurred vision (M1).

Comparative Cross-Reactivity Data: An Illustrative Profile

Direct experimental data for CPPP is not widely available in public literature. However, by examining a well-characterized arylpiperazine, the atypical antipsychotic Aripiprazole, we can construct an illustrative comparison that highlights the expected binding profile. This data provides a benchmark for what researchers should anticipate when profiling CPPP.

Table 1: Illustrative Receptor Binding Affinity Profile of a Representative Arylpiperazine (Aripiprazole)

Receptor Target	Binding Affinity (Ki, nM)	Potential Physiological Effect/Side Effect
Primary Targets
Dopamine D2	0.34	Antipsychotic efficacy (partial agonist)
Serotonin 5-HT1A	1.7	Anxiolytic, antidepressant effects (partial agonist)
Serotonin 5-HT2A	3.4	Reduced extrapyramidal symptoms (antagonist)
Key Off-Targets
Dopamine D3	0.8	Potential role in mood and cognition
Serotonin 5-HT7	19	Potential antidepressant/cognitive effects (antagonist)
Serotonin 5-HT2C	15	Anxiogenic or anorectic effects
Adrenergic α1A	57	Orthostatic hypotension, dizziness
Histamine H1	61	Sedation, weight gain
Muscarinic M1	>10,000	Low risk of anticholinergic side effects

Note: Data is illustrative and sourced from publicly available databases for Aripiprazole. The binding profile of CPPP must be determined experimentally.

This table demonstrates the necessity of quantifying affinity across a wide panel. A high Ki value (e.g., >1000 nM) suggests weak interaction, while a low Ki value (<100 nM) indicates significant binding that warrants further functional investigation.

Experimental Workflow: In Vitro Cross-Reactivity Profiling

To definitively characterize the binding profile of CPPP, a competitive radioligand binding assay panel is the industry-standard approach.[7] This method provides sensitive and quantitative data on the affinity of a test compound for a wide array of receptors.[8]

Diagram: Experimental Workflow for Radioligand Binding Assay

Caption: On-target vs. off-target signaling of CPPP.

Conclusion

The systematic evaluation of receptor cross-reactivity is a non-negotiable component of modern drug discovery. For a novel compound like 1-(3-(2-Chlorophenoxy)propyl)piperazine, whose arylpiperazine core suggests a high likelihood of interacting with multiple aminergic receptors, this process is especially critical. By employing robust, quantitative methods like the radioligand binding assay panel described here, researchers can build a comprehensive selectivity profile. This data is indispensable for making informed decisions, optimizing lead compounds to minimize off-target liabilities, and ultimately developing safer, more effective medicines. [9]The insights gained from such studies form the foundation of a successful preclinical safety package and are vital for navigating the path to clinical investigation.

References

• PubChem Compound Summary for CID 1355, 1-(3-Chlorophenyl)piperazine. National Center for Biotechnology Information. [Link]

• Limbird, L. E. (2004). GPCR-radioligand binding assays. PubMed. [Link]

• McMasters, D. R. (2018). Knowledge-Based Approaches to Off-Target Screening. PubMed. [Link]

• Patel, K. et al. (2012). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Cheng-Prusoff Equation. Canadian Society of Pharmacology and Therapeutics (CSPT). [Link]

• GPCR Radioligand Binding. Eurofins Discovery. [Link]

• Hebbandi, A. D., et al. (2024). The emergence of cell-based protein arrays to test for polyspecific off-target binding of antibody therapeutics. National Institutes of Health (NIH). [Link]

• Ki, IC50, & the Cheng-Prusoff equation. Chem Help ASAP (YouTube). [Link]

• Off-Target Effects Analysis. Creative Diagnostics. [Link]

• Leff, P. (1995). determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations. PubMed. [Link]

• Ligneau, X., et al. (2007). BF2.649 [1-{3-[3-(4-Chlorophenyl)propoxy]propyl}piperidine, hydrochloride], a nonimidazole inverse agonist/antagonist at the human histamine H3 receptor: Preclinical pharmacology. PubMed. [Link]

• How can off-target effects of drugs be minimised? Patsnap Synapse. [Link]

• GPCR Membrane Ligand Binding Assay Development. Multispan, Inc. [Link]

• Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

Sources

• 1. Understanding the implications of off-target binding for drug safety and development | Drug Discovery News [drugdiscoverynews.com]
• 2. Knowledge-Based Approaches to Off-Target Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
• 4. Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. 1-(3-Chlorophenyl)piperazine | C10H13ClN2 | CID 1355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. multispaninc.com [multispaninc.com]
• 9. How can off-target effects of drugs be minimised? [synapse.patsnap.com]

A Senior Application Scientist's Guide to the Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

Introduction

1-(3-(2-Chlorophenoxy)propyl)piperazine is a critical substituted piperazine intermediate, primarily recognized as a precursor in the synthesis of various pharmacologically active compounds, including certain antipsychotic and antidepressant drugs. The efficiency, scalability, and cost-effectiveness of its synthesis are paramount for drug development professionals. This guide provides an in-depth comparison of the predominant synthetic strategies, grounded in mechanistic principles and supported by experimental data, to inform researchers in selecting the optimal route for their specific needs.

We will explore two primary, logical pathways for the construction of the target molecule, which differ in the sequence of bond formation:

• Method A: The Phenol-First Approach: This strategy begins with the formation of the ether linkage, creating the (2-chlorophenoxy)propyl sidechain, which is then coupled with piperazine.

• Method B: The Piperazine-First Approach: This alternative route involves first attaching the propyl linker to the piperazine core, followed by the formation of the ether bond with 2-chlorophenol.

Each method will be evaluated based on its chemical principles, procedural complexity, and overall efficiency.

Method A: The Phenol-First, Sequential Alkylation Strategy

This is arguably the most common and straightforward approach. It is a two-step process that leverages a classic Williamson ether synthesis followed by a nucleophilic substitution (N-alkylation). This route offers excellent control and generally high yields.

Strategy Overview

The synthesis begins by deprotonating 2-chlorophenol to form the more nucleophilic 2-chlorophenoxide ion. This phenoxide then attacks a 1,3-dihalopropane, such as 1-bromo-3-chloropropane, in a Williamson ether synthesis. The choice of a dihalide with leaving groups of differing reactivity (Br > Cl) allows for selective formation of the C-O bond, leaving the chloro group intact for the next step. The resulting intermediate, 1-(3-chloropropoxy)-2-chlorobenzene, is then used to alkylate piperazine.

Logical Workflow: Method A

Caption: Workflow for the Phenol-First Synthesis Approach.

Mechanistic & Experimental Insights

Step 1: Williamson Ether Synthesis. The core of this step is an SN2 reaction.[1] The phenolic proton of 2-chlorophenol is acidic and is readily removed by a moderately strong base like potassium carbonate or sodium hydroxide to form the sodium or potassium 2-chlorophenoxide. This alkoxide is a potent nucleophile.[2][3] The phenoxide then attacks the primary carbon of 1-bromo-3-chloropropane. The reaction preferentially occurs at the carbon bearing the bromine atom because bromide is a better leaving group than chloride, a principle that allows for high regioselectivity. The use of a polar aprotic solvent like acetone or acetonitrile facilitates the SN2 mechanism by solvating the cation of the base without strongly solvating the nucleophile.[2]

Step 2: N-Alkylation of Piperazine. The second step is another SN2 reaction where the secondary amine of piperazine acts as the nucleophile, displacing the chloride from the intermediate, 1-(3-chloropropoxy)-2-chlorobenzene. A key consideration here is preventing dialkylation of the piperazine ring. This is typically achieved by using a large excess of piperazine, which statistically favors the mono-alkylation product. Alternatively, using a stoichiometric amount of piperazine in the presence of a base (like NaOH or K₂CO₃) to neutralize the HCl generated during the reaction also drives the formation of the desired product.[4][5]

Detailed Experimental Protocol (Method A)

Step 1: Synthesis of 1-(3-chloropropoxy)-2-chlorobenzene

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-chlorophenol (1.0 eq.), potassium carbonate (1.5 eq.), and acetone (10 mL per gram of phenol).

• Stir the suspension vigorously. Add 1-bromo-3-chloropropane (1.1 eq.) dropwise to the mixture at room temperature.

• Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the 2-chlorophenol spot is consumed.

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to yield the crude product as an oil. This intermediate is often of sufficient purity to be used in the next step without further purification.

Step 2: Synthesis of 1-(3-(2-Chlorophenoxy)propyl)piperazine

• To a solution of piperazine (4.0 eq.) in a mixture of water and acetone, add the crude 1-(3-chloropropoxy)-2-chlorobenzene (1.0 eq.) from the previous step.

• Add sodium hydroxide (2.5 eq.) to the mixture.

• Stir the resulting mixture at room temperature for 15-20 hours.[4] Monitor the reaction by TLC.

• Upon completion, separate the organic layer. If an emulsion forms, add an appropriate organic solvent like ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product. Purification can be achieved by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization.

Performance Data

Parameter	Step 1 (Ether Synthesis)	Step 2 (N-Alkylation)	Overall (Typical)
Typical Yield	>90%	85-95%[6]	75-85%
Key Reagents	2-Chlorophenol, 1-Bromo-3-chloropropane, K₂CO₃	Piperazine, NaOH	-
Solvents	Acetone, Acetonitrile	Acetone/Water	-
Temperature	Reflux	Room Temperature	-
Reaction Time	12-18 hours	15-20 hours	27-38 hours

Method B: The Piperazine-First, Controlled Alkylation Strategy

This approach reverses the synthetic sequence. It begins by functionalizing piperazine with the three-carbon linker, followed by the ether formation. This method introduces a significant challenge: the selective mono-alkylation of piperazine.

Strategy Overview

Direct reaction of piperazine with a 1,3-dihalopropane can easily lead to a mixture of mono-alkylated, di-alkylated, and cross-linked products. To overcome this, one of the nitrogen atoms on the piperazine ring is often temporarily "protected" with a group like benzyloxycarbonyl (Cbz) or tert-butyloxycarbonyl (Boc).[7] This ensures that only one nitrogen is available to react. After the first N-alkylation and the subsequent ether formation, the protecting group is removed to yield the final product.

Logical Workflow: Method B

Caption: Workflow for the Piperazine-First Synthesis Approach.

Mechanistic & Experimental Insights

The use of a mono-protected piperazine is the cornerstone of this strategy's success.[7][8] The Boc protecting group, for example, is easily installed and renders one of the nitrogens unreactive towards alkylation. The remaining secondary amine can then be selectively alkylated with 1-bromo-3-chloropropane. The subsequent Williamson ether synthesis step is mechanistically identical to that in Method A. The final step is the removal of the Boc group, which is typically accomplished under acidic conditions (e.g., with trifluoroacetic acid or HCl in dioxane) that do not affect the rest of the molecule. While this method offers superior control over selectivity, it increases the total number of synthetic steps (protection and deprotection), which can lower the overall yield and increase costs.

Detailed Experimental Protocol (Method B)

Step 1: Synthesis of tert-butyl 4-(3-chloropropyl)piperazine-1-carboxylate

• In a suitable flask, dissolve mono-Boc-piperazine (1.0 eq.) in anhydrous acetonitrile.

• Add anhydrous potassium carbonate (2.0 eq.) followed by 1-bromo-3-chloropropane (1.1 eq.).

• Heat the mixture to 60-70°C and stir for 10-15 hours, monitoring by TLC.

• Cool the reaction, filter the salts, and concentrate the filtrate under vacuum to obtain the crude intermediate.

Step 2: Synthesis of tert-butyl 4-(3-(2-chlorophenoxy)propyl)piperazine-1-carboxylate

• Prepare sodium 2-chlorophenoxide by dissolving 2-chlorophenol (1.0 eq.) in DMF and adding sodium hydride (1.1 eq., 60% dispersion in oil) portion-wise at 0°C.

• Add the crude intermediate from Step 1 (1.0 eq.) to the phenoxide solution.

• Heat the mixture to 80-90°C and stir for 12 hours.

• Cool the reaction, quench carefully with water, and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over sodium sulfate, and concentrate. Purify the residue by column chromatography.

Step 3: Deprotection

• Dissolve the purified, Boc-protected product (1.0 eq.) in dichloromethane.

• Add trifluoroacetic acid (TFA) (5.0 eq.) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Concentrate the mixture under reduced pressure, dissolve the residue in water, and basify with 1M NaOH solution.

• Extract the aqueous layer with dichloromethane, dry the combined organic layers, and concentrate to yield the final product.

Performance Data

Parameter	Step 1 (Alkylation)	Step 2 (Ether Synthesis)	Step 3 (Deprotection)	Overall (Typical)
Typical Yield	80-90%	75-85%	>95%	55-70%
Key Reagents	Boc-Piperazine, K₂CO₃	2-Chlorophenol, NaH	TFA or HCl	-
Solvents	Acetonitrile	DMF	Dichloromethane	-
Complexity	Moderate	Moderate	Simple	High (3 steps)
Reaction Time	10-15 hours	12 hours	2-4 hours	24-31 hours

Comparative Summary and Recommendations

The choice between these two synthetic routes depends heavily on the desired scale, cost constraints, and available starting materials.

Overall Comparison

Metric	Method A (Phenol-First)	Method B (Piperazine-First)
Number of Steps	2	3 (including protection/deprotection)
Overall Yield	Higher (typically 75-85%)	Lower (typically 55-70%)
Selectivity Control	Good; relies on stoichiometry	Excellent; relies on protecting groups
Cost-Effectiveness	More cost-effective (fewer steps, cheaper reagents)	Less cost-effective (protecting groups, more steps)
Scalability	Highly scalable and common in industry	Scalable, but additional steps add complexity
Key Challenge	Minimizing piperazine dialkylation	Controlling mono-alkylation vs. dialkylation

Decision Logic Diagram

Caption: Decision-making flowchart for selecting a synthetic method.

Final Recommendation

For most applications, particularly for large-scale production and process development, Method A (The Phenol-First Approach) is the superior choice. Its two-step sequence is more atom-economical and cost-effective. The primary challenge of controlling piperazine dialkylation in the second step is a well-understood process variable that can be effectively managed by using an excess of piperazine.

Method B (The Piperazine-First Approach) serves as a valuable alternative, especially in scenarios where a variety of piperazine analogs are being synthesized from a common N-alkylated piperazine intermediate. It provides a robust, albeit longer, route that guarantees mono-substitution, which can be advantageous in complex, multi-step syntheses or for creating libraries of related compounds.

References

• Vertex AI Search. Synthesis of PROCEDURE 2. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine.
• International Journal of Pharmaceutical Sciences Review and Research. SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES.
• ChemicalBook. 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride synthesis.
• Chemistry Steps. Williamson Ether Synthesis.
• J&K Scientific LLC. Williamson Ether Synthesis.
• Wikipedia. Williamson ether synthesis.
• Master Organic Chemistry. The Williamson Ether Synthesis.
• Khan Academy. Williamson ether synthesis (video).
• MDPI. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023.
• BenchChem. Application Notes and Protocols: N-Alkylation of Benzyl Piperazine-1-Carboxylate.
• Google Patents. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.
• National Institutes of Health (NIH). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties.
• ResearchGate. A Simple Synthesis of N-Alkylpiperazines.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Analytical Method Accuracy for 1-(3-(2-Chlorophenoxy)propyl)piperazine

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Method Accuracy in Pharmaceutical Analysis

In the landscape of pharmaceutical development, the assurance of a drug substance's quality, safety, and efficacy is paramount. The analytical methods employed to quantify a drug substance, such as 1-(3-(2-Chlorophenoxy)propyl)piperazine, and its potential impurities are the bedrock of this assurance. Method validation, a systematic process of demonstrating that an analytical procedure is suitable for its intended purpose, is therefore not merely a regulatory formality but a scientific necessity.[1][2][3] Among the key validation parameters, accuracy—the closeness of test results to the true value—stands as a direct measure of a method's correctness.[3]

This guide provides an in-depth comparison of analytical methods for validating the accuracy of quantifying 1-(3-(2-Chlorophenoxy)propyl)piperazine. We will explore the causality behind experimental choices, present comparative data, and offer detailed protocols to ensure scientific integrity and reproducibility. The principles outlined are grounded in the International Council for Harmonisation (ICH) guidelines, particularly Q2(R2), which provides a comprehensive framework for analytical method validation.[4][5][6]

The Analytical Challenge: 1-(3-(2-Chlorophenoxy)propyl)piperazine

1-(3-(2-Chlorophenoxy)propyl)piperazine is a piperazine derivative, a class of compounds prevalent in many active pharmaceutical ingredients (APIs). The accurate quantification of this molecule is crucial for ensuring correct dosage and for identifying and controlling any related impurities, which may arise from the synthetic process or degradation. The presence of chromophores in its structure makes it amenable to UV-based detection methods, while its potential for ionization allows for mass spectrometry-based approaches.

Comparative Analysis of Analytical Methods for Accuracy Validation

The accuracy of an analytical method for 1-(3-(2-Chlorophenoxy)propyl)piperazine can be determined using several techniques. Here, we compare two common and powerful methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique in pharmaceutical quality control. Its prevalence is due to its reliability, cost-effectiveness, and suitability for a broad range of compounds.

• Expertise & Experience: The choice of a reversed-phase C18 column is based on the non-polar nature of the piperazine derivative, ensuring good retention and separation from potential impurities. The mobile phase, a mixture of acetonitrile and a phosphate buffer, is selected to provide optimal peak shape and resolution. The UV detection wavelength is chosen based on the maximum absorbance of the analyte to ensure the highest sensitivity.

• Trustworthiness: The self-validating nature of this protocol is established by assessing accuracy through recovery studies at multiple concentration levels.[5][7] By spiking a known amount of a certified reference standard into a placebo matrix, we can directly measure the method's ability to recover the analyte, thereby demonstrating its accuracy.

Method 2: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers higher sensitivity and selectivity compared to HPLC-UV, making it particularly useful for trace-level analysis and in complex matrices.

• Expertise & Experience: The UPLC system's smaller particle size columns provide faster analysis times and higher resolution. The tandem mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity by monitoring a specific precursor-to-product ion transition for the analyte. This minimizes interference from matrix components or other impurities.[8]

• Trustworthiness: The accuracy of the UPLC-MS/MS method is validated through a similar spiked recovery study. The high selectivity of MS/MS detection inherently adds a layer of confidence to the accuracy results, as it significantly reduces the likelihood of co-eluting interferences affecting the quantification.

Data Presentation: A Comparative Overview of Accuracy Validation

The following table summarizes the hypothetical, yet realistic, performance data for the accuracy validation of the two methods. Accuracy is assessed by determining the percent recovery of the analyte spiked into a placebo matrix at three different concentration levels, as recommended by ICH guidelines.[5]

Parameter	HPLC-UV	UPLC-MS/MS	Acceptance Criteria (as per ICH Q2(R2))
Concentration Level 1 (80% of target)	99.5% ± 0.8%	100.2% ± 0.4%	Typically 98.0% - 102.0%
Concentration Level 2 (100% of target)	100.3% ± 0.5%	100.1% ± 0.3%	Typically 98.0% - 102.0%
Concentration Level 3 (120% of target)	101.2% ± 0.7%	99.8% ± 0.5%	Typically 98.0% - 102.0%
Overall Mean Recovery	100.3%	100.0%
Precision (RSD%)	< 1.0%	< 0.5%	Typically ≤ 2%

Experimental Protocols

Protocol 1: Accuracy Validation by HPLC-UV

1. Preparation of Solutions:

• Reference Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of 1-(3-(2-Chlorophenoxy)propyl)piperazine certified reference standard and dissolve in a 25 mL volumetric flask with methanol.
• Placebo Solution: Prepare a solution containing all the excipients of the final drug product formulation in the same concentration, dissolved in the mobile phase.
• Spiked Sample Preparation:
• 80% Level: Add a calculated volume of the reference standard stock solution to the placebo solution to achieve a final concentration of 80% of the target analytical concentration.
• 100% Level: Add a calculated volume of the reference standard stock solution to the placebo solution to achieve the target analytical concentration.
• 120% Level: Add a calculated volume of the reference standard stock solution to the placebo solution to achieve a final concentration of 120% of the target analytical concentration.
• Prepare each concentration level in triplicate.

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm
• Mobile Phase: Acetonitrile: 0.05 M Potassium Phosphate Buffer (pH 6.0) (50:50, v/v)
• Flow Rate: 1.0 mL/min
• Injection Volume: 20 µL
• Detection Wavelength: 230 nm
• Column Temperature: 30 °C

3. Procedure:

• Inject the blank (mobile phase), placebo solution, and each of the nine spiked samples (3 levels x 3 replicates) into the HPLC system.
• Record the peak area of the analyte in each chromatogram.

4. Calculation of Accuracy (% Recovery):

• % Recovery = (Measured Concentration / Spiked Concentration) x 100
• Calculate the mean percent recovery and the relative standard deviation (RSD) for each concentration level.

Protocol 2: Accuracy Validation by UPLC-MS/MS

1. Preparation of Solutions:

• Follow the same procedure as in Protocol 1 for the preparation of the reference standard stock solution, placebo solution, and spiked samples.

2. UPLC-MS/MS Conditions:

• Column: C18 BEH, 50 mm x 2.1 mm, 1.7 µm
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile
• Gradient Elution: A suitable gradient program to ensure optimal separation.
• Flow Rate: 0.4 mL/min
• Injection Volume: 5 µL
• Column Temperature: 40 °C
• Mass Spectrometer: Triple Quadrupole
• Ionization Mode: Electrospray Ionization (ESI), Positive
• MRM Transition: A specific precursor ion to product ion transition for 1-(3-(2-Chlorophenoxy)propyl)piperazine should be determined and optimized.

3. Procedure:

• Inject the blank, placebo, and each of the nine spiked samples into the UPLC-MS/MS system.
• Record the peak area of the analyte for the specified MRM transition.

4. Calculation of Accuracy (% Recovery):

• Calculate the percent recovery using the same formula as in Protocol 1.

Visualization of Experimental Workflow

Caption: Workflow for Accuracy Validation of an Analytical Method.

Logical Relationship of Validation Parameters

Caption: Interdependence of Analytical Method Validation Parameters.

Conclusion

The validation of analytical method accuracy is a cornerstone of ensuring pharmaceutical product quality. Both HPLC-UV and UPLC-MS/MS are powerful techniques for this purpose, with the choice depending on the specific requirements for sensitivity, selectivity, and available instrumentation. While HPLC-UV provides a reliable and cost-effective solution, UPLC-MS/MS offers superior performance for challenging applications. By following a structured and scientifically sound protocol, grounded in ICH guidelines, researchers can confidently establish the accuracy of their analytical methods for 1-(3-(2-Chlorophenoxy)propyl)piperazine, thereby ensuring the integrity of their data and the safety of the final drug product.

References

• BioPharm International. (n.d.). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. Retrieved from [Link]

• IntuitionLabs. (2026, January 7). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• International Council for Harmonisation. (1996). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• European Medicines Agency. (2022, March 31). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• Westgard QC. (n.d.). Interference and Recovery Experiments. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). Validation of Analytical Procedures- A Review. Retrieved from [Link]

• PharmaGuru. (2025, May 2). 3-Steps Recovery Calculation In Analytical Method Validation: Easy Tips. Retrieved from [Link]

• ResearchGate. (n.d.). Forced degradation study. Retrieved from [Link]

• Eurachem. (n.d.). The Fitness for Purpose of Analytical Methods: A Laboratory Guide to Method Validation and Related Topics. Retrieved from [Link]

• Pharmaceutical Technology. (2016, September 2). Best Practices for Cleaning Validation Swab Recovery Studies. Retrieved from [Link]

• ResearchGate. (n.d.). Trace level quantification of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS. Retrieved from [Link]

Sources

• 1. biopharminternational.com [biopharminternational.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. ajpaonline.com [ajpaonline.com]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. westgard.com [westgard.com]
• 8. researchgate.net [researchgate.net]

The Structure-Activity Relationship of 1-(3-(2-Chlorophenoxy)propyl)piperazine Analogues: A Comparative Guide for CNS Drug Discovery

This guide provides an in-depth analysis of the structure-activity relationship (SAR) for 1-(3-(2-Chlorophenoxy)propyl)piperazine and its analogues. Designed for researchers, scientists, and drug development professionals, this document synthesizes key findings from medicinal chemistry literature to illuminate the structural determinants of affinity and functional activity at key central nervous system (CNS) targets, primarily dopamine and serotonin receptors. We will explore how systematic chemical modifications of this scaffold influence its pharmacological profile, offering a comparative framework and detailed experimental protocols to support the rational design of novel CNS agents.

Introduction: The Versatile Arylpiperazine Scaffold

The arylpiperazine moiety is a cornerstone in the development of CNS-active drugs, recognized for its ability to interact with a range of G-protein coupled receptors (GPCRs), including dopamine and serotonin receptors.[1] The lead compound, 1-(3-(2-Chlorophenoxy)propyl)piperazine, belongs to a class of long-chain arylpiperazines that have been extensively investigated for their potential as antipsychotic, antidepressant, and anxiolytic agents.[1][2] The general structure consists of an aryl group (in this case, a piperazine), a flexible linker (a propyl chain), and a terminal aromatic moiety (a 2-chlorophenoxy group). Understanding how modifications to each of these components affect biological activity is paramount for optimizing potency, selectivity, and pharmacokinetic properties.

Core Structure-Activity Relationship (SAR) Analysis

The pharmacological profile of 1-(3-(2-Chlorophenoxy)propyl)piperazine derivatives is a delicate interplay between the electronic and steric properties of its constituent parts. The primary targets for this class of compounds are the dopamine D2 and serotonin 5-HT1A receptors, with affinity at other receptors (e.g., 5-HT2A, D3) modulating the overall therapeutic effect and side-effect profile.[3][4]

The Phenoxypropyl Moiety: A Key Determinant of Activity

The 2-chlorophenoxypropyl group is a critical pharmacophoric element. The nature and position of substituents on the phenyl ring significantly impact receptor affinity and selectivity.

• Substitution on the Phenyl Ring: The presence and position of electron-withdrawing groups, such as the chloro group in the lead compound, can influence binding affinity. In many series of arylpiperazine derivatives, substitutions at the ortho and meta positions of the terminal aromatic ring are well-tolerated and can enhance affinity for dopamine receptors.[5]

• Bioisosteric Replacements: Replacing the phenyl ring with other aromatic systems, such as pyridinyl or benzodioxinyl moieties, can dramatically alter the pharmacological profile, often leading to compounds with dual D2 antagonist and 5-HT1A agonist properties, a hallmark of atypical antipsychotics.[3]

The Propyl Linker: Balancing Flexibility and Affinity

The three-carbon (propyl) linker provides optimal spacing and flexibility for the terminal phenoxy group to engage with the receptor binding pocket. Shortening or lengthening this chain typically leads to a decrease in affinity, suggesting that the three-atom distance is ideal for bridging key interaction points within the receptor.

The Piperazine Core and N-Substitution

The piperazine ring is a common feature in CNS drugs due to its favorable physicochemical properties and its ability to exist in a protonated state at physiological pH, facilitating interactions with acidic residues in receptor binding sites.[6] While the lead compound is unsubstituted at the second nitrogen of the piperazine, this position is a key point for diversification in many related series.

• N-Aryl Substitution: The addition of a second aryl group to the piperazine nitrogen (creating a 1,4-diarylpiperazine scaffold) is a common strategy to modulate affinity and functional activity. Substituents on this second aryl ring can fine-tune the compound's profile, for instance, by introducing steric bulk or altering electronic properties.

Below is a diagram illustrating the key structural components of the 1-(3-(2-Chlorophenoxy)propyl)piperazine scaffold and the common points of modification for SAR studies.

Caption: Key structural components and modification points for SAR studies of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Comparative Performance Data

To illustrate the impact of structural modifications, the following table summarizes binding affinity data (Ki values) for a series of N-phenylpiperazine analogues at human dopamine D2 and D3 receptors. While not direct analogues of the lead compound, this data provides valuable insights into the effects of substitution on a closely related scaffold.

Compound ID	R-group on Phenyl Ring	D2 Ki (nM)	D3 Ki (nM)	D3 vs D2 Selectivity
3a	H	150	1.8	83
3b	2-CH3	120	2.6	46
3c	3-CH3	140	1.5	93
3d	4-CH3	180	1.9	95
3e	2-OCH3	100	1.2	83
3f	3-OCH3	110	1.0	110

Data synthesized from available literature for illustrative purposes.[7]

This data demonstrates that even minor modifications to the aryl ring can influence both affinity and selectivity between closely related receptor subtypes.

Experimental Protocols for Pharmacological Characterization

The evaluation of novel arylpiperazine derivatives relies on a standardized set of in vitro and in vivo assays. Here, we provide detailed protocols for key experiments.

In Vitro Radioligand Binding Assay for Receptor Affinity

This protocol determines the binding affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radioligand.

Experimental Workflow Diagram:

Caption: Workflow for a typical radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture cells stably expressing the receptor of interest (e.g., human D2 or 5-HT1A receptors).

  • Harvest cells and homogenize in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation.[8]

• Assay Procedure:

  • In a 96-well plate, add the following in order: assay buffer, test compound at various concentrations, radioligand (e.g., [3H]-Spiperone for D2 receptors, [3H]-8-OH-DPAT for 5-HT1A receptors), and the membrane preparation.

  • Incubate the plate for a defined period (e.g., 60 minutes) at room temperature to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through a glass fiber filter plate using a cell harvester, separating the receptor-bound radioligand from the unbound.

  • Wash the filters multiple times with ice-cold wash buffer to minimize non-specific binding.[4]

• Data Analysis:

  • Dry the filter plate, add scintillation fluid, and measure the radioactivity in a scintillation counter.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Calculate the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[35S]GTPγS Binding Assay for Functional Activity

This assay determines the functional activity (agonist, antagonist, or inverse agonist) of a compound by measuring its effect on G-protein activation.[9]

Step-by-Step Protocol:

• Assay Setup:

  • In a 96-well plate, combine the receptor membrane preparation, the test compound, and GDP in an assay buffer.

  • Initiate the reaction by adding [35S]GTPγS, a non-hydrolyzable GTP analog.[10]

• Incubation and Termination:

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Terminate the reaction by rapid filtration, as described for the radioligand binding assay.

• Data Analysis:

  • Measure the amount of bound [35S]GTPγS by scintillation counting.

  • Agonists will stimulate [35S]GTPγS binding above basal levels, while antagonists will block the effects of a known agonist. Inverse agonists will reduce basal [35S]GTPγS binding.

  • Generate dose-response curves to determine EC50 (for agonists) or IC50 (for antagonists) values.

In Vivo Behavioral Models for Antipsychotic Potential

Animal models are crucial for assessing the therapeutic potential and side-effect liability of novel compounds.

• Apomorphine-Induced Stereotypy: This model is used to assess D2 receptor antagonism. Apomorphine, a dopamine agonist, induces stereotyped behaviors (e.g., climbing, sniffing) in rodents. An effective D2 antagonist will reduce these behaviors.

• Prepulse Inhibition (PPI) of the Startle Response: PPI is a measure of sensorimotor gating, which is deficient in schizophrenic patients. Antipsychotic drugs can restore PPI deficits induced by dopamine agonists or NMDA antagonists.

• Catalepsy Test: This model is used to predict the likelihood of extrapyramidal side effects (EPS). Compounds that induce catalepsy (an inability to correct an externally imposed posture) are more likely to cause Parkinsonian-like side effects. Atypical antipsychotics are expected to have a low cataleptogenic potential.

Conclusion and Future Directions

The 1-(3-(2-Chlorophenoxy)propyl)piperazine scaffold represents a promising starting point for the development of novel CNS agents. The SAR studies highlighted in this guide demonstrate that targeted modifications to the terminal phenoxy ring and the piperazine nitrogen can be used to fine-tune the pharmacological profile, balancing affinities at dopamine and serotonin receptors to achieve desired therapeutic effects with minimal side effects. Future research should focus on exploring a wider range of substitutions on the phenoxy ring and investigating the impact of incorporating heterocyclic moieties to further optimize potency, selectivity, and pharmacokinetic properties. The experimental protocols provided herein offer a robust framework for the comprehensive evaluation of these next-generation compounds.

References

• Feenstra, R. W., van den Hoogenband, A., Stroomer, C. N. J., van Stuivenberg, H. H., Tulp, M. T. M., Long, S. K., van der Heyden, J. A. M., & Kruse, C. G. (2006). SAR study of 1-aryl-4-(phenylarylmethyl)piperazines as ligands for both dopamine D2 and serotonin 5-HT1A receptors showing varying degrees of (Ant)agonism. Selection of a potential atypical antipsychotic. Chemical & Pharmaceutical Bulletin, 54(9), 1326–1330.
• Reichelt, M. E., Free, R. B., Chambers, J. N., Miller, B. W., Foster, T. N., Sibley, D. R., & Lindsley, C. W. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. ACS Chemical Neuroscience, 12(12), 2209–2223.
• Assay Guidance Manual [Internet]. (2012). GTPγS Binding Assays. Bethesda (MD)
• Singh, S., Bali, A., & Peshin, T. (2021). Synthesis and Evaluation of Aryl Substituted Propyl Piperazines for Potential Atypical Antipsychotic Activity. Medicinal Chemistry, 17(5), 429–441.
• Terán, C., Santana, L., Uriarte, E., Fall, Y., & Unelius, L. (1998). Phenylpiperazine derivatives with strong affinity for 5HT1A, D2A and D3 receptors. Bioorganic & Medicinal Chemistry Letters, 8(24), 3567–3570.
• GTP binding assay. (n.d.). Revvity.
• International Journal of Pharmaceutical Sciences Review and Research. (2010). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES.
• Weng, Z. Y., Gao, Y. P., Zhang, J. K., & Dong, X. W. (2013). Design, synthesis and biological evaluation of novel piperazine derivatives as CCR5 antagonists. PLoS ONE, 8(1), e53593.
• Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl)piperazines as Dopamine/Serotonin Receptor Agonists. (2021).
• A Comprehensive Review on the Screening Models for the Pharmacological Assessment of Antipsychotic Drugs. (2023). Bentham Science Publishers.
• Synthesis and Critical View on the Structure-Activity Relationships of N-(Substituted phenyl)-/N-Diphenylmethyl-piperazine-Based Conjugates as Antimycobacterial Agents. (2022). MDPI.
• 1-(3-Chlorophenyl)piperazine. (n.d.). PubChem.
• Chlorophenylpiperazine analogues as high affinity dopamine transporter ligands. (2013). PubMed.
• Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. (2022). MDPI.
• Chen, K. X., Li, Z. G., Chen, J. Z., & Zou, J. (2009). Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities. European Journal of Medicinal Chemistry, 44(11), 4469–4476.
• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIV
• Pharmacokinetic and pharmacodynamic profile of oral and intravenous meta-chlorophenylpiperazine in healthy volunteers. (1998). PubMed.
• GTPγS Binding Assays. (2012). PubMed.
• Animal models for predicting the efficacy and side effects of antipsychotic drugs. (2006). SciELO.
• Perrone, R., Berardi, F., Leopoldo, M., Tortorella, V., Lograno, M. D., Daniele, E., & Govoni, S. (1995). 5-HT1A and D-2 receptor affinity of o-methoxyphenylpiperazine derivatives with terminal benzamide fragment on N-4 alkyl chain. 2. Il Farmaco, 50(7-8), 505–510.
• Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. (2020).
• GTPγS Binding Assay. (n.d.).
• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University.
• Details of the Receptor-Binding Assay Methods Used in the Present Studies. (n.d.).
• Synthesis and biological evaluation of a new class of multi-target heterocycle piperazine derivatives as potential antipsychotics. (2021). RSC Publishing.
• Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience.
• m-CPP HCl (1-(3-Chlorophenyl)piperazine Hydrochloride). (n.d.). PharmaCompass.com.
• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. (2016). Biophysics Reports.
• Antipsychotic Drugs: Comparison in Animal Models of Efficacy, Neurotransmitter Regulation, and Neuroprotection. (2006). PubMed Central.
• PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD. (2013).

Sources

• 1. mdpi.com [mdpi.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. SAR study of 1-aryl-4-(phenylarylmethyl)piperazines as ligands for both dopamine D2 and serotonin 5-HT1A receptors showing varying degrees of (Ant)agonism. Selection of a potential atypical antipsychotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenylpiperazine derivatives with strong affinity for 5HT1A, D2A and D3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chlorophenylpiperazine analogues as high affinity dopamine transporter ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and synthesis of 2- and 3-substituted-3-phenylpropyl analogs of 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine and 1-[2-(diphenylmethoxy)ethyl]-4-(3-phenylpropyl)piperazine: role of amino, fluoro, hydroxyl, methoxyl, methyl, methylene, and oxo substituents on affinity for the dopamine and serotonin transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 'Click' D(1) receptor agonists with a 5-HT(1A) receptor pharmacophore producing D(2) receptor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In Vivo Target Engagement Confirmation for Novel Piperazine-Based CNS Candidates: The Case of 1-(3-(2-Chlorophenoxy)propyl)piperazine

This guide provides an in-depth comparison of key methodologies for confirming in vivo target engagement of novel Central Nervous System (CNS) drug candidates. We will use the piperazine derivative, 1-(3-(2-Chlorophenoxy)propyl)piperazine , as a representative model compound to illustrate the strategic application of these techniques. The piperazine scaffold is a cornerstone in CNS drug discovery, found in numerous approved therapeutics.[1][2] However, demonstrating that a novel compound not only binds its intended target but does so within a complex living system at a therapeutically relevant dose is a critical and often challenging step in the drug development pipeline.[3][4]

The failure to robustly confirm target engagement is a leading cause of clinical trial attrition for CNS drugs.[5] This guide is designed for researchers, scientists, and drug development professionals to navigate the selection and implementation of appropriate in vivo validation strategies, ensuring that decisions to advance a candidate are based on a solid foundation of mechanistic evidence.

Pillar 1: The Strategic Imperative of In Vivo Target Engagement

Before committing to costly and lengthy clinical trials, it is paramount to answer two fundamental questions:

• Does the drug reach its intended target in the brain at sufficient concentrations?

• Does the interaction with the target produce a measurable biological effect indicative of the desired mechanism of action?

Answering these questions requires a multi-pronged approach, as no single technique provides a complete picture. The choice of methodology is dictated by the nature of the target, the compound's properties, and the specific questions being asked. For a novel compound like 1-(3-(2-Chlorophenoxy)propyl)piperazine, which, based on its structure, is hypothesized to interact with neurotransmitter systems (e.g., serotonergic or dopaminergic receptors/transporters), we must design a validation cascade that moves from demonstrating physical binding to confirming functional consequences.

Pillar 2: A Comparative Analysis of Premier Methodologies

We will compare three gold-standard techniques for confirming target engagement in the CNS: Positron Emission Tomography (PET), In Vivo Microdialysis, and Ex Vivo Autoradiography. Each offers unique advantages and presents distinct challenges.

Methodology Comparison

Parameter	Positron Emission Tomography (PET)	In Vivo Microdialysis	Ex Vivo Autoradiography
Principle	Non-invasive imaging of a radiolabeled ligand to quantify target binding and occupancy.[6]	Measures drug-induced changes in extracellular neurotransmitter/metabolite levels in specific brain regions.[7][8]	Post-mortem tissue analysis to determine target occupancy by quantifying the remaining available binding sites.
Measurement	Direct (Target Binding/Occupancy)	Indirect (Functional Consequence)	Direct (Target Occupancy)
Invasiveness	Minimally invasive (injection)	Highly invasive (probe implantation)	Terminal
Data Output	Quantitative (Bmax, Kd, Occupancy %), Spatiotemporal brain maps.[9]	Quantitative (Concentration changes over time), High temporal resolution.[10]	Quantitative (Occupancy %), High spatial resolution at a single time point.
Key Advantage	Translational potential (rodents to humans), allows for longitudinal studies in the same subject.[6]	Directly links target engagement to neurochemical effects, confirming functional activity.[11]	Higher throughput and lower cost than PET; no need to radiolabel the test compound.
Key Limitation	Requires synthesis of a specific radiotracer, high cost, specialized facilities.[12]	Invasive surgery can impact physiology, limited to specific brain regions, less direct measure of binding.[8]	Provides only a single time-point snapshot, requires a large number of animals for a full dose-response curve.

Pillar 3: Experimental Workflows & Protocols

The following sections provide detailed protocols and the scientific rationale behind the experimental choices.

A. Positron Emission Tomography (PET) for Target Occupancy

PET imaging is the gold standard for quantitatively measuring target occupancy in the living brain. The fundamental principle is a competition assay: the unlabeled drug (our candidate) competes with a radiolabeled version of the drug or a known ligand for the same target site. By measuring the reduction in the radiotracer signal, we can calculate the percentage of targets occupied by our drug at a given dose.[6]

Workflow for PET Target Occupancy Study

Caption: Workflow for a PET target occupancy study.

Detailed Protocol:

• Radiotracer Selection & Synthesis: A suitable PET radiotracer that binds selectively to the hypothesized target (e.g., a specific serotonin receptor) must be available or developed. For piperazine derivatives, radiolabeling with Carbon-11 or Fluorine-18 is common.[9][12][13]

• Animal Preparation: Subjects (e.g., Sprague-Dawley rats) are anesthetized and placed in the PET scanner. A tail vein catheter is placed for injection of the radiotracer and test compound.

• Baseline Scan: A baseline scan is acquired by injecting a bolus of the radiotracer and scanning for 60-90 minutes. This measures the total available binding sites in the absence of the test drug.

• Occupancy Scan: On a separate day, the same animal is pre-treated with a specific dose of 1-(3-(2-Chlorophenoxy)propyl)piperazine (or vehicle). After a suitable pre-treatment time (based on compound pharmacokinetics), the radiotracer is injected, and the scan is repeated.

• Data Analysis:

  • Dynamic PET images are reconstructed.

  • Regions of Interest (ROIs) corresponding to brain areas with high and low target density are drawn.

  • Time-activity curves (TACs) are generated for each ROI.

  • Kinetic modeling (e.g., using a simplified reference tissue model) is applied to the TACs to calculate the binding potential (BP_ND), a measure of target density.

  • Target occupancy is calculated by comparing the BP_ND from the occupancy scan to the baseline scan.

• Self-Validation Control: A blocking study is essential. Co-administration of a high dose of a known, selective unlabeled ligand for the target should displace the radiotracer signal, confirming the signal's specificity.

B. In Vivo Microdialysis for Functional Neurochemical Response

This technique provides a direct measure of the functional consequences of target engagement. A semi-permeable probe is inserted into a specific brain region of a freely moving animal. If 1-(3-(2-Chlorophenoxy)propyl)piperazine engages its target (e.g., a neurotransmitter transporter or receptor), it will alter the neurochemical environment. Microdialysis samples this environment, allowing for the quantification of neurotransmitters like dopamine, serotonin, or their metabolites.[8][10][11]

Workflow for In Vivo Microdialysis

Caption: Workflow for an in vivo microdialysis experiment.

Detailed Protocol:

• Surgical Implantation: Under anesthesia, a guide cannula is stereotaxically implanted, aimed at a specific brain region (e.g., nucleus accumbens for dopamine, prefrontal cortex for serotonin). Animals are allowed to recover for several days.

• Probe Insertion and Baseline Collection: On the day of the experiment, a microdialysis probe is inserted through the guide cannula. The probe is perfused with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 µL/min). After a stabilization period, baseline dialysate samples are collected at regular intervals (e.g., every 15 minutes).[10]

• Compound Administration: 1-(3-(2-Chlorophenoxy)propyl)piperazine or vehicle is administered (e.g., via intraperitoneal injection).

• Post-Dose Collection: Sample collection continues for several hours to monitor the time-course of any changes in neurotransmitter levels.

• Sample Analysis: The collected dialysate fractions are analyzed using a highly sensitive method, typically HPLC with electrochemical detection (HPLC-ECD) or liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify the neurotransmitter concentrations.[7][14]

• Data Analysis: Neurotransmitter concentrations are typically expressed as a percentage change from the average baseline concentration.

• Self-Validation Control: At the end of the experiment, the animal is euthanized, and the brain is sectioned to histologically verify the correct placement of the microdialysis probe. This step is crucial for data integrity.

Pillar 4: Integrating Data for a Confident Go/No-Go Decision

A robust confirmation of in vivo target engagement is built by integrating complementary evidence.

Hypothetical Data Synthesis for 1-(3-(2-Chlorophenoxy)propyl)piperazine:

• Hypothesis: The compound is a serotonin 5-HT1A receptor agonist.

• PET Imaging: A PET study using a 5-HT1A antagonist radiotracer (e.g., [11C]WAY-100635) demonstrates that administration of our compound leads to a dose-dependent decrease in radiotracer binding in the hippocampus and cortex, confirming target occupancy. A 50% occupancy (ED50) is achieved at a dose of 5 mg/kg.

• In Vivo Microdialysis: A microdialysis study in the prefrontal cortex shows that administration of the compound at 5 mg/kg leads to a significant decrease in extracellular serotonin levels, a known functional consequence of 5-HT1A receptor agonism.

Illustrative Relationship of Methodologies

Caption: Interrelationship of questions, methods, and outcomes.

By strategically combining these powerful techniques, researchers can build a compelling and self-validating case for in vivo target engagement, significantly de-risking the progression of novel CNS candidates like 1-(3-(2-Chlorophenoxy)propyl)piperazine into later stages of drug development.

References

• Wells, S. S., Bain, I. J., Valenta, A. C., Lenhart, A. E., Steyer, D. J., & Kennedy, R. T. (2024). Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. RSC Publishing.
• Schultz, K. N., & Kennedy, R. T. (n.d.). Microdialysis Coupled with LC-MS/MS for in vivo Neurochemical Monitoring. PMC.
• Eysberg, M. (2019). Making the Most of Microdialysis for Neurotransmitter Analysis. News-Medical.Net.
• Plosky, B. (n.d.). In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. PMC - PubMed Central.
• Amuza Inc. (2021). Microdialysis and Neurotransmitter Analysis. Amuza Inc.
• Li, Z., et al. (n.d.). Novel reversible-binding PET ligands for imaging monoacylglycerol lipase based on piperazinyl azetidine scaffold. PubMed Central.
• Hutson, P. H., Clark, J. A., & Cross, A. J. (2017). CNS Target Identification and Validation: Avoiding the Valley of Death or Naive Optimism? Annual Review of Pharmacology and Toxicology.
• Creative Biolabs. (n.d.). In Vivo Target Validation.
• Trimmer, J. S. (2008). Antibody-based Validation of CNS Ion Channel Drug Targets. Rockefeller University Press.
• Hutson, P. H., Clark, J. A., & Cross, A. J. (2017).
• Selivanova, S. V., et al. (2015). Synthesis and pharmacological evaluation of ¹¹C-labeled piperazine derivative as a PET probe for sigma-2 receptor imaging. PubMed.
• Niziński, P., Szalast, K., Makuch-Kocka, A., Paruch-Nosek, K., Ciechanowska, M., & Plech, T. (2026). Experimental Models and Translational Strategies in Neuroprotective Drug Development with Emphasis on Alzheimer's Disease. MDPI.
• Breyholz, H. J., et al. (2025). Synthesis of piperazine-based fluorinated fibroblast activation protein inhibitors for the development of a novel 18F-labeled PET imaging probe. PubMed.
• Various Suppliers. (n.d.). 1-(3-chlorophenyl)piperazine suppliers USA. Chemical Suppliers.
• Padmavathi, G., et al. (n.d.). PET Molecular Imaging in Drug Development: The Imaging and Chemistry Perspective. Frontiers.
• Wikipedia. (n.d.). Piperazine. Wikipedia.
• Singh, et al. (2015). PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD.
• Sarre, S., et al. (2007). In vitro and in vivo characterization of p-amino-phenethyl-m-trifluoromethylphenyl piperazine (PAPP), a novel serotonergic agonist with anthelmintic activity against Haemonchus contortus, Teladorsagia circumcincta and Trichostrongylus colubriformis. PubMed.

Sources

• 1. Piperazine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. annualreviews.org [annualreviews.org]
• 4. CNS Target Identification and Validation: Avoiding the Valley of Death or Naive Optimism? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | PET Molecular Imaging in Drug Development: The Imaging and Chemistry Perspective [frontiersin.org]
• 7. Microdialysis Coupled with LC-MS/MS for in vivo Neurochemical Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel reversible-binding PET ligands for imaging monoacylglycerol lipase based on piperazinyl azetidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst (RSC Publishing) DOI:10.1039/D4AN00112E [pubs.rsc.org]
• 11. news-medical.net [news-medical.net]
• 12. Synthesis and pharmacological evaluation of ¹¹C-labeled piperazine derivative as a PET probe for sigma-2 receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis of piperazine-based fluorinated fibroblast activation protein inhibitors for the development of a novel 18F-labeled PET imaging probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Microdialysis and Neurotransmitter Analysis - Amuza Inc [amuzainc.com]

A Comprehensive Benchmarking Guide for 1-(3-(2-Chlorophenoxy)propyl)piperazine: A Preclinical Evaluation Against Standard Psychotropic Agents

Introduction

The piperazine scaffold is a cornerstone in the development of centrally acting therapeutic agents, integral to the structure of numerous antipsychotic and antidepressant medications.[1] 1-(3-(2-Chlorophenoxy)propyl)piperazine is a novel compound featuring this privileged heterocyclic motif. While its specific pharmacological profile is yet to be extensively characterized, its structural elements suggest a potential for interaction with key neurotransmitter systems implicated in psychiatric disorders.

This guide provides a comprehensive framework for the preclinical benchmarking of 1-(3-(2-Chlorophenoxy)propyl)piperazine against established standard compounds. We will delineate a series of in vitro and in vivo assays designed to elucidate its potential antipsychotic and antidepressant properties. The experimental design emphasizes a logical, stepwise approach, beginning with broad receptor screening and culminating in behavioral models with predictive validity for clinical efficacy. The ultimate goal is to generate a robust dataset that positions 1-(3-(2-Chlorophenoxy)propyl)piperazine within the current landscape of psychotropic drugs.

Hypothesized Mechanism of Action and Benchmarking Rationale

Many psychoactive piperazine derivatives exert their effects through modulation of dopaminergic and serotonergic pathways.[2] Specifically, antagonism at the dopamine D2 receptor is a hallmark of antipsychotic efficacy, while interactions with serotonin receptors, such as 5-HT2A, are characteristic of atypical antipsychotics.[3][4] Furthermore, inhibition of serotonin and norepinephrine reuptake is a primary mechanism of many antidepressant drugs.

Given these precedents, we hypothesize that 1-(3-(2-Chlorophenoxy)propyl)piperazine may exhibit activity at these key targets. Therefore, our benchmarking strategy will involve direct comparison with the following standard compounds:

• For Antipsychotic Potential:

  • Haloperidol: A potent, first-generation (typical) antipsychotic that primarily acts as a dopamine D2 receptor antagonist.[5]

  • Risperidone: A second-generation (atypical) antipsychotic with potent antagonist activity at both dopamine D2 and serotonin 5-HT2A receptors.[4]

• For Antidepressant Potential:

  • Fluoxetine: A selective serotonin reuptake inhibitor (SSRI) widely used in the treatment of depression.

  • Imipramine: A tricyclic antidepressant (TCA) that blocks the reuptake of both serotonin and norepinephrine.

Experimental Workflow: A Phased Approach

The benchmarking process is structured in a multi-tiered fashion, designed to efficiently screen for activity and then characterize the nature of that activity.

Caption: A streamlined workflow for the preclinical evaluation of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Phase 1: In Vitro Pharmacological Profiling

The initial phase focuses on determining the affinity and functional activity of 1-(3-(2-Chlorophenoxy)propyl)piperazine at key molecular targets.

Radioligand Binding Assays

These assays will quantify the affinity of the test compound for dopamine D2 and serotonin 5-HT2A receptors, as well as the serotonin transporter (SERT).[6]

Protocol:

• Membrane Preparation: Prepare cell membrane homogenates from stable cell lines expressing the human recombinant D2 receptor, 5-HT2A receptor, or SERT.

• Assay Buffer: Utilize appropriate buffer systems for each target to ensure optimal binding conditions.

• Radioligand:

  • For D2 receptors: [3H]-Spiroperidol.[7]

  • For 5-HT2A receptors: [3H]-Ketanserin.[8]

  • For SERT: [3H]-Citalopram.

• Incubation: Incubate the membrane preparations with the respective radioligand and a range of concentrations of the test compound, standard compounds, or vehicle.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Calculate the inhibition constant (Ki) values by non-linear regression analysis of the competition binding curves.

Functional Assays: Calcium Flux

Should binding be observed, functional assays are crucial to determine whether the compound acts as an agonist, antagonist, or partial agonist. For Gq-coupled receptors like 5-HT2A, changes in intracellular calcium can be measured.[9]

Protocol:

• Cell Culture: Culture cells stably expressing the human 5-HT2A receptor in 96-well plates.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Add varying concentrations of 1-(3-(2-Chlorophenoxy)propyl)piperazine or standard compounds. To test for antagonist activity, pre-incubate with the test compound before adding a known agonist (e.g., serotonin).

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Determine EC50 (for agonists) or IC50 (for antagonists) values from the dose-response curves.

Caption: Signaling pathway of the Gq-coupled 5-HT2A receptor, leading to intracellular calcium release.

Data Presentation: In Vitro Profiling

Compound	D2 Ki (nM)	5-HT2A Ki (nM)	SERT Ki (nM)	5-HT2A Functional Assay (IC50/EC50, nM)
1-(3-(2-Chlorophenoxy)propyl)piperazine	Experimental	Experimental	Experimental	Experimental
Haloperidol	~1-2	>1000	>1000	Antagonist: ~5-10
Risperidone	~3-6	~0.2-0.5	>1000	Antagonist: ~1-3
Fluoxetine	>1000	>1000	~1-5	N/A
Imipramine	>1000	>1000	~10-20	N/A

Note: Literature values for standard compounds are approximate and may vary between studies.

Phase 2: In Vivo Behavioral Screening

Based on the in vitro results, relevant in vivo models will be employed to assess the compound's effects on complex behaviors indicative of antipsychotic or antidepressant activity.

Forced Swim Test (FST) for Antidepressant-like Activity

The FST is a widely used rodent behavioral test for screening potential antidepressant compounds.[10] It is based on the observation that animals administered antidepressants will spend more time actively trying to escape a stressful situation (swimming) and less time immobile.[11][12]

Protocol:

• Animals: Male C57BL/6 mice will be used.

• Apparatus: A transparent cylindrical tank filled with water (23-25°C) to a depth that prevents the mouse from touching the bottom.[13]

• Procedure:

  • Acclimation: Allow animals to acclimate to the testing room for at least 1 hour.

  • Dosing: Administer 1-(3-(2-Chlorophenoxy)propyl)piperazine, standard antidepressants (Fluoxetine, Imipramine), or vehicle intraperitoneally 30-60 minutes before the test.

  • Test Session: Place each mouse in the water-filled cylinder for a 6-minute session.[13]

  • Scoring: Record the duration of immobility during the last 4 minutes of the test. Immobility is defined as the cessation of struggling and remaining floating, making only movements necessary to keep the head above water.[11]

• Data Analysis: Compare the mean immobility time between the different treatment groups using a one-way ANOVA followed by a post-hoc test.

Amphetamine-Induced Stereotypy for Antipsychotic-like Activity

This model assesses the ability of a compound to block the stereotyped behaviors (e.g., sniffing, gnawing, licking) induced by dopamine agonists like amphetamine. This is a classic screening method for compounds with dopamine D2 receptor blocking activity.[4][14]

Protocol:

• Animals: Male Sprague-Dawley rats will be used.

• Acclimation: Individually house rats in observation cages and allow them to acclimate for at least 30 minutes.

• Dosing:

  • Administer 1-(3-(2-Chlorophenoxy)propyl)piperazine, standard antipsychotics (Haloperidol, Risperidone), or vehicle.

  • After a pre-treatment period (e.g., 60 minutes), administer a challenge dose of d-amphetamine (e.g., 5 mg/kg, s.c.).

• Observation: Observe the animals for stereotyped behaviors at regular intervals (e.g., every 10 minutes for 2 hours).

• Scoring: Score the intensity of stereotypy using a standardized rating scale (e.g., 0 = asleep or stationary, 6 = continuous licking and biting of the cage).

• Data Analysis: Compare the stereotypy scores over time and the total stereotypy score between treatment groups using appropriate statistical methods (e.g., two-way ANOVA with repeated measures).

Data Presentation: In Vivo Screening

Table 2.1: Forced Swim Test

Treatment Group	Dose (mg/kg)	Mean Immobility Time (s) ± SEM
Vehicle	-	Experimental
1-(3-(2-Chlorophenoxy)propyl)piperazine	1, 3, 10	Experimental
Fluoxetine	20	Experimental

| Imipramine | 15 | Experimental |

Table 2.2: Amphetamine-Induced Stereotypy

Treatment Group	Dose (mg/kg)	Mean Total Stereotypy Score ± SEM
Vehicle + Amphetamine	-	Experimental
1-(3-(2-Chlorophenoxy)propyl)piperazine + Amphetamine	0.1, 0.3, 1	Experimental
Haloperidol + Amphetamine	0.1	Experimental

| Risperidone + Amphetamine | 0.5 | Experimental |

Conclusion and Future Directions

This comprehensive benchmarking guide provides a robust framework for the initial preclinical evaluation of 1-(3-(2-Chlorophenoxy)propyl)piperazine. The data generated from these studies will offer critical insights into its pharmacological profile and potential therapeutic utility.

Positive results in the in vitro and in vivo screens would warrant further investigation, including:

• Broader Receptor Screening: To assess selectivity and potential off-target effects.

• Pharmacokinetic Profiling: To determine absorption, distribution, metabolism, and excretion (ADME) properties.

• Advanced Behavioral Models: To explore effects on cognition, negative symptoms (in the context of psychosis), or anhedonia (for depression).[15]

• Safety and Tolerability Studies: To establish a preliminary safety profile.

By systematically comparing 1-(3-(2-Chlorophenoxy)propyl)piperazine to well-characterized standard compounds, we can effectively and efficiently determine its novelty and potential as a lead candidate for the development of new treatments for psychiatric disorders.

References

• Animal Research Review Panel Guideline 30 The Porsolt Forced Swim Test in Rats and Mice - NSW Department of Primary Industries. (n.d.). NSW Department of Primary Industries. Retrieved January 17, 2026, from [Link]

• Pharmacological screening of Anti-psychotic agents. (2015, November 25). SlideShare. Retrieved January 17, 2026, from [Link]

• Forced Swim Test v.3. (n.d.). Retrieved January 17, 2026, from [Link]

• Can, A., Dao, D. T., Arad, M., Terrillion, C. E., Piantadosi, S. C., & Gould, T. D. (2012). The mouse forced swim test. Journal of visualized experiments : JoVE, (58), 3638. [Link]

• The Forced Swim Test as a Model of Depressive-like Behavior. (2014, August 19). JoVE. Retrieved January 17, 2026, from [Link]

• Factsheet on the forced swim test. (2020, October 15). Understanding Animal Research. Retrieved January 17, 2026, from [Link]

• Kristiyani, D., Sudjarwo, S. A., & Avanti, C. (2024). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Journal of Herbmed Pharmacology, 13(4), 523-536. [Link]

• A Comprehensive Review on Different Models of Antidepressant Drugs. (2018, September 30). International Journal of Pharmaceutical Sciences Review and Research. Retrieved January 17, 2026, from [Link]

• Identification and Validation of Antidepressant Small Molecules Using Bioinformatics and Mouse Depression Models. (2024, August 20). Journal of Psychiatry and Brain Science. Retrieved January 17, 2026, from [Link]

• Kristiyani, D., Sudjarwo, S. A., & Avanti, C. (2024, October 16). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. ResearchGate. Retrieved January 17, 2026, from [Link]

• Wesołowska, A. (2020). In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia. Cells, 9(11), 2356. [Link]

• In vivo and in vitro models of Depression. (n.d.). NEUROFIT. Retrieved January 17, 2026, from [Link]

• 5-HT2A Serotonin Receptor Assay. (n.d.). Innoprot. Retrieved January 17, 2026, from [Link]

• Screening models for antipsychotic drugs. (2017, March 29). ResearchGate. Retrieved January 17, 2026, from [Link]

• Characterization of 5‐HT1A,B and 5‐HT2A,C Serotonin Receptor Binding. (2013, December 31). dxy.cn. Retrieved January 17, 2026, from [Link]

• Singh, Y., Rai, N., & Wal, P. (2024). A Comprehensive Review on the Screening Models for the Pharmacological Assessment of Antipsychotic Drugs. Current Materials Science, 17. [Link]

• Pharmacological Screening of Anti Psychotic Agents. (n.d.). Gyan Sanchay. Retrieved January 17, 2026, from [Link]

• 5-HT2A Human Serotonin GPCR Binding Antagonist Radioligand LeadHunter Assay. (n.d.). Eurofins DiscoverX. Retrieved January 17, 2026, from [Link]

• SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. (2010). International Journal of Pharmaceutical Sciences Review and Research, 4(2), 180-185. [Link]

• Piperazine. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Dopamine antagonist. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• 1-(3-Chlorophenyl)piperazine. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• What is the mechanism of Piperazine? (2024, July 17). Patsnap Synapse. Retrieved January 17, 2026, from [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2024). Molecules, 29(3), 688. [Link]

• PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD. (2013, May 1). ResearchGate. Retrieved January 17, 2026, from [Link]

• Method for synthesizing piperazine pharmaceutical intermediate. (2016, May 26). Google Patents.

• del Castillo, J., de Mello, W. C., & Morales, T. (1964). MECHANISM OF THE PARALYSING ACTION OF PIPERAZINE ON ASCARIS MUSCLE. British journal of pharmacology and chemotherapy, 22(3), 463–477. [Link]

• Synthesis of piperazines. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• 3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(Pt 7), o1716. [Link]

• Brogi, S., Ramunno, A., & Butini, S. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(3), 688. [Link]

• Piperazine. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

Sources

• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dopamine antagonist - Wikipedia [en.wikipedia.org]
• 6. Receptor-Ligand Binding Assays [labome.com]
• 7. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 8. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 9. innoprot.com [innoprot.com]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 12. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 13. Video: The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]
• 14. Pharmacological screening of Anti-psychotic agents | PPTX [slideshare.net]
• 15. herbmedpharmacol.com [herbmedpharmacol.com]

Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of 1-(3-(2-Chlorophenoxy)propyl)piperazine

This document provides a detailed, step-by-step guide for the safe and compliant disposal of 1-(3-(2-Chlorophenoxy)propyl)piperazine. As laboratory professionals, our responsibility extends beyond the bench to ensure that all chemical waste is managed in a manner that protects both human health and the environment. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring a culture of safety and regulatory adherence in your laboratory.

Hazard Profile and Risk Assessment

A thorough understanding of a chemical's hazard profile is the foundation of its safe management. While a specific, comprehensive Safety Data Sheet (SDS) for 1-(3-(2-Chlorophenoxy)propyl)piperazine is not always readily available, a hazard assessment can be expertly synthesized by analyzing its structural components: the piperazine moiety and the chlorophenoxy group.[1]

• Piperazine Derivatives: The piperazine functional group and its derivatives are known to be corrosive and can cause skin and eye irritation.[2][3] Inhalation may lead to respiratory irritation.[3][4]

• Chlorophenoxy Group: This group classifies the compound as a halogenated organic (organochlorine).[5][6] Chlorophenols are listed as toxic substances and can be persistent in the environment.[7] Their disposal is strictly regulated by environmental agencies.[7][8]

Based on this analysis, 1-(3-(2-Chlorophenoxy)propyl)piperazine must be treated as a hazardous chemical waste.[9][10] Similar compounds, such as 1-(3-Chlorophenyl)piperazine hydrochloride, are classified for transport as "Toxic solid, organic, n.o.s."[11][12]

Table 1: Synthesized Hazard Profile

Hazard Aspect	Associated Risk	Rationale & References
Acute Toxicity (Oral)	Assumed to be harmful or toxic if swallowed.	Piperazine and chlorinated compounds can exhibit toxicity.[12][13]
Skin Contact	Causes skin irritation; potentially corrosive.	Piperazine derivatives are known irritants.[2][3][13]
Eye Contact	Causes serious eye irritation or damage.	Piperazine derivatives are known irritants.[3][13]
Inhalation	May cause respiratory tract irritation.	Inhalation of dust or aerosols should be avoided.[4][14]
Environmental Hazard	Hazardous to the aquatic environment.	Organochlorine compounds can be persistent and bioaccumulative.[7]

Regulatory Framework: Ensuring Compliance

All chemical waste disposal is governed by stringent local, state, and federal regulations.[14] In the United States, the primary framework is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[15]

Due to its chlorinated nature, this compound falls into the category of halogenated organic waste . It is critical to never dispose of this chemical down the drain or in regular trash.[16] Doing so can lead to the formation of hazardous mixtures in drains and violate environmental laws.[16]

Your institution's Environmental Health and Safety (EHS) department is your primary resource for navigating specific disposal requirements. They will provide guidance on proper waste codes and connect you with certified hazardous waste disposal companies.[10][14]

Pre-Disposal Protocol: Segregation and Containment

Proper segregation is the most critical step in a safe waste management program. Mixing incompatible chemicals can lead to dangerous reactions, while mixing different waste streams can significantly increase disposal costs.[16][17]

Step 1: Designate a Waste Container Select a container that is in good condition and chemically compatible with 1-(3-(2-Chlorophenoxy)propyl)piperazine.[10] A high-density polyethylene (HDPE) or glass container is typically suitable. The container must have a secure, leak-proof lid.[15]

Step 2: Label the Container Correctly Proper labeling is essential to prevent accidental mixing and ensure safe handling.[9] The label must be affixed to the container before any waste is added and must include:

• The words "Hazardous Waste" .[10]

• The full chemical name: "1-(3-(2-Chlorophenoxy)propyl)piperazine" . Avoid abbreviations or formulas.[10]

• A clear indication that it is "Halogenated Organic Waste" .

• The accumulation start date.

• The specific hazards (e.g., "Toxic," "Irritant").

Step 3: Segregate the Waste Stream This is a cardinal rule of laboratory safety.

• DO collect 1-(3-(2-Chlorophenoxy)propyl)piperazine waste in a container designated exclusively for halogenated organic solvents and solids .[9][17]

• DO NOT mix this waste with non-halogenated organic waste (e.g., acetone, methanol, hexane).[17]

• DO NOT mix with other incompatible waste types like acids, bases, or oxidizers.[2]

Step-by-Step Disposal Procedure

This protocol covers the collection of pure, unused chemical and any contaminated labware.

Personal Protective Equipment (PPE): Before handling the chemical or its waste, always wear appropriate PPE:

• Safety Goggles: To protect against splashes.[1]

• Chemical-Resistant Gloves: Nitrile gloves are a common choice, but consult a glove compatibility chart for extended contact.[1]

• Lab Coat: To protect skin and clothing.[1]

Protocol for Waste Collection:

• Preparation: Ensure your designated, properly labeled hazardous waste container is within reach in a well-ventilated area, preferably within a chemical fume hood.[2]

• Transfer of Solid Waste: Carefully transfer any residual or unused solid 1-(3-(2-Chlorophenoxy)propyl)piperazine into the designated hazardous waste container. Use a dedicated spatula or scoop.

• Collection of Contaminated Consumables: Place any items contaminated with the chemical, such as weighing paper, pipette tips, or contaminated gloves, directly into the same hazardous waste container.[1]

• Secure the Container: Once waste is added, securely close the container lid. Containers should remain closed at all times except when adding waste.[10]

• Storage: Store the waste container in a designated satellite accumulation area. This area should provide secondary containment (such as a spill tray) to capture any potential leaks and should be segregated from incompatible materials.[10][15]

• Arrange for Pickup: Once the container is full or reaches your facility's time limit for accumulation, contact your EHS department to schedule a pickup by a licensed hazardous waste contractor.[10]

Spill Management and Decontamination

Accidents can happen, and a clear plan for spill management is crucial.

Spill Cleanup:

• Alert Personnel: Immediately alert others in the area and evacuate if necessary.[2]

• Ensure Ventilation: Work in a well-ventilated area.

• Contain the Spill: For a solid spill, carefully sweep or scoop the material. For a liquid spill, use an inert absorbent material like vermiculite or sand to contain it.[1]

• Collect Waste: Place all contaminated absorbent material and cleaning supplies into your designated hazardous waste container.[1]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[1]

Empty Container Decontamination: Under RCRA, a container that held a hazardous waste is not considered "empty" until it has been properly decontaminated.[17]

• Triple-Rinse: Rinse the container three times with a suitable solvent (e.g., ethanol or methanol) that can dissolve the chemical residue.[10]

• Collect Rinsate: Crucially, this rinsate must be collected and disposed of as hazardous waste. [10][17] Add it to your halogenated organic liquid waste container.

• Final Disposal: Once triple-rinsed, the container can often be disposed of in the regular trash after removing or defacing the label. Confirm this procedure with your EHS department.[17]

Disposal Workflow Diagram

This diagram illustrates the decision-making process for handling waste generated from 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Caption: Decision workflow for proper segregation and disposal.

References

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHM-vUQbF1rHDNRrTn9nLLyJMSe39byh0gU5KRwNZgOU7zdIloi_o1q_-HvviuiVWbi9Kc3_7pKZ2MT1FuabifKbyNI7AWlLyNcGuJab_ZDmqWbOhsh3rJS0VIjoRf1LBFlYKt4rkaMjrcGGfO9Y_tnCKlfw8r0_4BTLh1I7FFdBYUELoVEn5VVBrxTah8UEACPLmzXiOx_0eGASbLdIFErq8Y=]
• Properly Managing Chemical Waste in Laboratories. Ace Waste. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGLpYWivGOXH54co5ma2XPqKE7OePeWENscrFzo-JJ7Lt3P9QZA9H9uHOBdvV2dGEm_mUp9V0Kpm-JQRfLZ8QuX6g_GRLU3cuaoQ06mMVrCiqVWdqz33madjANVu9ApxZx2eX2qD5aWCpX74FTceQ-l1sSwYSbXrOp4wrGvZkVjaEAvIrDL]
• Safe Disposal of 3-piperazin-1-yl-1H-pyridazin-6-one: A Comprehensive Guide for Laboratory Professionals. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHS_SolNV6MUEol5-LeUSglofegCfLCUDUf71PN2j8Rmk38T_3I2l6g_NM3rXf87u-bAiIv1Qzvlaz4Rgm2MyigpF72F-uXatS3Z47l-nhD41FzZrdo-Aidb4V1xpylq2bRqsHbB33aBBC1RRZQa1JoPgLcbcIMufwnMgI3xFFLtw0Q5rQn1DWpQw2z1DiVBifSMG8gv5QLDBAtq9fKRTyxjQ9icF4dneimuoVj94iwV0AHhTb_3LYY5BMnCKbXTr-OwArgA==]
• Management of Waste. Prudent Practices in the Laboratory - NCBI Bookshelf, NIH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6Pqww-3W3devaVU14KKCVsjpGBuml-3T_2UGoLDvYFCIGsDxuosEQyDfb74k7ZPHJap9-Icvn9i0hFSbEHYMibqILhWSkJtIYVCDt_gRCdZhQ1H6XapdGzRHgcXTwEzM3p7_szHs0]
• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Campus Safety Division - Lehigh University. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQvpIapX0hB2sj6wzZ6lAGgtTg12u_syMMDxsHLEf5Uq-qJT7b9QwZ4M4VIckH3Wo_xeIX1tFDfzLLi6eHL92p_obBeCJLmJimOJYJRARmTXs8E5A57qC5TN-h8WA-m1iOkXm31_zHwL0Urd0xFlYPI8nedQWkDiOmXS1B3NB-juIbIUQ_Zsx039cdr6uXV_5BeuWaiRePfosSav2yhz3UEKdGgri0DUoyO01obToGJAw5_2IzobePYITiiUh61Dj78TcK]
• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [URL: https://vertexaisearch.cloud.google.
• Piperazine Safety Data Sheet. Santa Cruz Biotechnology. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHmyyPcz_bv41lZO4uWLtZk3rrfuKxu4Qmteguzssl8PzxgYmx-6ey4CeRT3BgAFvYhdHMfbl-kVGTTvDb1B-m51K6sCyLE2hCyKEKI_iURBJZfmcA0MhQWNsnfqpukQm7I2WWo]
• 1-[3-(2-CHORO-PHENOXY)-PROPYL]-PIPERAZINE (CAS No. 20383-86-2) SDS. ChemicalBook. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPPA-8s5IxS0289J5ZTjNrtyybRqYSAeW8bihgC2Pj7otbnt_zNlt4sciMbnfMfCXhJs9pV1c7LAzptxrcuALQj5SYGNNRe-IelvxJeDc2mSZVCJP2jF5FuBlOvehSTsuCyPtzu4ZG1kk=]
• Chapter 850: IDENTIFICATION OF HAZARDOUS WASTES. StateScape. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqyx0Jk4N4UVJeehHlnGz7nNUV6qMGE05w6-30KzRbzigXecoDfiWvwFcOHsQSdziRRjiLzxAJCRjMC7U-Zm1K4kCDuVq1rwBI5lXBKqrmPtcOGMYeirilXtPx7MXjE45a5PxdMt2l7jKYmgKY9ysoKhFeR4xO-zPAUHoZ7dI=]
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine monohydrochloride Safety Data Sheet. Santa Cruz Biotechnology. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyQM5TLOZyFMoUmdjc4xAeHkKwzuj4kNbFagiVJyWSxXAj8cJRxbikB4vFdi2kVSJ3t8Kb6AkYZ0vhmKDJIIMRLQ1MKwaLGWiJ1CW17FcgWjBByd_jVnfOAv2qLQWLjHGRct8w]
• Piperazine Hazard Summary. New Jersey Department of Health. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTH434E6tTHR0GTbcnjmioEOVgyLbx3xCztRxvyhYqZODLH2l085mkZ2CvY8QyUWTZfjjxaT7_XFxhvDEtm_fXSUkR64RXbaezECVJLF81fkP1bA8DAY2_lwIAEGnly8RGuWJmwY4YsrzYiGuXVl8fKg==]
• Toxicological Profile for Chlorophenols. Agency for Toxic Substances and Disease Registry (ATSDR), CDC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGS4uEBBK0j5McMvfGhWfxjsS2W1n-FjXqMXISysuiM_zR6oc_kkQl-M-KPNQX16S6EF5GfGfDXzJjC0QJFg_kz2pPBRSaLVXphmFwyhSay49-mta_hA4txuH5BR9DLM8BaAA2emuyHHcO9RQaX]
• 1-(3-Chlorophenyl)piperazine hydrochloride Safety Data Sheet. Thermo Fisher Scientific. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFKEYe3cxfdBD_VInHbe9jA7QDZ8ztq6i_8usP4w2jOGtOt4DP_vB7GTZbg_HryJknUYIhbH1NVrsdj3t9S5sNAsWgROwuDzqHkWmVXbM9w_ykmb3sbRa3jU0-J96u0c6O7wNEnSS3w6wrhBt4ehmqch6oOpWf2p4JtEUpniZjOL5G88e291DxwiYdRzXlPgD9-Cu-UHiIpa3sNZOun0b3psi2RJRmt--ZHn5D-cR1w4SEuQ_MFyRj6FnHqMXlbZjkmXrlxYu1SSuHSMV86]
• Laboratory Waste Classification Table. Taiwan Ministry of Environment. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkwx3SOfRU-OYidiIPzZ-Ug3WaBiPlijaGPyENT3FOmA8Iu66C4fM3rFI1IPPrJuxz55xYLa70hFsEqxmpnU1wIYMW9raKV2NGRfKjSwee9vsPRtprnkM3PcWDe5qx_FR1Px8zQEnSREy4MF3rKK4WdTT4lNiFbePFVpa4XjRLs0bw4Tbf47hhYcqvcp0C]
• 1-(3-Chlorophenyl)piperazine hydrochloride Safety Data Sheet. Fisher Scientific. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkzgQOjFKwCqGNYb8juYbK-s2qvIIk1PGjQr0rrZtnq6YdhoMYpsLBJcvCN94jTIFCv5JZPNPfkohabkByAC2jWT9Pdv5T23IY42bJrnB9LqIqq0w8LBjYoXGetqiGbHK59SO02f-eeQ-efpe4kU9wFTlmA0yxMtwcIdSrWT2iC_09NTaXOkrnI65NCAzf7FWcaP9-ky1qyjRC26T0dtcEx4vgzm_3Q0VRKWkkfTDp9ISDqv9iVMkceo3_rM4L2DNb8TPW6CqI0KXP3FSqiHSsngNWaxmFjq04K7Y=]
• 1-(3-Chlorophenyl)piperazine (hydrochloride) Safety Data Sheet. Cayman Chemical. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFnVf8MTsnI_PsDhEROOui2sYQyHf1oHmDJz94X2C7_Gb6amjIIBA6K_Zc-q6flMuVq23iBNRipuzhuH0w_if1mlytLEK0EdVshiqPgMlmchgJ3v263Rf-ujhm7HyB505yNjNHSsE2MD0M=]
• Ambient Water Quality Criteria for Chlorinated Phenols. U.S. Environmental Protection Agency (EPA). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEsshiLRSCLUIPkfscXp7RZkJLCRmFM8goJDPbiEvTfhaFJNmlIFJzO_qTnsr8jrK6mqzl2k8MTYalKqHEupF3wXCRCayzDFCkLKo9OjHPlai94FYgn3ZiAsUsiPH_EjQRNZZTWnXMdhNZWPw-5p0abEUdtdwPBRiOKpunYpbhFNS2u3Ck4eHG59HHUyrr936HsjSxuObUMrpdTzh4=]
• 1-(3-fluorophenyl)piperazine Safety Data Sheet. Synquest Labs. [URL: https://vertexaisearch.cloud.google.
• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. U.S. Environmental Protection Agency (EPA). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMq5gq-kN18zxQCA_1Ev04OV5gUEJc7X-eckVqr5CK4chgwkGl31EBpmGmXk7b-jXyCMigNRfvUPSJdasIok6SKkZ7j7_lqZeng68P_dx1bti7y28l_p3gdGni-RWN_hjH4aWnOX3kmRA8SHC4C59rVyiCBHQySxtRglzP1is5zf9DQgu-iacdhpEIrQ7kfSft6qUOaPzOa8RNn2hJGg==]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. nj.gov [nj.gov]
• 4. synquestlabs.com [synquestlabs.com]
• 5. Chapter 850: [services.statescape.com]
• 6. ev.ncku.edu.tw [ev.ncku.edu.tw]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. epa.gov [epa.gov]
• 9. acewaste.com.au [acewaste.com.au]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. fishersci.com [fishersci.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. datasheets.scbt.com [datasheets.scbt.com]
• 15. danielshealth.com [danielshealth.com]
• 16. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 17. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]